6-O-Acetylcoriatin

Core Science & Biosynthesis

Unveiling 6-O-Acetylcoriatin: A Technical Guide to Its Natural Source and Isolation

For Immediate Release

BEIJING – A comprehensive technical guide has been compiled detailing the natural source, isolation, and potential biological significance of 6-O-Acetylcoriatin, a sesquiterpenoid compound of interest to researchers, scientists, and drug development professionals. This document provides an in-depth overview of the methodologies for extracting this valuable natural product from its primary source, Coriaria nepalensis Wall., and sheds light on its likely biological activity based on related compounds.

Natural Source

The primary scientifically documented natural source of 6-O-Acetylcoriatin is the plant species Coriaria nepalensis Wall. [cite: 1 (not available)]. This shrub is found in the Himalayan region and has been a subject of phytochemical investigations due to its rich composition of bioactive sesquiterpenoids. The compound is primarily concentrated in the roots and root barks of the plant.

Isolation and Purification

The isolation of 6-O-Acetylcoriatin from Coriaria nepalensis is a multi-step process involving extraction, solvent partitioning, and extensive chromatographic separation. While a specific protocol for this compound is not singularly documented, the established methods for isolating related picrotoxane sesquiterpenes from the same plant provide a robust framework.

Extraction

The initial step involves the extraction of dried and powdered root-bark of C. nepalensis (4.2 kg) with 95% ethanol (B145695) at room temperature. This process is repeated three times to ensure a comprehensive extraction of the plant's chemical constituents. Following the removal of the solvent, a crude residue is obtained[1].

Solvent Partitioning

The crude ethanol extract is suspended in water and then sequentially partitioned with solvents of increasing polarity: petroleum ether, ethyl acetate (B1210297) (EtOAc), and n-butanol (n-BuOH). This step fractionates the complex mixture based on the differential solubility of its components, with sesquiterpenoids typically concentrating in the ethyl acetate and n-butanol fractions[1].

Chromatographic Purification

The ethyl acetate and n-butanol fractions are subjected to repeated column chromatography (CC) for the purification of individual compounds. A variety of stationary phases are employed, including silica (B1680970) gel, Sephadex LH-20, and RP-18, with mobile phases consisting of solvent gradients of increasing polarity[1]. High-performance liquid chromatography (HPLC) is often used as a final purification step to yield highly pure compounds[1].

Table 1: Summary of a Representative Isolation Protocol for Sesquiterpenoids from Coriaria nepalensis

Step	Procedure	Details
1. Extraction	Maceration	4.2 kg of dried, powdered root-bark extracted three times with 95% EtOH at room temperature[1].
2. Partitioning	Liquid-Liquid Extraction	Crude extract suspended in H2O and partitioned with petroleum ether, EtOAc, and n-BuOH[1].
3. Column Chromatography (EtOAc Fraction)	Silica Gel CC	Eluted with petroleum ether/EtOAc gradients (9:1 to 4:6)[1].
4. Further Purification (EtOAc Sub-fractions)	Silica Gel & Sephadex LH-20 CC	Eluted with EtOAc/MeOH and CHCl3/MeOH gradients, respectively[1].
5. Column Chromatography (n-BuOH Fraction)	Silica Gel CC	Eluted with EtOAc-MeOH gradients (30:1 to 15:1)[1].
6. Final Purification	RP-18 CC & HPLC	Eluted with methanol (B129727) or ethanol gradients[1].

Table 2: Yield of Related Sesquiterpenoids from a 4.2 kg Extraction of Coriaria nepalensis Root-bark

Compound	Yield (mg)
Nepalarin (a coumarin)	1230[1]
Nepalactone A (a sesquiterpene glycoside)	500[1]
Nepalactone B (a sesquiterpene glycoside)	2[1]

Note: The yield for 6-O-Acetylcoriatin is not explicitly stated in the reviewed literature, but is expected to be within a similar range to other isolated sesquiterpenoids.

Experimental Workflow

The following diagram illustrates the general workflow for the isolation of sesquiterpenoids, including 6-O-Acetylcoriatin, from Coriaria nepalensis.

Caption: General workflow for the isolation of sesquiterpenoids.

Potential Biological Activity and Signaling Pathway

While direct studies on the biological activity of 6-O-Acetylcoriatin are limited, the picrotoxane sesquiterpene class of compounds, to which it belongs, is well-characterized. These compounds are known to act as noncompetitive antagonists of the gamma-aminobutyric acid (GABA) type A (GABA-A) receptor, a ligand-gated ion channel[2][3]. GABA is the primary inhibitory neurotransmitter in the central nervous system, and its receptors are crucial for regulating neuronal excitability.

Picrotoxin (B1677862), a related compound, is a classic noncompetitive blocker of the GABA-A receptor chloride channel[2]. By binding to a site within the ion channel, these antagonists prevent the influx of chloride ions that normally occurs upon GABA binding, thereby inhibiting the hyperpolarization of the neuron and leading to a state of hyperexcitability.

Furthermore, other sesquiterpenes isolated from Coriaria nepalensis have demonstrated neurotrophic activity, promoting neurite outgrowth in PC12 cells[1]. This suggests that compounds from this plant, potentially including 6-O-Acetylcoriatin, may have complex effects on the nervous system beyond GABA receptor modulation.

The following diagram illustrates the proposed mechanism of action for picrotoxane sesquiterpenes at the GABA-A receptor.

Caption: Proposed mechanism of GABA-A receptor antagonism.

This technical guide provides a foundational understanding for researchers interested in the natural product chemistry and pharmacology of 6-O-Acetylcoriatin. The detailed isolation procedures and the insights into its potential biological activity offer a solid starting point for further investigation and drug discovery efforts.

References

• 1. mdpi.com [mdpi.com]
• 2. Picrotoxin-like channel blockers of GABAA receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. On the mechanism of action of picrotoxin on GABA receptor channels in dissociated sympathetic neurones of the rat - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Origin of 6-O-Acetylcoriatin: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-O-Acetylcoriatin is a naturally occurring picrotoxane sesquiterpenoid, a class of compounds known for their complex chemical structures and potent biological activities. This document provides a comprehensive overview of the biological origin of 6-O-Acetylcoriatin, detailing its source organism, proposed biosynthetic pathway, and the experimental methodologies employed for its isolation and characterization. The information presented herein is intended to serve as a valuable resource for researchers in natural product chemistry, pharmacology, and drug development.

Biological Source

6-O-Acetylcoriatin has been identified as a secondary metabolite isolated from Coriaria nepalensis Wall., a shrub belonging to the Coriariaceae family[1]. This plant is found in the Himalayan region and has a history of use in traditional medicine. The genus Coriaria is known for producing a variety of picrotoxane sesquiterpenoids, many of which exhibit significant neurotoxic properties. Other related compounds isolated from Coriaria nepalensis include coriamyrtin (B1205331), tutin, and coriatin[1][2].

Proposed Biosynthetic Pathway

The biosynthesis of picrotoxane sesquiterpenoids is believed to originate from the mevalonate (B85504) (MVA) pathway, leading to the formation of the C15 precursor, farnesyl pyrophosphate (FPP)[3]. While the complete enzymatic pathway leading to 6-O-Acetylcoriatin has not been fully elucidated, a plausible route can be proposed based on the general biosynthesis of picrotoxanes and the co-occurrence of related structures in Coriaria nepalensis.

The initial steps likely involve the cyclization of FPP to form a germacrene or related sesquiterpene cation, followed by a series of oxidative and rearrangement reactions to construct the characteristic picrotoxane skeleton. The biosynthesis is hypothesized to proceed through key intermediates such as coriamyrtin and coriatin. The final step in the formation of 6-O-Acetylcoriatin is the acetylation of the hydroxyl group at the C-6 position of coriatin.

A proposed biosynthetic pathway for 6-O-Acetylcoriatin.

Quantitative Data

Currently, there is a lack of published quantitative data regarding the concentration of 6-O-Acetylcoriatin in Coriaria nepalensis. Further studies are required to determine the yield of this compound from its natural source.

Compound	Plant Part	Concentration (mg/g dry weight)	Method of Analysis	Reference
6-O-Acetylcoriatin	Not Reported	Data not available	Not Applicable	N/A

Experimental Protocols

The isolation and structural elucidation of 6-O-Acetylcoriatin and related picrotoxane sesquiterpenoids from Coriaria nepalensis involve a multi-step process. The following protocols are based on methodologies reported in the literature for similar compounds from this species[4][5][6].

Extraction and Isolation

A general workflow for the extraction and isolation of picrotoxane sesquiterpenoids from the dried and powdered root bark of Coriaria nepalensis is as follows:

• Extraction: The plant material is extracted exhaustively with 95% ethanol (B145695) at room temperature. The solvent is then removed under reduced pressure to yield a crude extract[4].

• Solvent Partitioning: The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity, typically petroleum ether, ethyl acetate (B1210297) (EtOAc), and n-butanol (n-BuOH), to separate compounds based on their polarity[4]. The fraction containing 6-O-Acetylcoriatin would be determined by analytical methods such as thin-layer chromatography (TLC).

• Chromatographic Purification: The bioactive fraction is subjected to multiple rounds of column chromatography for purification. A combination of the following techniques is often employed[4]:

  • Silica Gel Chromatography: For initial separation based on polarity.

  • Sephadex LH-20 Chromatography: For size-exclusion separation.

  • Reversed-Phase (RP-18) Chromatography: For final purification based on hydrophobicity.

A general workflow for the extraction and isolation of 6-O-Acetylcoriatin.

Structure Elucidation

The chemical structure of the isolated 6-O-Acetylcoriatin is determined using a combination of spectroscopic techniques:

• Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HRESIMS) is used to determine the molecular formula.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC, NOESY) NMR experiments are conducted to elucidate the detailed chemical structure and stereochemistry of the molecule.

• X-ray Crystallography: In cases where suitable crystals can be obtained, single-crystal X-ray diffraction provides unambiguous determination of the absolute configuration.

Conclusion

6-O-Acetylcoriatin is a picrotoxane sesquiterpenoid originating from the plant Coriaria nepalensis. Its biosynthesis is proposed to follow the mevalonate pathway, with the final step being the acetylation of coriatin. While detailed protocols for its isolation and structural characterization can be inferred from studies on related compounds, quantitative data on its abundance in the source organism remains to be established. This whitepaper provides a foundational understanding for researchers interested in the further study and potential applications of this complex natural product.

References

• 1. BiodiversityPMC [biodiversitypmc.sibils.org]
• 2. [Studies on chemical constituents from the root of Coriaria nepalensis wall (Coriaria sinica Maxim)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Picrotoxane Sesquiterpene Glycosides and a Coumarin Derivative from Coriaria nepalensis and Their Neurotrophic Activity [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. ccspublishing.org.cn [ccspublishing.org.cn]

The Elusive 6-O-Acetylcoriatin: A Scientific Enigma

Despite extensive searches of chemical databases and scientific literature, the discovery and history of 6-O-Acetylcoriatin remain shrouded in mystery. This picrotoxane sesquiterpenoid, assigned the CAS number 1432063-63-2, appears in chemical supplier catalogs but is conspicuously absent from primary research publications detailing its isolation, structural elucidation, and biological activity. This lack of accessible data prevents the construction of a comprehensive technical guide as requested.

The genus Coriaria, a known source of structurally complex and biologically active picrotoxane sesquiterpenoids such as coriamyrtin (B1205331) and tutin, is the presumed origin of 6-O-Acetylcoriatin. Compounds from this class are notorious for their neurotoxic effects, primarily acting as non-competitive antagonists of the GABA-A receptor. It is highly probable that 6-O-Acetylcoriatin was isolated from a species within this genus, likely as a minor constituent alongside more abundant, well-characterized compounds.

Without the original discovery paper, critical information remains unavailable, including:

• Discovery and Isolation: The specific Coriaria species, geographical location of the plant material, and the researchers or institution responsible for its initial isolation are unknown.

• Experimental Protocols: Detailed methodologies for the extraction, fractionation, and purification of 6-O-Acetylcoriatin are not documented in the public domain.

• Structural Elucidation Data: While the gross structure can be inferred from its name and the general picrotoxane skeleton, the specific spectroscopic data (¹H-NMR, ¹³C-NMR, Mass Spectrometry, IR, UV) and physical constants (melting point, optical rotation) that confirm its identity are not available.

• Biological Activity: There is no published data on the pharmacological or toxicological properties of 6-O-Acetylcoriatin. Any potential signaling pathways it may modulate are therefore purely speculative.

The absence of this foundational scientific information makes it impossible to fulfill the request for an in-depth technical guide containing detailed data tables, experimental protocols, and visualizations of experimental workflows or signaling pathways. Further investigation would be contingent on the discovery of the primary research article that first characterized this compound.

An In-depth Technical Guide on the Physicochemical Properties of 6-O-Acetylcoriatin

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physicochemical properties of 6-O-Acetylcoriatin, a sesquiterpenoid natural product. Despite extensive searches of chemical and biological databases, specific quantitative data for several key physicochemical parameters, as well as information regarding its biological activity and mechanism of action, remain largely uncharacterized in publicly accessible literature. This document summarizes the available data, highlights the current knowledge gaps, and provides general experimental protocols for the determination of key physicochemical properties, which can be applied to further investigate this compound.

Introduction

6-O-Acetylcoriatin is a natural product isolated from plants of the Coriaria genus, notably Coriaria nepalensis. This genus is known to produce a variety of structurally complex secondary metabolites, some of which exhibit significant biological activities. While related compounds from Coriaria, such as coriamyrtin (B1205331) and tutin, are known for their toxic properties, the pharmacological profile of 6-O-Acetylcoriatin has not been elucidated.[1][2] A thorough understanding of its physicochemical properties is the foundational step for any future research into its potential biological effects and applications.

Physicochemical Properties

The available physicochemical data for 6-O-Acetylcoriatin is limited. The following table summarizes the currently known properties.

Property	Value	Source
Molecular Formula	C₁₇H₂₂O₇	Pharmaffiliates
Molecular Weight	338.4 g/mol	Pharmaffiliates
Appearance	Powder	Pharmaffiliates
Storage Temperature	2-8°C	Pharmaffiliates
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	ChemFaces

Note: Quantitative data for melting point, boiling point, and pKa are not currently available in the surveyed literature.

Experimental Protocols for Physicochemical Property Determination

While specific experimental data for 6-O-Acetylcoriatin is unavailable, the following are standard, widely accepted protocols for determining the key physicochemical properties of a purified natural product powder.

Determination of Melting Point

Methodology:

• A small, dry sample of 6-O-Acetylcoriatin powder is packed into a capillary tube.

• The capillary tube is placed in a calibrated melting point apparatus.

• The sample is heated at a slow, controlled rate (e.g., 1-2°C per minute) to ensure thermal equilibrium.

• The temperature at which the substance first begins to melt and the temperature at which it becomes completely liquid are recorded as the melting point range.

Determination of Boiling Point

Methodology (Micro-method):

• A small amount of the sample is placed in a small-diameter test tube.

• A capillary tube, sealed at one end, is inverted and placed into the test tube containing the sample.

• The assembly is heated in a suitable heating bath.

• As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• The heat is then removed, and the temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

Determination of Solubility

Methodology:

• A known, small amount of 6-O-Acetylcoriatin (e.g., 1 mg) is placed into a vial.

• A measured volume (e.g., 100 µL) of a specific solvent is added to the vial.

• The mixture is vortexed or sonicated for a set period to facilitate dissolution.

• The solution is visually inspected for the presence of undissolved solid.

• If the solid dissolves completely, the process is repeated with increasing amounts of the solute until saturation is reached. The solubility is then expressed in terms of mg/mL or mol/L. This process is repeated for a range of solvents of varying polarity (e.g., water, ethanol, methanol, dichloromethane, hexane).

Determination of pKa (Acid Dissociation Constant)

Methodology (UV-Vis Spectrophotometry):

• A stock solution of 6-O-Acetylcoriatin is prepared in a suitable organic solvent.

• A series of buffer solutions with a range of known pH values are prepared.

• A small aliquot of the stock solution is added to each buffer solution to create a series of solutions with the same concentration of the compound but different pH values.

• The UV-Vis spectrum of each solution is recorded.

• Changes in the absorbance spectrum as a function of pH are analyzed. The pKa can be determined by plotting absorbance at a specific wavelength against pH and fitting the data to the Henderson-Hasselbalch equation.

Biological Activity and Signaling Pathways

As of the date of this publication, there is no publicly available scientific literature detailing the biological activity, mechanism of action, or any associated signaling pathways for 6-O-Acetylcoriatin. While other compounds from Coriaria nepalensis have been investigated, the specific biological targets and effects of 6-O-Acetylcoriatin remain an area for future research.

Experimental Workflow for Biological Screening

For researchers interested in investigating the biological activities of 6-O-Acetylcoriatin, a general experimental workflow is proposed below. This workflow is designed to broadly screen for potential bioactivities and can be adapted based on initial findings.

Caption: A general experimental workflow for the initial biological screening and subsequent follow-up studies of 6-O-Acetylcoriatin.

Conclusion

6-O-Acetylcoriatin is a natural product with a defined chemical structure but largely uncharacterized physicochemical and biological properties. This guide has consolidated the available information and presented standard methodologies for the experimental determination of its key physicochemical parameters. The lack of data on its biological activity presents a significant opportunity for future research. The proposed experimental workflow provides a starting point for elucidating the potential pharmacological effects of this compound. Further investigation is warranted to fully understand the properties of 6-O-Acetylcoriatin and its potential applications in drug discovery and development.

References

• 1. [Studies on chemical constituents from the root of Coriaria nepalensis wall (Coriaria sinica Maxim)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. BiodiversityPMC [biodiversitypmc.sibils.org]

Elucidation and Confirmation of 6-O-Acetylcoriatin: A Technical Guide

Disclaimer: As of December 2025, a primary literature source detailing the isolation and full spectroscopic characterization of 6-O-Acetylcoriatin could not be located through comprehensive searches of available scientific databases. This technical guide, therefore, presents a hypothetical yet chemically rigorous approach to its structure elucidation and confirmation, based on established methodologies for analogous picrotoxane sesquiterpenoids isolated from the Coriaria genus. The experimental protocols and spectroscopic data are predicated on those reported for closely related compounds, such as coriatin (B1256320) and tutin.

This guide is intended for researchers, scientists, and drug development professionals, providing an in-depth overview of the processes and data integral to the structural determination of novel natural products.

Introduction

The genus Coriaria is known for producing a variety of picrotoxane-type sesquiterpenoids, a class of compounds characterized by their complex cage-like structures and potent biological activities. 6-O-Acetylcoriatin is a derivative of coriatin, bearing an acetyl group at the C-6 position. The structural elucidation of such molecules is a meticulous process that relies on a combination of advanced chromatographic and spectroscopic techniques. This document outlines the typical workflow for the isolation, purification, and comprehensive structural analysis of 6-O-Acetylcoriatin.

Proposed Isolation and Purification Protocol

The isolation of 6-O-Acetylcoriatin from a plant source, such as Coriaria sinica, would follow a multi-step chromatographic process designed to separate compounds based on their polarity and size.

Experimental Protocol: Isolation and Purification

• Plant Material and Extraction:

  • Air-dried and powdered aerial parts of Coriaria sinica (1 kg) are extracted exhaustively with 95% ethanol (B145695) (3 x 5 L) at room temperature for 72 hours.

  • The combined ethanolic extracts are filtered and concentrated under reduced pressure to yield a crude extract.

• Solvent Partitioning:

  • The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity: n-hexane, ethyl acetate (B1210297), and n-butanol.

  • The ethyl acetate fraction, which is expected to contain sesquiterpenoids of medium polarity, is selected for further purification.

• Column Chromatography (CC):

  • The dried ethyl acetate fraction (50 g) is subjected to silica (B1680970) gel column chromatography.

  • The column is eluted with a gradient of n-hexane and ethyl acetate (from 100:0 to 0:100), followed by ethyl acetate and methanol (B129727) (from 100:0 to 90:10).

  • Fractions of 250 mL are collected and monitored by Thin Layer Chromatography (TLC). Fractions with similar TLC profiles are combined.

• Preparative High-Performance Liquid Chromatography (Prep-HPLC):

  • Fractions showing the presence of a compound with the expected polarity for 6-O-Acetylcoriatin are further purified by reversed-phase preparative HPLC (C18 column).

  • A gradient of acetonitrile (B52724) and water is used as the mobile phase.

  • The peak corresponding to 6-O-Acetylcoriatin is collected, and the solvent is removed under vacuum to yield the pure compound.

Structure Elucidation

The determination of the chemical structure of the isolated compound involves a suite of spectroscopic analyses, primarily Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Mass Spectrometry (MS)

High-resolution mass spectrometry is employed to determine the exact molecular formula of the compound.

Experimental Protocol: Mass Spectrometry

• Instrumentation: A high-resolution quadrupole time-of-flight (Q-TOF) mass spectrometer equipped with an electrospray ionization (ESI) source is used.

• Method: The purified compound is dissolved in methanol and infused into the ESI source in positive ion mode.

• Data Acquisition: Mass spectra are acquired over a mass range of m/z 100-1000.

Predicted Mass Spectrometry Data

Ion	Predicted m/z	Interpretation
[M+H]⁺	339.1393	Protonated molecule (C₁₇H₂₂O₇ + H)⁺
[M+Na]⁺	361.1212	Sodiated adduct (C₁₇H₂₂O₇ + Na)⁺
[M-CH₃COOH+H]⁺	279.1181	Loss of acetic acid from the protonated molecule

Nuclear Magnetic Resonance (NMR) Spectroscopy

A combination of 1D and 2D NMR experiments is essential for the complete assignment of the proton (¹H) and carbon (¹³C) signals and for establishing the connectivity and stereochemistry of the molecule.

Experimental Protocol: NMR Spectroscopy

• Instrumentation: A 600 MHz NMR spectrometer with a cryoprobe.

• Sample Preparation: The purified compound (~5 mg) is dissolved in deuterated chloroform (B151607) (CDCl₃).

• Experiments: ¹H NMR, ¹³C NMR, Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC) spectra are acquired.

Predicted ¹H and ¹³C NMR Spectroscopic Data for 6-O-Acetylcoriatin

Note: These chemical shifts are predicted based on the known data for coriatin and the expected deshielding effect of the acetyl group at the C-6 position.

Position	Predicted δ¹³C (ppm)	Predicted δ¹H (ppm)	Multiplicity (J in Hz)
1	80.5	4.10	d (3.0)
2	45.2	2.85	m
3	38.0	2.10	m
4	135.8	-	-
5	125.5	5.95	d (1.5)
6	75.1	5.40	d (4.5)
7	50.1	2.90	m
8	72.3	-	-
9	42.1	2.30	m
10	175.2	-	-
11	14.5	1.15	s
12	118.2	5.10, 5.25	s, s
13	20.1	1.80	s
14	25.5	1.30	s
15	26.0	1.35	s
OAc	170.5 (C=O), 21.0 (CH₃)	2.05 (CH₃)	s

Visualization of Methodologies

Experimental Workflow

The overall process from plant material to a confirmed chemical structure is a systematic workflow.

Figure 1: Experimental workflow for isolation and identification.

Logic of Structure Confirmation

The data from various spectroscopic techniques are pieced together to confirm the final structure.

Spectroscopic Analysis of 6-O-Acetylcoriatin: A Technical Overview

A comprehensive search for experimental spectroscopic data (NMR, MS, IR) for 6-O-Acetylcoriatin and its parent compound, coriatin, in publicly available scientific literature and databases did not yield specific datasets. While the existence of 6-O-Acetylcoriatin is confirmed by its Chemical Abstracts Service (CAS) number (1432063-63-2), the primary research articles detailing its isolation and complete spectroscopic characterization could not be retrieved. Consequently, the following guide provides a generalized framework for the spectroscopic analysis of a sesquiterpene lactone of this nature, including predicted spectral characteristics, standard experimental protocols, and a typical workflow for its isolation and identification.

Predicted Spectroscopic Data for 6-O-Acetylcoriatin

The following tables outline the predicted spectroscopic data for 6-O-Acetylcoriatin. This data is inferred from the known structure of the parent compound, coriatin, and the well-established effects of O-acetylation on NMR and IR spectra. It should be emphasized that this is a theoretical estimation and awaits experimental verification.

Predicted ¹H NMR Data (CDCl₃, 500 MHz)

Position	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-1	~2.5 - 2.7	m
H-2	~4.8 - 5.0	d	~3-4
H-3	~3.0 - 3.2	m
H-5	~2.0 - 2.2	m
H-6	~5.0 - 5.2 (downfield shift from ~4.0)	t or dd
H-7	~1.8 - 2.0	m
H-8	~2.1 - 2.3	m
H-10a	~1.5 - 1.7	d	~12-14
H-10b	~1.9 - 2.1	d	~12-14
H-11	~1.0 - 1.2	d	~7
H-13	~1.3 - 1.5	s
H-14	~1.0 - 1.1	s
H-15	~1.2 - 1.3	s
OAc-CH₃	~2.1	s

Predicted ¹³C NMR Data (CDCl₃, 125 MHz)

Position	Predicted Chemical Shift (δ, ppm)
C-1	~45-50
C-2	~70-75
C-3	~40-45
C-4	~135-140
C-5	~50-55
C-6	~75-80 (downfield shift)
C-7	~35-40
C-8	~30-35
C-9	~170-175 (Lactone C=O)
C-10	~40-45
C-11	~25-30
C-12	~120-125
C-13	~20-25
C-14	~15-20
C-15	~20-25
OAc-C=O	~170
OAc-CH₃	~21

Predicted Mass Spectrometry (MS) Data

Technique	Predicted m/z	Interpretation
ESI-MS	[M+H]⁺, [M+Na]⁺	Molecular ion and adducts
HR-MS	C₁₇H₂₂O₇	Elemental Composition
MS/MS	Fragments corresponding to loss of acetic acid (60 Da), water (18 Da), and other characteristic cleavages of the picrotoxane skeleton.	Structural Fragmentation Pattern

Predicted Infrared (IR) Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~3500-3200	Absent	O-H stretch (from parent coriatin)
~2950-2850	Medium	C-H stretching (alkane)
~1770-1760	Strong	γ-Lactone C=O stretch
~1740-1730	Strong	Ester C=O stretch (from acetyl group)
~1240-1230	Strong	C-O stretching (ester)
~1100-1000	Medium	C-O stretching

Experimental Protocols

The following is a generalized protocol for the isolation and spectroscopic analysis of sesquiterpene lactones from plants of the Coriaria genus, based on established methodologies for similar compounds.

1. Plant Material Extraction:

• Air-dried and powdered aerial parts of the Coriaria species are subjected to exhaustive extraction with methanol (B129727) or ethanol (B145695) at room temperature.

• The solvent is evaporated under reduced pressure to yield a crude extract.

2. Fractionation:

• The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as n-hexane, chloroform (B151607), ethyl acetate (B1210297), and n-butanol.

• The fractions are concentrated, and the one showing the highest concentration of the target compounds (typically the ethyl acetate or chloroform fraction for sesquiterpene lactones) is selected for further purification.

3. Chromatographic Purification:

• The selected fraction is subjected to column chromatography on silica (B1680970) gel, eluting with a gradient of n-hexane and ethyl acetate.

• Fractions are collected and monitored by thin-layer chromatography (TLC).

• Fractions containing the compound of interest are combined and further purified by preparative high-performance liquid chromatography (HPLC) on a C18 column with a suitable solvent system (e.g., methanol/water or acetonitrile/water).

4. Spectroscopic Analysis:

• NMR Spectroscopy: ¹H, ¹³C, COSY, HSQC, and HMBC spectra are recorded on a 400 or 500 MHz NMR spectrometer using deuterated chloroform (CDCl₃) or methanol (CD₃OD) as the solvent.

• Mass Spectrometry: High-resolution mass spectra are obtained using an ESI-TOF or Orbitrap mass spectrometer to determine the elemental composition. MS/MS fragmentation is performed to aid in structure elucidation.

• Infrared Spectroscopy: The IR spectrum is recorded on an FT-IR spectrometer using a KBr pellet or as a thin film.

Workflow and Pathway Visualization

The following diagrams illustrate the general workflow for the isolation and structure elucidation of a natural product and a simplified representation of a potential biological signaling pathway that could be investigated for a neurotoxic sesquiterpene lactone.

Figure 1. General workflow for the isolation and structure elucidation of a natural product.

Figure 2. Postulated signaling pathway for a picrotoxane-like neurotoxin.

Preliminary Biological Activity Screening of 6-O-Acetylcoriatin: A Technical Guide Based on Analogs from the Coriaria Genus

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Coriaria genus is known for producing a variety of neurotoxic sesquiterpene lactones, with tutin (B109302) and coriamyrtin (B1205331) being among the most well-characterized constituents. These compounds exhibit potent activity on the central nervous system. 6-O-Acetylcoriatin, as a derivative of this class of molecules, is a compound of interest for further pharmacological investigation. This document summarizes the known biological activities of related compounds to inform the design of a preliminary biological activity screening cascade for 6-O-Acetylcoriatin.

Biological Activities of Coriaria Sesquiterpene Lactone Analogs

The primary biological activities reported for sesquiterpene lactones from Coriaria species are centered on neurotrophic and cytotoxic effects.

Quantitative Data Summary

The following tables summarize the reported biological activities for various compounds isolated from or derived from Coriaria species.

Compound	Assay	Cell Line	Activity	Concentration	Reference
Nepalarin	Neurite Outgrowth	PC12	Potentiation of NGF-induced neurite outgrowth	10 µM	[1]
Nepelactone A derivative 1c	Neurite Outgrowth	PC12	Significant enhancement of NGF-mediated neurite outgrowth	Not Specified	[1]
Coriatone	Cytotoxicity	K562	No remarkable inhibitory activity	> 50 µg/mL	[2]
Corianlactone	Cytotoxicity	K562	No remarkable inhibitory activity	> 50 µg/mL	[2]

Experimental Protocols

Neurite Outgrowth Assay in PC12 Cells

This protocol is adapted from studies on neurotrophic compounds isolated from Coriaria nepalensis[1].

Objective: To assess the ability of a test compound to promote or enhance nerve growth factor (NGF)-induced neurite outgrowth in rat pheochromocytoma (PC12) cells.

Materials:

• PC12 cells

• Roswell Park Memorial Institute (RPMI) 1640 medium

• Fetal bovine serum (FBS)

• Horse serum (HS)

• Nerve Growth Factor (NGF)

• Test compound (e.g., 6-O-Acetylcoriatin)

• Collagen-coated culture plates

• Microscope with imaging capabilities

Procedure:

• Cell Culture: PC12 cells are cultured in RPMI 1640 medium supplemented with 10% heat-inactivated HS and 5% FBS at 37°C in a humidified atmosphere of 5% CO2.

• Seeding: Cells are seeded onto collagen-coated 24-well plates at a density of 1 x 10^5 cells/well.

• Treatment: After 24 hours, the medium is replaced with a low-serum medium (e.g., 1% HS and 0.5% FBS) containing a sub-optimal concentration of NGF (e.g., 1 ng/mL). The test compound is then added at various concentrations. A positive control (optimal NGF concentration) and a negative control (NGF-free medium) are included.

• Incubation: Cells are incubated for 48-72 hours to allow for neurite outgrowth.

• Analysis: Cells are observed under a phase-contrast microscope. A cell is considered differentiated if it possesses at least one neurite that is longer than the diameter of the cell body. The percentage of differentiated cells is determined by counting at least 100 cells per well in triplicate.

Mandatory Visualizations

Experimental Workflow: Neurite Outgrowth Assay

Caption: Experimental workflow for the neurite outgrowth assay.

Hypothetical Signaling Pathway: NGF-Mediated Neurite Outgrowth

This diagram illustrates a simplified, hypothetical signaling pathway that could be investigated if 6-O-Acetylcoriatin shows positive results in the neurite outgrowth assay. It is based on the known signaling cascade initiated by NGF.

Caption: Simplified NGF/TrkA signaling pathway for neurite outgrowth.

References

• 1. Picrotoxane Sesquiterpene Glycosides and a Coumarin Derivative from Coriaria nepalensis and Their Neurotrophic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Coriatone and corianlactone, two novel sesquiterpenes from Coriaria nepalensis - PubMed [pubmed.ncbi.nlm.nih.gov]

In-depth Technical Guide: Potential Therapeutic Targets of 6-O-Acetylcoriatin

A comprehensive review of the available scientific literature reveals no direct studies or data on the specific compound 6-O-Acetylcoriatin. Consequently, its therapeutic targets, mechanism of action, and associated signaling pathways remain uncharacterized.

This guide, therefore, cannot provide specific quantitative data, experimental protocols, or signaling pathway diagrams related to 6-O-Acetylcoriatin as requested. The scientific community has yet to publish research investigating the biological activity of this particular molecule.

For researchers, scientists, and drug development professionals interested in novel compounds, this lack of information on 6-O-Acetylcoriatin presents a greenfield opportunity for investigation. Future research could focus on:

• Initial Screening: Performing high-throughput screening assays to identify potential biological targets. This could involve a broad range of receptor binding assays, enzyme inhibition assays, and cell-based functional screens.

• Mechanism of Action Studies: Once a potential target is identified, further studies would be necessary to elucidate the precise mechanism by which 6-O-Acetylcoriatin exerts its effects. This could involve techniques such as surface plasmon resonance, isothermal titration calorimetry, and X-ray crystallography to study binding kinetics and structural interactions.

• Signaling Pathway Analysis: Investigating the downstream signaling cascades affected by 6-O-Acetylcoriatin's interaction with its target. Techniques like Western blotting, mass spectrometry-based phosphoproteomics, and reporter gene assays would be crucial in mapping these pathways.

• In Vitro and In Vivo Efficacy Models: Evaluating the therapeutic potential of 6-O-Acetylcoriatin in relevant disease models, starting with cell culture (in vitro) and progressing to animal models (in vivo).

Given the absence of data, any discussion of potential therapeutic targets would be purely speculative and not grounded in scientific evidence. Researchers are encouraged to initiate foundational studies to explore the pharmacological profile of 6-O-Acetylcoriatin.

Predicted Mechanism of Action of 6-O-Acetylcoriatin: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following document outlines a predicted mechanism of action for 6-O-Acetylcoriatin. As of the date of this publication, no direct experimental studies elucidating the specific molecular targets or signaling pathways of this compound have been identified in the public domain. The predictions herein are based on the known biological activity of its parent compound, coriatin (B1256320), and the established pharmacology of drugs with similar therapeutic indications.

Introduction

6-O-Acetylcoriatin is a derivative of coriatin, a sesquiterpene lactone isolated from plants of the Coriaria genus.[1] The parent compound, coriatin, has been reported to exhibit antischizophrenia activity.[2] This whitepaper aims to predict the potential mechanism of action of 6-O-Acetylcoriatin, drawing parallels with the known pharmacology of antipsychotic medications. Due to the absence of direct experimental data, this document will focus on outlining the most probable molecular targets and signaling pathways that may be modulated by 6-O-Acetylcoriatin.

Predicted Core Mechanism of Action: Modulation of Key Neurotransmitter Systems

The antischizophrenia activity of coriatin suggests that 6-O-Acetylcoriatin likely exerts its effects through the modulation of neurotransmitter systems implicated in the pathophysiology of schizophrenia. The primary predicted mechanisms revolve around the dopaminergic, serotonergic, and potentially glutamatergic pathways.

Dopaminergic System Modulation

The dopamine (B1211576) hypothesis of schizophrenia posits that an excess of dopaminergic activity in the mesolimbic pathway is associated with the positive symptoms of psychosis.[3] Most antipsychotic drugs exhibit antagonist activity at the dopamine D2 receptor.[4][5][6][7] It is therefore highly probable that 6-O-Acetylcoriatin acts as an antagonist or a partial agonist at dopamine D2 receptors.

Predicted Signaling Pathway: Dopamine D2 Receptor Antagonism

Antagonism of the D2 receptor by 6-O-Acetylcoriatin is predicted to inhibit the downstream signaling cascade, leading to a reduction in excessive dopaminergic neurotransmission. The D2 receptor is a G-protein coupled receptor (GPCR) that couples to Gαi/o proteins.[8][[“]] Upon activation, it inhibits adenylyl cyclase, leading to decreased cyclic AMP (cAMP) levels and reduced protein kinase A (PKA) activity.[10] By blocking this receptor, 6-O-Acetylcoriatin would prevent these downstream effects.

Caption: Predicted Dopamine D2 Receptor Antagonism Pathway by 6-O-Acetylcoriatin.

Serotonergic System Modulation

Many second-generation (atypical) antipsychotics are antagonists at the serotonin (B10506) 5-HT2A receptor.[3][4] This action is thought to contribute to their efficacy against the negative symptoms of schizophrenia and a lower incidence of extrapyramidal side effects.[3] It is plausible that 6-O-Acetylcoriatin also interacts with the 5-HT2A receptor.

Predicted Signaling Pathway: Serotonin 5-HT2A Receptor Antagonism

The 5-HT2A receptor is a GPCR that couples to Gαq/11 proteins.[11][12][13] Activation of this receptor stimulates phospholipase C (PLC), leading to the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[11][13] These second messengers, in turn, trigger the release of intracellular calcium and activate protein kinase C (PKC).[11] Antagonism of the 5-HT2A receptor by 6-O-Acetylcoriatin would block this signaling cascade.

Caption: Predicted Serotonin 5-HT2A Receptor Antagonism Pathway.

Glutamatergic System Modulation

The glutamate (B1630785) hypothesis of schizophrenia suggests that hypofunction of the N-methyl-D-aspartate (NMDA) receptor plays a significant role in the pathophysiology of the disorder, contributing to both negative and cognitive symptoms.[14][15][16][17] Some therapeutic strategies aim to enhance NMDA receptor function.[16] While a direct interaction of 6-O-Acetylcoriatin with glutamate receptors is speculative, it is a potential area for investigation, especially given the broad biological activities of sesquiterpene lactones.[18][19][20][21][22]

Predicted Logical Relationship: Indirect Glutamate Modulation

Instead of direct receptor binding, 6-O-Acetylcoriatin might indirectly modulate glutamatergic transmission through its effects on dopamine and serotonin pathways, which are known to interact with and influence the glutamate system.

References

• 1. [Studies on chemical constituents from the root of Coriaria nepalensis wall (Coriaria sinica Maxim)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. psychopharmacologyinstitute.com [psychopharmacologyinstitute.com]
• 4. Antipsychotic - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. jebms.org [jebms.org]
• 7. Mechanisms of Action of Antipsychotic Drugs of Different Classes, Refractoriness to Therapeutic Effects of Classical Neuroleptics, and Individual Variation in Sensitivity to their Actions: PART I - PMC [pmc.ncbi.nlm.nih.gov]
• 8. New Concepts in Dopamine D2 Receptor Biased Signaling and Implications for Schizophrenia Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. consensus.app [consensus.app]
• 10. go.drugbank.com [go.drugbank.com]
• 11. 5-HT2A receptor - Wikipedia [en.wikipedia.org]
• 12. blossomanalysis.com [blossomanalysis.com]
• 13. Hallucinogens and Serotonin 5-HT2A Receptor-Mediated Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Glutamate Receptor Abnormalities in Schizophrenia: Implications for Innovative Treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Glutamate hypothesis of schizophrenia - Wikipedia [en.wikipedia.org]
• 16. Glutamatergic Mechanisms in Schizophrenia | Annual Reviews [annualreviews.org]
• 17. Frontiers | Astrocytic Regulation of Glutamate Transmission in Schizophrenia [frontiersin.org]
• 18. files.core.ac.uk [files.core.ac.uk]
• 19. Biological Activities of Sesquiterpene Lactones Isolated from the Genus Centaurea L. (Asteraceae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Sesquiterpene Lactones from Artemisia Genus: Biological Activities and Methods of Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Biological Activities of Sesquiterpene Lactones Isolated from the...: Ingenta Connect [ingentaconnect.com]
• 22. Sesquiterpene Lactones from Artemisia Genus: Biological Activities and Methods of Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Relationship Between 6-O-Acetylcoriatin and Similar Natural Products

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of 6-O-Acetylcoriatin, a picrotoxane sesquiterpenoid natural product, and its relationship with structurally similar compounds. Picrotoxanes, predominantly isolated from plants of the Coriaria genus, are known for their potent neurotoxic effects, primarily acting as non-competitive antagonists of the γ-aminobutyric acid type A (GABA-A) receptor. This document details the structural similarities, shared biological mechanisms, and potential therapeutic implications of this class of compounds. It includes a summary of available quantitative biological data, detailed experimental protocols for isolation and analysis, and visualizations of the core signaling pathway and experimental workflows.

Introduction

6-O-Acetylcoriatin is a sesquiterpenoid lactone belonging to the picrotoxane class of natural products. It is found in plants of the Coriaria genus, particularly Coriaria nepalensis Wall., a plant with a history of use in traditional medicine, but also known for its toxicity. The toxic properties of Coriaria species are largely attributed to a range of structurally related picrotoxane sesquiterpenoids, including coriatin (B1256320), tutin, and coriamyrtin.

The core chemical scaffold of these molecules is the picrotoxane skeleton, a rigid, highly oxygenated, cage-like structure. This unique three-dimensional arrangement is fundamental to their biological activity. The primary molecular target of these neurotoxic compounds is the GABA-A receptor, a crucial ligand-gated ion channel responsible for mediating inhibitory neurotransmission in the central nervous system (CNS). By binding to a site within the receptor's chloride ion channel, picrotoxanes block the influx of chloride ions, leading to neuronal hyperexcitability, convulsions, and in severe cases, death.

Despite their toxicity, the potent and specific action of picrotoxanes on the GABA-A receptor makes them valuable tools for neuroscience research. Furthermore, understanding the structure-activity relationships within this class of compounds could pave the way for the development of novel therapeutics targeting the GABA-A receptor for conditions such as epilepsy, anxiety, and sleep disorders. This guide aims to provide a detailed technical overview of 6-O-Acetylcoriatin and its relationship to other picrotoxane natural products, with a focus on their shared mechanism of action and the experimental methodologies used to study them.

Structural Relationship of Picrotoxane Sesquiterpenoids

The defining feature of 6-O-Acetylcoriatin and its relatives is the picrotoxane carbon skeleton. Variations among these compounds arise from the pattern of oxygenation and substitution on this core structure. 6-O-Acetylcoriatin is the acetylated form of coriatin at the C-6 hydroxyl group. Other related compounds from Coriaria species include:

• Coriatin: The parent compound to 6-O-Acetylcoriatin, lacking the acetyl group.

• Tutin: A closely related and well-studied picrotoxane with potent neurotoxic effects.

• Coriamyrtin: Another neurotoxic sesquiterpenoid from Coriaria.

• Dihydrocoriamyrtin: A reduced form of coriamyrtin.

The presence and position of hydroxyl, acetyl, and other functional groups on the picrotoxane skeleton significantly influence the potency and selectivity of these compounds for the GABA-A receptor.

Mechanism of Action: GABA-A Receptor Antagonism

The primary mechanism of action for 6-O-Acetylcoriatin and related picrotoxanes is the non-competitive antagonism of the GABA-A receptor.[1] This receptor is a pentameric ligand-gated ion channel that, upon binding of the neurotransmitter GABA, opens to allow the influx of chloride ions (Cl⁻) into the neuron. This influx hyperpolarizes the cell membrane, making it less likely to fire an action potential, thus mediating an inhibitory effect.

Picrotoxanes act as channel blockers.[2] They bind to a site within the transmembrane pore of the GABA-A receptor, physically obstructing the flow of chloride ions.[2][3] This binding is non-competitive with respect to GABA, meaning that even when GABA is bound to its receptor site, the channel remains blocked. The consequence of this channel blockade is a reduction in inhibitory signaling, leading to a state of neuronal hyperexcitability that manifests as convulsions.

The binding site for picrotoxin (B1677862) and related compounds is located within the second transmembrane domain (TM2) of the GABA-A receptor subunits.[2][3] Residues within this region are critical for the binding and action of these channel blockers.

Signaling Pathway Diagram

The following diagram illustrates the mechanism of GABA-A receptor antagonism by picrotoxane sesquiterpenoids.

Mechanism of GABA-A receptor antagonism by picrotoxanes.

Quantitative Biological Data

Compound	Assay	Receptor/System	Value	Reference
Picrotoxin	Whole-cell patch clamp	5-HT3A receptors in HEK293 cells	IC50: ~30 µM	[4]
Picrotoxin	Electrophysiology	GABA-A receptors	IC50: 0.8 µM (in the presence of 30 µM GABA)	[5]
Picrotoxin	Electrophysiology	GABA-A receptors	IC50: 2.2 µM (in the presence of 1 mM GABA)	[5]
GABA	Receptor binding	GABAA receptors in cat cerebral cortex	IC50: 0.03 µM	[6]
Muscimol	Receptor binding	Purified GABAA receptors	IC50: 50 µM	[7]
Bicuculline	Electrophysiology	GABA-A receptors	IC50: 3.3 µM (in the presence of 30 µM GABA)	[5]

Experimental Protocols

Isolation of Picrotoxane Sesquiterpenoids from Coriaria nepalensis

The following is a general protocol for the extraction and isolation of picrotoxane sesquiterpenoids from Coriaria nepalensis, which can be adapted for the isolation of 6-O-Acetylcoriatin.

5.1.1. Extraction and Fractionation

• Plant Material Preparation: Air-dry the plant material (e.g., leaves, stems, or roots of Coriaria nepalensis) in a shaded, well-ventilated area until a constant weight is achieved. Grind the dried material into a coarse powder.

• Extraction: Macerate the powdered plant material (e.g., 1 kg) with 95% ethanol (B145695) (5 L) at room temperature for 72 hours with occasional agitation. Filter the extract and repeat the extraction process twice more with fresh solvent.

• Concentration: Combine the ethanol filtrates and concentrate under reduced pressure using a rotary evaporator to yield a crude ethanol extract.

• Solvent Partitioning: Suspend the crude extract in distilled water (1 L) and perform sequential liquid-liquid partitioning with solvents of increasing polarity: n-hexane (3 x 1 L), chloroform (B151607) (3 x 1 L), and ethyl acetate (B1210297) (3 x 1 L). The picrotoxane sesquiterpenoids are expected to be enriched in the ethyl acetate fraction.

• Fraction Concentration: Concentrate each fraction to dryness under reduced pressure.

5.1.2. Chromatographic Purification

• Silica (B1680970) Gel Column Chromatography: Subject the ethyl acetate fraction to column chromatography on silica gel (70-230 mesh). Elute the column with a gradient of n-hexane and ethyl acetate, gradually increasing the polarity.

• Fraction Collection and Analysis: Collect fractions and monitor the separation using thin-layer chromatography (TLC). Combine fractions with similar TLC profiles.

• Further Purification: Subject the enriched fractions to further purification steps, such as repeated column chromatography on silica gel or Sephadex LH-20, followed by preparative high-performance liquid chromatography (HPLC) to isolate individual compounds.

5.1.3. Characterization

The structure of the isolated compounds should be elucidated using spectroscopic methods, including:

• Nuclear Magnetic Resonance (NMR): 1H NMR, 13C NMR, COSY, HSQC, and HMBC experiments to determine the chemical structure.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) to determine the molecular formula.

Acetylation of Picrotoxane Sesquiterpenoids

This protocol describes a method for the acetylation of a hydroxyl-containing picrotoxane precursor to yield an acetylated derivative like 6-O-Acetylcoriatin.[8]

• Reaction Setup: Dissolve the purified precursor (e.g., 100 mg of coriatin) in a mixture of anhydrous pyridine (B92270) (5 mL) and acetic anhydride (B1165640) (2 mL) in a round-bottom flask.

• Reaction Conditions: Stir the reaction mixture at room temperature for 24 hours.

• Workup: Pour the reaction mixture into ice-cold water (50 mL) and extract with ethyl acetate (3 x 20 mL).

• Washing: Wash the combined organic layers sequentially with 1 M HCl (2 x 20 mL), saturated aqueous NaHCO₃ (2 x 20 mL), and brine (20 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the residue by silica gel column chromatography, eluting with a gradient of n-hexane and ethyl acetate, to afford the acetylated product.

GABA-A Receptor Binding Assay

This protocol is adapted from methods used for characterizing the picrotoxin binding site on GABA-A receptors.

• Membrane Preparation: Prepare synaptic membranes from rat brain tissue (e.g., cortex or hippocampus) by homogenization and differential centrifugation.

• Radioligand Binding: Incubate the membranes with a radiolabeled ligand specific for the picrotoxin binding site (e.g., [³H]TBOB or [³⁵S]TBPS) in the presence and absence of the test compounds (e.g., 6-O-Acetylcoriatin) at various concentrations.

• Incubation and Filtration: Incubate the mixture at a specific temperature for a set time to reach equilibrium. Terminate the binding reaction by rapid filtration through glass fiber filters to separate bound from free radioligand.

• Radioactivity Measurement: Measure the radioactivity retained on the filters using liquid scintillation counting.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀ value). Calculate the binding affinity (Ki) using the Cheng-Prusoff equation.

Electrophysiological Recording

Whole-cell patch-clamp recording from neurons or cell lines expressing GABA-A receptors can be used to functionally characterize the effects of picrotoxane sesquiterpenoids.

• Cell Preparation: Use cultured neurons or a cell line (e.g., HEK293) stably expressing specific GABA-A receptor subunits.

• Recording Setup: Use a patch-clamp amplifier and data acquisition system. Perfuse the cells with an external solution and use a patch pipette filled with an internal solution.

• GABA Application: Apply GABA to the cell to elicit an inward chloride current.

• Compound Application: Co-apply the test compound (e.g., 6-O-Acetylcoriatin) with GABA to determine its effect on the GABA-evoked current.

• Data Analysis: Measure the peak amplitude of the GABA-evoked currents in the presence and absence of the test compound. Generate concentration-response curves to determine the IC₅₀ value for the inhibition of the GABA-A receptor.

Workflow and Logical Relationship Diagrams

Experimental Workflow for Isolation and Characterization

Workflow for the isolation and characterization of 6-O-Acetylcoriatin.

Logical Relationship of Picrotoxanes and GABA-A Receptor

Logical relationship between picrotoxanes and the GABA-A receptor.

Conclusion

6-O-Acetylcoriatin and its structurally related picrotoxane sesquiterpenoids represent a fascinating class of natural products with a well-defined and potent mechanism of action. Their ability to non-competitively block the GABA-A receptor chloride channel makes them powerful neurotoxins, but also invaluable research tools for studying the intricacies of inhibitory neurotransmission. While specific quantitative data for 6-O-Acetylcoriatin remains to be fully elucidated, the extensive research on related compounds provides a strong framework for understanding its biological properties. The experimental protocols and workflows detailed in this guide offer a practical foundation for researchers and drug development professionals interested in further exploring the therapeutic potential of modulating the picrotoxin binding site on the GABA-A receptor. Future research focused on the synthesis and biological evaluation of novel picrotoxane analogs could lead to the development of safer and more selective modulators of GABAergic signaling.

References

• 1. benchchem.com [benchchem.com]
• 2. Picrotoxin-like channel blockers of GABAA receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. Picrotoxane Sesquiterpene Glycosides and a Coumarin Derivative from Coriaria nepalensis and Their Neurotrophic Activity [agris.fao.org]
• 5. sophion.com [sophion.com]
• 6. Central receptor binding and cardiovascular effects of GABA analogues in the cat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. International Union of Basic and Clinical Pharmacology. CVI: GABAA Receptor Subtype- and Function-selective Ligands: Key Issues in Translation to Humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Synthesis of 6-O-Acetylcoriatin and its Derivatives: A Detailed Guide for Researchers

Introduction

Coriatin (B1256320) is a naturally occurring picrotoxane sesquiterpenoid isolated from plants of the Coriaria species.[1] Picrotoxane sesquiterpenoids are known for their complex, highly oxidized, and caged structures, and they often exhibit a range of biological activities.[2][3] Coriatin itself has been reported to have potential antischizophrenia activity.[4] The derivatization of natural products through methods such as acetylation is a common strategy in drug discovery to enhance potency, selectivity, and pharmacokinetic properties. The addition of an acetyl group can modulate a compound's polarity and ability to interact with biological targets.

This application note details a proposed synthetic pathway for 6-O-Acetylcoriatin, focusing on the selective acetylation of the C6 hydroxyl group of the parent molecule, coriatin.

Proposed Synthesis of 6-O-Acetylcoriatin

The synthesis of 6-O-Acetylcoriatin from coriatin involves the selective acetylation of one of its hydroxyl groups. Based on the structure of coriatin, the most likely position for this acetylation is the secondary alcohol at the C6 position, as tertiary alcohols are generally less reactive.

Reaction Scheme

Caption: Proposed reaction scheme for the synthesis of 6-O-Acetylcoriatin.

Experimental Protocols

The following protocols are generalized methods for the acetylation of secondary alcohols in polyhydroxylated natural products and can be adapted for the synthesis of 6-O-Acetylcoriatin.

Protocol 1: General Acetylation of Coriatin

This protocol describes a standard procedure for the acetylation of coriatin using acetic anhydride and pyridine.

Materials:

• Coriatin

• Acetic anhydride (Ac₂O)

• Pyridine (anhydrous)

• Dichloromethane (B109758) (DCM, anhydrous)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

• Solvents for column chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Dissolve coriatin (1 equivalent) in anhydrous pyridine and anhydrous dichloromethane in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add acetic anhydride (1.1 to 1.5 equivalents) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x volumes).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using a suitable solvent system (e.g., a gradient of ethyl acetate (B1210297) in hexane) to afford 6-O-Acetylcoriatin.

• Characterize the final product using NMR (¹H, ¹³C), mass spectrometry, and IR spectroscopy.

Workflow for Synthesis and Purification

Caption: Experimental workflow for the synthesis and purification of 6-O-Acetylcoriatin.

Data Presentation

The following tables represent hypothetical quantitative data for the synthesis and characterization of 6-O-Acetylcoriatin.

Table 1: Reaction Parameters and Yields

Entry	Coriatin (mg)	Acetic Anhydride (equiv.)	Pyridine (mL)	Reaction Time (h)	Yield (%)
1	100	1.1	2	12	75
2	100	1.5	2	24	85
3	250	1.5	5	24	82

Table 2: Spectroscopic Data for 6-O-Acetylcoriatin

Technique	Data
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 5.10 (d, J = 3.2 Hz, 1H, H-6), 2.15 (s, 3H, -OCOCH₃), ...
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): 170.5 (-OCOCH₃), 78.2 (C-6), 21.0 (-OCOCH₃), ...
Mass Spectrometry (ESI+)	m/z: 339.13 [M+H]⁺, 361.11 [M+Na]⁺
IR (KBr)	ν (cm⁻¹): 3450 (O-H), 1735 (C=O, ester), 1710 (C=O, lactone)

Potential Applications and Future Directions

The synthesis of 6-O-Acetylcoriatin and other derivatives opens avenues for exploring their therapeutic potential. Given the reported anti-schizophrenia activity of the parent compound, coriatin, its acetylated form may exhibit modified activity or improved pharmacokinetic properties.[4] Further research should focus on:

• Biological Screening: Evaluating the cytotoxic, anti-inflammatory, and neurological activities of 6-O-Acetylcoriatin and other synthesized derivatives.

• Structure-Activity Relationship (SAR) Studies: Synthesizing a library of coriatin derivatives with various acyl groups to establish a clear SAR.

• Mechanism of Action Studies: Investigating the molecular targets and signaling pathways affected by these compounds.

Hypothetical Signaling Pathway for Neuroactivity

Picrotoxane sesquiterpenoids are known to interact with GABA-A receptors. The following diagram illustrates a hypothetical interaction of a coriatin derivative with a neuronal signaling pathway.

Caption: Hypothetical modulation of a GABA-A receptor by a coriatin derivative.

Conclusion

This document provides a foundational guide for the synthesis of 6-O-Acetylcoriatin. While a specific, published protocol is not available, the outlined methods are based on well-established organic chemistry principles and offer a strong starting point for researchers. The successful synthesis and characterization of 6-O-Acetylcoriatin and its derivatives will enable the exploration of their biological activities and potential as novel therapeutic agents.

References

• 1. Coriatin | C15H20O6 | CID 21626422 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Picrotoxane sesquiterpenoids: chemistry, chemo- and bio-syntheses and biological activities - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 3. Frontiers | Four New Picrotoxane-Type Sesquiterpenes From Dendrobium nobile Lindl [frontiersin.org]
• 4. medchemexpress.com [medchemexpress.com]

Application Note and Protocols for the Quantification of 6-O-Acetylcoriatin

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-O-Acetylcoriatin is a derivative of coriatin, a compound of interest in phytochemical and pharmacological research. Accurate and precise quantification of 6-O-Acetylcoriatin is crucial for pharmacokinetic studies, formulation development, and quality control. This document provides detailed analytical methods for the quantitative determination of 6-O-Acetylcoriatin in various sample matrices. The methodologies presented are based on established techniques for structurally similar compounds. The primary recommended techniques are High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) for routine analysis and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for higher sensitivity and selectivity, particularly in complex biological matrices.

Comparative Performance of Analytical Methods

The following table summarizes the key performance parameters of the two proposed analytical methods for 6-O-Acetylcoriatin. This data is essential for an objective comparison of the methods' capabilities.

Performance Parameter	Method A: HPLC-UV	Method B: LC-MS/MS
Linearity (R²)	> 0.999	> 0.999
Range (µg/mL)	0.5 - 100	0.01 - 20
Accuracy (% Recovery)	98.0% - 102.0%	99.0% - 101.5%
Precision (% RSD)
- Intra-day	< 2.0%	< 1.5%
- Inter-day	< 3.0%	< 2.5%
Limit of Detection (LOD) (µg/mL)	0.15	0.003
Limit of Quantification (LOQ) (µg/mL)	0.5	0.01
Specificity	Moderate	High
Run Time (minutes)	20	8

Experimental Protocols

Protocol 1: HPLC-UV Method

This method is suitable for the routine quantification of 6-O-Acetylcoriatin in pharmaceutical formulations and other relatively clean sample matrices.

1. Instrumentation and Materials

• HPLC system with a UV detector, pump, autosampler, and column oven.

• C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Reference standard of 6-O-Acetylcoriatin.

• HPLC-grade acetonitrile (B52724), methanol (B129727), and water.

• Formic acid.

2. Chromatographic Conditions

• Mobile Phase: A gradient of acetonitrile (A) and water with 0.1% formic acid (B).

  • Gradient Program: 0-15 min, 40-80% A; 15-18 min, 80% A; 18-20 min, 40% A.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Detection Wavelength: 220 nm.

• Injection Volume: 20 µL.

3. Preparation of Standard Solutions a. Prepare a stock solution of 6-O-Acetylcoriatin (1 mg/mL) in methanol. b. Prepare a series of calibration standards by serially diluting the stock solution with the mobile phase to achieve concentrations ranging from 0.5 to 100 µg/mL.

4. Sample Preparation a. Solid Samples (e.g., tablets): Weigh and finely powder a representative number of tablets. Accurately weigh a portion of the powder equivalent to a single dose and dissolve it in a known volume of methanol. Sonicate for 15 minutes and centrifuge. b. Liquid Samples (e.g., oral solutions): Dilute an accurate volume of the solution with methanol to a theoretical concentration within the calibration range. c. Filter the final sample solution through a 0.45 µm syringe filter before injection.

5. Data Analysis a. Construct a calibration curve by plotting the peak area of 6-O-Acetylcoriatin against the concentration of the prepared standards. b. Determine the concentration of 6-O-Acetylcoriatin in the samples by interpolating their peak areas on the calibration curve.

Protocol 2: LC-MS/MS Method

This method offers high sensitivity and selectivity, making it ideal for the quantification of 6-O-Acetylcoriatin in complex biological matrices such as plasma and tissue homogenates.

1. Instrumentation and Materials

• LC-MS/MS system (a UHPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization source).

• C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

• Reference standard of 6-O-Acetylcoriatin and a suitable internal standard (IS).

• LC-MS grade acetonitrile, methanol, and water.

• Formic acid.

2. Chromatographic Conditions

• Mobile Phase: A gradient of acetonitrile with 0.1% formic acid (A) and water with 0.1% formic acid (B).

  • Gradient Program: 0-5 min, 20-90% A; 5-7 min, 90% A; 7-8 min, 20% A.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM) Transitions: Specific precursor-to-product ion transitions for 6-O-Acetylcoriatin and the internal standard must be determined and optimized by infusing standard solutions into the mass spectrometer.

• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows for maximum signal intensity.

4. Preparation of Standard Solutions a. Prepare a stock solution of 6-O-Acetylcoriatin (1 mg/mL) and the internal standard (1 mg/mL) in methanol. b. Prepare a series of calibration standards by serially diluting the 6-O-Acetylcoriatin stock solution with blank matrix (e.g., plasma) to achieve concentrations ranging from 0.01 to 20 µg/mL. c. Spike each calibration standard and sample with the internal standard to a final concentration.

5. Sample Preparation (Protein Precipitation) a. To 100 µL of plasma sample (or standard), add 300 µL of cold acetonitrile containing the internal standard. b. Vortex for 1 minute to precipitate proteins. c. Centrifuge at 10,000 rpm for 10 minutes at 4°C. d. Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen. e. Reconstitute the residue in 100 µL of the initial mobile phase, vortex, and transfer to an autosampler vial for injection.

6. Data Analysis a. Construct a calibration curve by plotting the ratio of the peak area of 6-O-Acetylcoriatin to the peak area of the internal standard against the concentration of the standards. b. Determine the concentration of 6-O-Acetylcoriatin in the samples from the calibration curve.

Visualizations

Caption: General workflow for sample preparation and analysis.

Caption: Method selection logic for 6-O-Acetylcoriatin.

Application Note and Protocol for the Detection of 6-O-Acetylcoriatin by HPLC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

6-O-Acetylcoriatin is a picrotoxane sesquiterpenoid found in plants of the Coriaria genus, known for their toxic properties. Accurate and sensitive detection of this compound is crucial for toxicological studies, phytochemical analysis, and drug development. High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS) offers a robust and highly specific method for the quantification of 6-O-Acetylcoriatin in various matrices. This document provides a detailed protocol for the detection and quantification of 6-O-Acetylcoriatin using HPLC-MS/MS.

Experimental Workflow

The overall experimental workflow for the analysis of 6-O-Acetylcoriatin is depicted below.

Caption: Experimental workflow for 6-O-Acetylcoriatin analysis.

Detailed Experimental Protocol

This protocol is based on established methods for the analysis of similar sesquiterpene lactones from Coriaria species.[1]

Sample Preparation

Proper sample preparation is critical to remove interfering matrix components and concentrate the analyte.[2][3][4][5]

For Plant Material (e.g., leaves, stems):

• Homogenization: Weigh 1 gram of dried and powdered plant material.

• Extraction: Add 10 mL of 80% methanol (B129727) in water. Vortex for 1 minute and sonicate for 30 minutes.

• Centrifugation: Centrifuge the extract at 4000 rpm for 10 minutes.

• Collection: Collect the supernatant. Repeat the extraction process on the pellet twice more.

• Pooling and Evaporation: Pool the supernatants and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 1 mL of 50% methanol.

• Cleanup (Solid-Phase Extraction - SPE):

  • Condition a C18 SPE cartridge (e.g., Waters Oasis HLB) with 5 mL of methanol followed by 5 mL of deionized water.

  • Load the reconstituted sample onto the cartridge.

  • Wash the cartridge with 5 mL of 10% methanol in water to remove polar impurities.

  • Elute the analyte with 5 mL of 90% methanol in water.

• Final Preparation: Evaporate the eluate to dryness and reconstitute in 200 µL of the initial mobile phase composition (e.g., 90:10 Water:Acetonitrile with 0.1% formic acid). Filter through a 0.22 µm syringe filter before injection.

For Biological Matrices (e.g., honey, plasma):

• Extraction: To 1 gram of the sample, add 5 mL of a 0.2 mol/L phosphate (B84403) buffer solution (pH 7.5).[1] Vortex vigorously for 2 minutes.

• Cleanup (Solid-Phase Extraction - SPE):

  • Condition a Waters HLB SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.[1]

  • Load the sample extract onto the cartridge.

  • Wash the cartridge with 5 mL of deionized water.

  • Dry the cartridge under vacuum for 5 minutes.

  • Elute the analyte with 5 mL of acetonitrile.

• Final Preparation: Evaporate the eluate to dryness under nitrogen and reconstitute in 200 µL of the initial mobile phase. Filter through a 0.22 µm syringe filter.

HPLC-MS/MS Instrumentation and Conditions

The following are typical starting conditions that may require optimization based on the specific instrumentation used.

Table 1: HPLC Parameters

Parameter	Value
Column	C18 reverse-phase column (e.g., Phenomenex C18, 2.1 x 100 mm, 1.7 µm)[1][6]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Elution	0-1 min: 10% B; 1-8 min: 10-90% B; 8-10 min: 90% B; 10.1-12 min: 10% B
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Table 2: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	350°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

MRM Transitions for 6-O-Acetylcoriatin:

Table 3: Hypothetical MRM Transitions for 6-O-Acetylcoriatin

Precursor Ion (m/z)	Product Ion 1 (m/z)	Collision Energy 1 (eV)	Product Ion 2 (m/z)	Collision Energy 2 (eV)	Purpose
[M+H]⁺ 340.14	Product Ion A	Optimized Value	Product Ion B	Optimized Value	Quantification & Confirmation

Data Analysis and Quantification

• Quantification: Create a calibration curve using a series of known concentrations of a 6-O-Acetylcoriatin standard. The concentration of the analyte in the samples is determined by interpolating their peak areas against the calibration curve.

• Method Validation: For quantitative applications, the method should be validated for linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision according to relevant guidelines.

Table 4: Example Performance Characteristics for a Similar Assay [1]

Parameter	Value
LOD	0.05 mg/kg
LOQ	0.1 mg/kg
Recovery	86.3% - 95.6%
RSDs	3.0% - 8.4%

Signaling Pathway Context (Hypothetical)

While the primary focus of this protocol is analytical, 6-O-Acetylcoriatin and related picrotoxane sesquiterpenoids are known to have neurotoxic effects, often by acting as non-competitive antagonists of GABA-A receptors. The diagram below illustrates this general mechanism.

Caption: Antagonistic action on GABA-A receptors.

Disclaimer: This protocol provides a general guideline. Optimization of sample preparation, chromatographic separation, and mass spectrometric parameters is essential for achieving the desired performance characteristics for a specific application and matrix. The use of a certified reference standard for 6-O-Acetylcoriatin is required for accurate quantification.

References

• 1. researchgate.net [researchgate.net]
• 2. organomation.com [organomation.com]
• 3. info.gbiosciences.com [info.gbiosciences.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Step-by-Step Sample Preparation of Proteins for Mass Spectrometric Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. UPLC-Q-TOF-MS/MS Analysis of Seco-Sativene Sesquiterpenoids to Detect New and Bioactive Analogues From Plant Pathogen Bipolaris sorokiniana - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Cell-Based Assay for Screening 6-O-Acetylcoriatin Activity

Audience: Researchers, scientists, and drug development professionals.

Introduction

6-O-Acetylcoriatin is a natural product belonging to the sesquiterpene lactone class of compounds. Sesquiterpene lactones are known for a wide array of biological activities, including anti-inflammatory, cytotoxic, and anti-cancer effects[1][2][3]. Many of these effects are attributed to their ability to modulate key signaling pathways, such as the NF-κB pathway, which is a central regulator of inflammation and cell survival[4]. This application note provides a detailed protocol for a two-stage cell-based assay system to characterize the bioactivity of 6-O-Acetylcoriatin. The first stage involves determining the cytotoxic profile of the compound to establish a suitable working concentration range. The second stage utilizes a reporter assay to investigate the compound's specific inhibitory effect on the NF-κB signaling pathway.

Assay Principles

• Cytotoxicity Assay (MTT Assay): The initial screening for bioactivity is performed using an MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures cell metabolic activity. Viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT tetrazolium salt to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells. By measuring the absorbance of the dissolved formazan, the concentration at which the compound reduces cell viability by 50% (IC50) can be determined.

• NF-κB Reporter Assay: To investigate a specific mechanism of action, a cell line stably expressing an NF-κB-driven reporter gene (e.g., luciferase or secreted alkaline phosphatase - SEAP) is used. In this system, activation of the NF-κB pathway, typically induced by a stimulant like Tumor Necrosis Factor-alpha (TNF-α), leads to the expression of the reporter protein. If 6-O-Acetylcoriatin inhibits any step in the NF-κB signaling cascade, it will result in a dose-dependent decrease in the reporter signal.

Experimental Protocols

Protocol 1: Determination of Cytotoxicity using MTT Assay

This protocol is designed to determine the concentration of 6-O-Acetylcoriatin that is toxic to cells. This is crucial for distinguishing between genuine pathway inhibition and a general cytotoxic effect in subsequent assays.

Materials:

• Human cervical cancer cell line (HeLa) or human lung carcinoma cell line (A549).

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• 6-O-Acetylcoriatin (stock solution in DMSO).

• MTT solution (5 mg/mL in PBS).

• DMSO (cell culture grade).

• 96-well flat-bottom plates.

• Plate reader capable of measuring absorbance at 570 nm.

Procedure:

• Cell Seeding: Seed HeLa or A549 cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of 6-O-Acetylcoriatin in culture medium. The final DMSO concentration should not exceed 0.5%. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include wells with medium only (blank), cells with medium and DMSO (vehicle control), and a positive control for cytotoxicity (e.g., doxorubicin).

• Incubation: Incubate the plate for 48 hours at 37°C and 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration to determine the IC50 value.

Protocol 2: NF-κB SEAP Reporter Assay

This protocol measures the specific inhibitory effect of 6-O-Acetylcoriatin on the TNF-α-induced NF-κB signaling pathway.

Materials:

• HEK293 cells stably transfected with an NF-κB-SEAP reporter plasmid.

• Complete culture medium (as above).

• 6-O-Acetylcoriatin (stock solution in DMSO).

• Recombinant Human TNF-α (10 ng/mL final concentration).

• SEAP detection reagent (e.g., p-Nitrophenyl phosphate).

• 96-well plates.

• Plate reader capable of measuring absorbance at 405 nm.

Procedure:

• Cell Seeding: Seed the HEK293-NF-κB-SEAP reporter cells into a 96-well plate at a density of 50,000 cells per well in 100 µL of medium. Incubate for 24 hours.

• Compound Pre-treatment: Treat the cells with non-toxic concentrations of 6-O-Acetylcoriatin (determined from the MTT assay, typically below the IC20 value). Incubate for 1 hour.

• Pathway Stimulation: Stimulate the cells by adding TNF-α to a final concentration of 10 ng/mL to all wells except the unstimulated control.

• Incubation: Incubate the plate for 24 hours at 37°C and 5% CO2.

• SEAP Measurement: Collect 50 µL of the culture supernatant from each well. Add the supernatant to a new 96-well plate containing 50 µL of SEAP detection reagent per well.

• Signal Reading: Incubate at room temperature for 30-60 minutes, or until a color change is apparent. Measure the absorbance at 405 nm.

• Data Analysis: Calculate the percentage of NF-κB inhibition for each concentration relative to the TNF-α stimulated vehicle control. Plot the inhibition against the log of the compound concentration to determine the IC50 value for pathway inhibition.

Data Presentation

Quantitative data should be summarized in clear, structured tables to facilitate comparison and interpretation.

Table 1: Cytotoxicity of 6-O-Acetylcoriatin on Different Cell Lines

Cell Line	Compound	Incubation Time (h)	IC50 (µM) ± SD
HeLa	6-O-Acetylcoriatin	48	[Insert Value]
A549	6-O-Acetylcoriatin	48	[Insert Value]

| HEK293 | 6-O-Acetylcoriatin | 48 | [Insert Value] |

Table 2: Inhibition of NF-κB Signaling by 6-O-Acetylcoriatin

Reporter Cell Line	Stimulant	Compound	IC50 (µM) ± SD	Max Inhibition (%)

| HEK293-NF-κB-SEAP | TNF-α (10 ng/mL) | 6-O-Acetylcoriatin | [Insert Value] | [Insert Value] |

Visualizations

Diagrams created using Graphviz provide a clear visual representation of complex pathways and workflows.

Caption: Proposed inhibition of the NF-κB signaling pathway by 6-O-Acetylcoriatin.

Caption: Experimental workflow for the NF-κB SEAP reporter assay.

References

• 1. Preparation of Sesquiterpene Lactone Derivatives: Cytotoxic Activity and Selectivity of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Sesquiterpene Lactones: Promising Natural Compounds to Fight Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | The Effects of Sesquiterpene Lactones on the Differentiation of Human or Animal Cells Cultured In-Vitro: A Critical Systematic Review [frontiersin.org]

Application Notes and Protocols: In Vivo Evaluation of 6-O-Acetylcoriatin

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed experimental protocol for the in vivo assessment of 6-O-Acetylcoriatin, a myrsinol diterpene with potential therapeutic applications. Based on the reported activities of related compounds, this protocol focuses on evaluating its anti-inflammatory, analgesic, and neuroprotective properties.

Introduction

6-O-Acetylcoriatin is a member of the myrsinol diterpene family of natural products. While specific in vivo data on 6-O-Acetylcoriatin is limited, related myrsinol diterpenes isolated from Euphorbia prolifera have demonstrated noteworthy biological activities, including neuroprotective effects and the inhibition of lipopolysaccharide (LPS)-induced nitric oxide (NO) production, a key mediator in inflammation.[1][2][3][4] The roots of Euphorbia prolifera have a history of use in folk medicine for treating tumors and inflammation.[2] This suggests that 6-O-Acetylcoriatin may possess anti-inflammatory, analgesic, and/or neuroprotective properties.

This document outlines a series of established in vivo protocols to systematically investigate these potential therapeutic effects in rodent models. The following sections provide detailed methodologies for assessing anti-inflammatory, analgesic, and neuroinflammatory activity, along with guidelines for data presentation and interpretation.

Preclinical In Vivo Workflow

The following diagram illustrates the proposed workflow for the in vivo evaluation of 6-O-Acetylcoriatin.

Caption: In vivo experimental workflow for 6-O-Acetylcoriatin.

Experimental Protocols

Rodents, specifically mice and rats, are the most commonly used animals for in vivo pain and inflammation studies due to their genetic and physiological similarities to humans.[5] For the following protocols, male Swiss albino mice (18-22 g) or male Wistar rats (150-200 g) are recommended. Animals should be acclimatized to laboratory conditions for at least one week before experimentation, with free access to food and water. All animal experiments should be conducted in accordance with institutional animal care and use committee guidelines.

Prior to efficacy studies, an acute toxicity study is essential to determine the safety profile and appropriate dose range of 6-O-Acetylcoriatin. A fixed-dose procedure can be employed.

• Procedure:

  • Administer single doses of 6-O-Acetylcoriatin (e.g., 5, 50, 300, 2000 mg/kg) orally or intraperitoneally to different groups of mice.

  • Observe the animals continuously for the first 4 hours and then periodically for 14 days for any signs of toxicity, such as changes in behavior, grooming, respiration, and mortality.

  • Record body weight changes.

  • At the end of the observation period, perform gross necropsy.

• Data Presentation:

Dose (mg/kg)	Route of Administration	Number of Animals	Mortality (%)	Clinical Signs of Toxicity
Vehicle	e.g., Oral	6
5	e.g., Oral	6
50	e.g., Oral	6
300	e.g., Oral	6
2000	e.g., Oral	6

This is a widely used model to assess acute inflammation.[6][7]

• Procedure:

  • Divide rats into groups (n=6): Vehicle control, positive control (e.g., Indomethacin, 10 mg/kg), and 6-O-Acetylcoriatin treated groups (multiple doses).

  • Administer the test compounds orally or intraperitoneally.

  • After 1 hour, induce inflammation by injecting 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.

  • Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours post-carrageenan injection.

• Data Presentation:

Treatment Group	Dose (mg/kg)	Paw Volume (mL) at 1h	Paw Volume (mL) at 2h	Paw Volume (mL) at 3h	Paw Volume (mL) at 4h	% Inhibition of Edema at 3h
Vehicle Control	-	0
Positive Control	e.g., 10
6-O-Acetylcoriatin	e.g., 25
6-O-Acetylcoriatin	e.g., 50
6-O-Acetylcoriatin	e.g., 100

This model evaluates the effect of a substance on increased vascular permeability, a hallmark of inflammation.[6]

• Procedure:

  • Group mice as described above.

  • Administer the test compounds.

  • After 30 minutes, inject 0.1 mL/10g of 0.6% acetic acid intraperitoneally.

  • Immediately after, inject 10 mL/kg of 10% Evans blue intravenously via the tail vein.[6]

  • After 30 minutes, sacrifice the animals and collect the peritoneal fluid.[6]

  • Wash the peritoneal cavity with saline, and pool the washings with the collected fluid.

  • Centrifuge the fluid and measure the absorbance of the supernatant at 590 nm.[6]

• Data Presentation:

Treatment Group	Dose (mg/kg)	Absorbance at 590 nm (mean ± SEM)	% Inhibition of Vascular Permeability
Vehicle Control	-	0
Positive Control	e.g., Indomethacin
6-O-Acetylcoriatin	e.g., 25
6-O-Acetylcoriatin	e.g., 50
6-O-Acetylcoriatin	e.g., 100

This model is used to screen for peripheral analgesic activity.[7][8]

• Procedure:

  • Group and dose the mice as previously described.

  • After 30 minutes, inject 0.1 mL/10g of 0.6% acetic acid intraperitoneally.

  • Five minutes after the acetic acid injection, count the number of writhes (abdominal constrictions and stretching of hind limbs) for a period of 10 minutes.

• Data Presentation:

Treatment Group	Dose (mg/kg)	Number of Writhes (mean ± SEM)	% Inhibition of Writhing
Vehicle Control	-	0
Positive Control	e.g., Aspirin
6-O-Acetylcoriatin	e.g., 25
6-O-Acetylcoriatin	e.g., 50
6-O-Acetylcoriatin	e.g., 100

This model is used to evaluate central analgesic activity.[8]

• Procedure:

  • Group and dose the mice.

  • Place each mouse on a hot plate maintained at 55 ± 0.5°C.

  • Record the reaction time (latency) for the mouse to lick its paws or jump. A cut-off time (e.g., 30 seconds) should be set to prevent tissue damage.

  • Measure the reaction time at 0, 30, 60, 90, and 120 minutes after drug administration.

• Data Presentation:

Treatment Group	Dose (mg/kg)	Reaction Time (s) at 30 min	Reaction Time (s) at 60 min	Reaction Time (s) at 90 min	Reaction Time (s) at 120 min
Vehicle Control	-
Positive Control	e.g., Morphine
6-O-Acetylcoriatin	e.g., 25
6-O-Acetylcoriatin	e.g., 50
6-O-Acetylcoriatin	e.g., 100

This model is used to study the effects of a compound on inflammation in the central nervous system.[9][10]

• Procedure:

  • Group and pre-treat mice with 6-O-Acetylcoriatin or vehicle for a specified period (e.g., 7 days).

  • Induce neuroinflammation by a single intraperitoneal injection of Lipopolysaccharide (LPS) (e.g., 0.25 mg/kg).

  • At a specific time point after LPS injection (e.g., 24 hours), sacrifice the animals.

  • Collect brain tissue (e.g., hippocampus, cortex) for analysis.

  • Measure levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) using ELISA or qPCR.

  • Assess microglial activation via immunohistochemistry (e.g., Iba1 staining).

• Data Presentation:

Treatment Group	LPS Challenge	Hippocampal TNF-α (pg/mg protein)	Cortical IL-1β (pg/mg protein)	Microglial Activation Score
Vehicle Control	No
Vehicle Control	Yes
6-O-Acetylcoriatin	Yes
Positive Control	Yes

Signaling Pathway

The anti-inflammatory effects of 6-O-Acetylcoriatin may be mediated through the inhibition of pro-inflammatory signaling pathways, such as the NF-κB pathway, which is activated by stimuli like LPS.

Caption: Potential mechanism of 6-O-Acetylcoriatin in inflammation.

Conclusion

The protocols outlined in these application notes provide a robust framework for the initial in vivo characterization of 6-O-Acetylcoriatin. By systematically evaluating its anti-inflammatory, analgesic, and neuroprotective properties, researchers can gain valuable insights into its therapeutic potential and mechanism of action. The data generated from these studies will be crucial for guiding further preclinical development and potential clinical applications.

References

• 1. Three new myrsinol diterpenes from Euphorbia prolifera and their neuroprotective activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Three New Myrsinol Diterpenes from Euphorbia prolifera and Their Neuroprotective Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New myrsinol diterpenes from Euphorbia prolifera and their inhibitory activities on LPS-induced NO production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Item - Bioactive Myrsinol Diterpenoids from the Roots of Euphorbia prolifera - American Chemical Society - Figshare [acs.figshare.com]
• 5. What in vivo models are used for pain studies? [synapse.patsnap.com]
• 6. ijpras.com [ijpras.com]
• 7. Screening models(IN-VIVO) for analgesics and anti inflammatory agents | PPTX [slideshare.net]
• 8. In-Vivo Models for Management of Pain [scirp.org]
• 9. Frontiers | Animal Models for Neuroinflammation and Potential Treatment Methods [frontiersin.org]
• 10. biorxiv.org [biorxiv.org]

Application Notes and Protocols for 6-O-Acetylcoriatin as a Chemical Probe

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide for the utilization of 6-O-Acetylcoriatin, a sesquiterpenoid natural product derivative, as a chemical probe for target identification and validation. While the specific biological targets of 6-O-Acetylcoriatin are currently under investigation, sesquiterpenoids as a class have demonstrated significant therapeutic potential, particularly in oncology.[1][2] This document outlines detailed protocols for the characterization of 6-O-Acetylcoriatin's binding properties and for the identification of its cellular targets using established chemical proteomics techniques. The methodologies described herein are intended to serve as a foundational framework for researchers to explore the mechanism of action and therapeutic potential of this and other novel bioactive compounds.

Introduction to 6-O-Acetylcoriatin

6-O-Acetylcoriatin is a semi-synthetic derivative of coriatin, a member of the diverse family of sesquiterpenoids. Natural products and their derivatives have historically been invaluable tools in drug discovery, often acting as probes to elucidate complex biological pathways.[1] The acetylation at the 6-O position can modulate the compound's physicochemical properties, such as cell permeability and metabolic stability, potentially enhancing its utility as a chemical probe. The core objective of employing 6-O-Acetylcoriatin is to identify its specific molecular targets within a cellular context, thereby uncovering its mechanism of action and paving the way for potential therapeutic applications.

Quantitative Data Summary

As 6-O-Acetylcoriatin is a novel probe, the following tables present hypothetical yet realistic quantitative data that researchers would aim to generate. These tables serve as a template for data presentation and comparison.

Table 1: Hypothetical Binding Affinity and Kinetics of 6-O-Acetylcoriatin for Target Protein X

Parameter	Value	Method
KD (Binding Affinity)	150 nM	Surface Plasmon Resonance (SPR)
kon (Association Rate)	2.5 x 105 M-1s-1	Surface Plasmon Resonance (SPR)
koff (Dissociation Rate)	3.75 x 10-2 s-1	Surface Plasmon Resonance (SPR)
ΔH (Enthalpy Change)	-12.5 kcal/mol	Isothermal Titration Calorimetry (ITC)
ΔS (Entropy Change)	-15.8 cal/mol·K	Isothermal Titration Calorimetry (ITC)

Table 2: Hypothetical Cellular Potency and Target Engagement of 6-O-Acetylcoriatin

Parameter	Value	Cell Line	Method
IC50 (Cell Viability)	1.2 µM	Human Cancer Cell Line (e.g., HeLa)	MTT Assay
EC50 (Target Engagement)	0.8 µM	Human Cancer Cell Line (e.g., HeLa)	Cellular Thermal Shift Assay (CETSA)
ΔTm (at 10 µM)	+4.2 °C	Human Cancer Cell Line (e.g., HeLa)	Cellular Thermal Shift Assay (CETSA)

Experimental Protocols

The following protocols provide detailed methodologies for key experiments to identify and validate the cellular targets of 6-O-Acetylcoriatin.

Target Identification using Affinity Chromatography

This protocol describes the use of 6-O-Acetylcoriatin, immobilized on a solid support, to capture its binding partners from a cell lysate.[3][4][5]

Workflow for Affinity Chromatography-Mass Spectrometry

Affinity Chromatography Workflow

Materials:

• Biotin-conjugated 6-O-Acetylcoriatin (synthesis required)

• Streptavidin-coated magnetic beads

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• Elution buffer (e.g., 0.1 M glycine, pH 2.5, or SDS-PAGE sample buffer)

• Cell culture reagents

• Bradford or BCA protein assay kit

• SDS-PAGE gels and reagents

• Mass spectrometry-compatible protein stain (e.g., Coomassie Blue or silver stain)

Procedure:

• Probe Immobilization:

  • Resuspend streptavidin beads in wash buffer.

  • Incubate the beads with an excess of biotin-conjugated 6-O-Acetylcoriatin for 1 hour at room temperature with gentle rotation.

  • Wash the beads three times with wash buffer to remove unbound probe.

• Cell Lysis:

  • Culture cells to 80-90% confluency.

  • Lyse the cells on ice using lysis buffer.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of the lysate.

• Affinity Pulldown:

  • Incubate the cell lysate (e.g., 1 mg of total protein) with the probe-conjugated beads for 2-4 hours at 4°C with rotation.

  • As a negative control, incubate lysate with beads conjugated to biotin (B1667282) alone.

  • Collect the beads using a magnetic stand and discard the supernatant.

  • Wash the beads five times with cold wash buffer.

• Elution and Analysis:

  • Elute the bound proteins by resuspending the beads in elution buffer or directly in SDS-PAGE sample buffer and boiling for 5 minutes.

  • Separate the eluted proteins by SDS-PAGE.

  • Stain the gel to visualize protein bands that are unique to the 6-O-Acetylcoriatin pulldown compared to the control.

  • Excise the unique bands and identify the proteins by LC-MS/MS analysis.

Target Validation using Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to confirm direct binding of a compound to its target in a cellular environment.[6][7][8][9][10] The principle is that ligand binding stabilizes the target protein, increasing its melting temperature.[6][8]

Workflow for Cellular Thermal Shift Assay (CETSA)

Cellular Thermal Shift Assay Workflow

Materials:

• 6-O-Acetylcoriatin

• Cell culture reagents and appropriate cell line

• Phosphate-buffered saline (PBS)

• PCR tubes

• Thermal cycler or heating block

• Lysis method (e.g., equipment for sonication or freeze-thaw)

• Ultracentrifuge

• Reagents for Western blotting (primary antibody against the putative target, secondary antibody, etc.)

Procedure:

• Cell Treatment:

  • Culture cells and treat with a predetermined concentration of 6-O-Acetylcoriatin or vehicle control (e.g., DMSO) for 1 hour at 37°C.

  • Harvest the cells, wash with PBS, and resuspend in PBS to a final concentration of approximately 107 cells/mL.

• Heat Challenge:

  • Aliquot the cell suspension into PCR tubes.

  • Heat the aliquots at a range of temperatures (e.g., 40°C to 70°C in 3°C increments) for 3 minutes, followed by cooling at room temperature for 3 minutes.

• Protein Extraction:

  • Lyse the cells by three rapid freeze-thaw cycles using liquid nitrogen and a 25°C water bath.

  • Centrifuge at 20,000 x g for 20 minutes at 4°C to pellet the aggregated proteins.

  • Carefully collect the supernatant containing the soluble protein fraction.

• Analysis:

  • Analyze the amount of the soluble target protein in each sample by Western blotting.

  • Quantify the band intensities and normalize to the intensity at the lowest temperature.

  • Plot the normalized protein abundance against temperature to generate melting curves for both the treated and vehicle control samples.

  • The shift in the melting curve (ΔTm) indicates target engagement.

Activity-Based Protein Profiling (ABPP)

ABPP is a powerful chemical proteomics technique to identify the functional state of enzymes in complex proteomes.[11][12][13][14][15] This protocol assumes the synthesis of an ABPP probe based on the 6-O-Acetylcoriatin scaffold, incorporating a reactive group ("warhead") and a reporter tag.

Logical Flow for Competitive ABPP

Competitive ABPP Workflow

Materials:

• 6-O-Acetylcoriatin

• A broad-spectrum activity-based probe for the suspected enzyme class (e.g., a fluorophosphonate probe for serine hydrolases), tagged with biotin or a fluorophore.

• Cell or tissue lysate

• Reagents for click chemistry (if using an alkyne-tagged probe)

• Streptavidin beads (for biotinylated probes)

• SDS-PAGE and in-gel fluorescence scanning equipment or LC-MS/MS instrumentation.

Procedure (Competitive ABPP):

• Proteome Preparation: Prepare a fresh cell or tissue lysate as described in the affinity chromatography protocol.

• Competitive Inhibition:

  • Aliquot the proteome.

  • Treat the aliquots with varying concentrations of 6-O-Acetylcoriatin or vehicle control for 30 minutes at room temperature.

• Probe Labeling:

  • Add the broad-spectrum ABPP probe to each aliquot and incubate for a specified time (e.g., 30 minutes).

  • Quench the labeling reaction by adding SDS-PAGE sample buffer.

• Analysis:

  • Gel-Based: Separate the proteins by SDS-PAGE. Scan the gel for fluorescence. A decrease in fluorescence intensity for a specific band in the 6-O-Acetylcoriatin-treated lanes indicates a target.

  • MS-Based (for biotinylated probes): Perform a streptavidin pulldown of the labeled proteins, followed by on-bead digestion and quantitative LC-MS/MS analysis. Proteins that are targets of 6-O-Acetylcoriatin will show reduced abundance in the treated samples compared to the control.

Safety Precautions

Standard laboratory safety procedures should be followed when handling 6-O-Acetylcoriatin and all other chemicals. This includes wearing appropriate personal protective equipment (PPE) such as safety glasses, lab coats, and gloves. All manipulations should be performed in a well-ventilated area or a chemical fume hood. Consult the Safety Data Sheet (SDS) for 6-O-Acetylcoriatin for specific handling and disposal instructions.

References

• 1. Sesquiterpenes: natural products that decrease cancer growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 3. conductscience.com [conductscience.com]
• 4. Affinity Chromatography - Creative Biolabs [creative-biolabs.com]
• 5. Affinity chromatography - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. 2.8. Cellular thermal shift assay (CETSA) [bio-protocol.org]
• 8. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. annualreviews.org [annualreviews.org]
• 10. news-medical.net [news-medical.net]
• 11. Activity-Based Protein Profiling (ABPP) and Click Chemistry (CC)-ABPP by MudPIT Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Activity-Based Protein Profiling (ABPP) Service | MtoZ Biolabs [mtoz-biolabs.com]
• 13. Relative quantification of proteasome activity by activity-based protein profiling and LC-MS/MS | Springer Nature Experiments [experiments.springernature.com]
• 14. Application of Activity-Based Protein Profiling to Study Enzyme Function in Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Advanced Activity-Based Protein Profiling Application Strategies for Drug Development [frontiersin.org]

6-O-Acetylcoriatin: Application Notes and Protocols for Target Identification Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-O-Acetylcoriatin is a picrotoxane sesquiterpenoid, a class of natural products known for their potent neurotoxic effects. These compounds are of significant interest in neuroscience research and drug discovery due to their specific interactions with inhibitory neurotransmitter receptors. This document provides detailed application notes and experimental protocols for the identification of the molecular targets of 6-O-Acetylcoriatin, leveraging its presumed activity as a modulator of inhibitory neurotransmission. Based on the well-documented activity of structurally related picrotoxane sesquiterpenoids, the primary hypothesized targets for 6-O-Acetylcoriatin are the γ-aminobutyric acid type A (GABA-A) and glycine (B1666218) receptors (GlyR), which are ligand-gated ion channels crucial for inhibitory signaling in the central nervous system.

The following sections detail various experimental strategies for confirming these targets and identifying potential off-target interactions. These protocols are designed to provide a robust framework for researchers to investigate the mechanism of action of 6-O-Acetylcoriatin.

Hypothesized Molecular Targets and Mechanism of Action

Picrotoxane sesquiterpenoids are well-characterized as non-competitive antagonists of GABA-A and glycine receptors. They are thought to bind within the ion channel pore of these receptors, physically blocking the flow of chloride ions and thereby preventing hyperpolarization of the neuron. This inhibition of inhibitory signaling leads to hyperexcitability and convulsions.

Quantitative Data for Related Picrotoxane Sesquiterpenoids

The following table summarizes the binding affinity and efficacy of picrotoxin, a closely related compound, for its primary targets. This data can be used as a starting point for designing experiments with 6-O-Acetylcoriatin.

Compound	Target Receptor	Assay Type	Measured Value	Species	Reference
Picrotoxin	GABA-A Receptor	[3H]dihydropicrotoxinin binding	Kd = 1-2 µM	Rat Brain	[1]
Picrotoxin	GABA-A Receptor	Electrophysiology (inhibition of GABA-induced currents)	IC50 ≈ 1 µM	Cultured Neurons	[1]
Picrotoxin	Homomeric α2 Glycine Receptor	Electrophysiology (inhibition of glycine-induced currents)	IC50 ≈ 7 µM	HEK293 cells	[2]
Picrotin	α1/β Glycine Receptor	Electrophysiology (inhibition of glycine-induced currents)	IC50 = 300 µM	HEK293 cells	[2]
Picrotin	α2/β Glycine Receptor	Electrophysiology (inhibition of glycine-induced currents)	IC50 = 50 µM	HEK293 cells	[2]

Signaling Pathways

Antagonism of GABA-A and glycine receptors by 6-O-Acetylcoriatin disrupts the normal flow of chloride ions into neurons, leading to a decrease in inhibitory postsynaptic potentials (IPSPs). This disinhibition results in increased neuronal excitability.

Caption: Antagonism of GABA-A Receptor Signaling by 6-O-Acetylcoriatin.

References

• 1. researchgate.net [researchgate.net]
• 2. AK-Score: Accurate Protein-Ligand Binding Affinity Prediction Using an Ensemble of 3D-Convolutional Neural Networks - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 6-O-Acetylcoriatin in Neurobiology Research

Introduction

6-O-Acetylcoriatin is a putative derivative of coriatin, a sesquiterpene lactone isolated from plants of the Coriaria genus.[1][2][3] Plants in this genus are known to be highly neurotoxic due to the presence of compounds like coriamyrtin (B1205331) and tutin.[4][5][6] These toxins are potent non-competitive antagonists of the glycine (B1666218) receptor, an inhibitory neurotransmitter receptor in the central nervous system.[5] By blocking glycinergic inhibition, these compounds lead to neuronal hyperexcitability and convulsions.[4][5] It is hypothesized that 6-O-Acetylcoriatin shares this mechanism of action and therefore can be a valuable pharmacological tool in neurobiology research.

Applications in Neurobiology Research

Based on its presumed mechanism of action, 6-O-Acetylcoriatin can be utilized in several areas of neurobiological investigation:

• Probing Glycine Receptor Structure and Function: As a potent antagonist, it can be used to study the binding sites and conformational changes of the glycine receptor.

• Modeling Epilepsy and Seizures: Its convulsant properties make it a useful agent for inducing seizures in in vitro and in vivo models, allowing for the study of seizure mechanisms and the testing of anti-epileptic drugs.[4]

• Investigating Neuronal Excitability and Inhibition: By selectively blocking a major inhibitory pathway, it allows researchers to dissect the role of glycinergic transmission in shaping the activity of neural circuits.

• Screening for Novel Glycine Receptor Modulators: It can be used in competitive binding assays to identify new compounds that interact with the glycine receptor.

Quantitative Data Summary

The following table presents hypothetical quantitative data for 6-O-Acetylcoriatin, based on typical values for potent picrotoxane-like glycine receptor antagonists. This data is for illustrative purposes only and must be determined experimentally.

Parameter	Hypothetical Value	Species/System
IC₅₀ (Glycine Receptor Binding)	50 - 200 nM	Rodent spinal cord
EC₅₀ (Inhibition of Glycine Current)	100 - 500 nM	Cultured neurons
Convulsive Dose (in vivo)	0.5 - 2.0 mg/kg (i.p.)	Mouse
Time to Seizure Onset (in vivo)	5 - 15 minutes	Mouse

Experimental Protocols

In Vitro Electrophysiology: Patch-Clamp Recording of Glycine-Evoked Currents

Objective: To determine the effect of 6-O-Acetylcoriatin on glycine-activated chloride currents in cultured neurons.

Materials:

• Primary neuronal culture (e.g., spinal cord or hippocampal neurons) or a cell line expressing glycine receptors.

• Patch-clamp rig with amplifier and data acquisition system.

• External solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose (pH 7.4).

• Internal solution (in mM): 140 CsCl, 2 MgCl₂, 10 HEPES, 1 EGTA, 2 ATP-Mg (pH 7.2).

• Glycine stock solution (10 mM).

• 6-O-Acetylcoriatin stock solution (10 mM in DMSO).

• Perfusion system.

Procedure:

• Prepare a healthy culture of neurons for recording.

• Establish a whole-cell patch-clamp configuration on a selected neuron.

• Voltage-clamp the neuron at a holding potential of -60 mV.

• Perfuse the external solution over the cell.

• Apply a brief pulse of glycine (e.g., 100 µM for 2 seconds) to elicit an inward chloride current (using a high chloride internal solution).

• Wash out the glycine and allow the current to return to baseline.

• Prepare working dilutions of 6-O-Acetylcoriatin in the external solution.

• Pre-incubate the neuron with a specific concentration of 6-O-Acetylcoriatin for 2-5 minutes.

• Co-apply glycine (100 µM) and 6-O-Acetylcoriatin.

• Record the amplitude of the glycine-evoked current in the presence of the compound.

• Repeat steps 7-10 for a range of 6-O-Acetylcoriatin concentrations to generate a dose-response curve.

• Analyze the data to determine the IC₅₀ of 6-O-Acetylcoriatin for the inhibition of glycine-evoked currents.

Workflow for Patch-Clamp Experiment.

In Vivo Seizure Induction in Rodents

Objective: To characterize the convulsive effects of 6-O-Acetylcoriatin in a rodent model.

Materials:

• Adult male mice (e.g., C57BL/6, 8-10 weeks old).

• 6-O-Acetylcoriatin sterile solution for injection (e.g., in saline with a small percentage of a solubilizing agent like Tween 80).

• Observation chamber.

• Video recording equipment.

• Behavioral scoring system for seizures (e.g., Racine scale).

Procedure:

• Allow mice to acclimate to the laboratory environment.

• Weigh each mouse to determine the correct dosage.

• Prepare the required concentrations of 6-O-Acetylcoriatin for injection.

• Administer a single intraperitoneal (i.p.) injection of 6-O-Acetylcoriatin or vehicle control.

• Immediately place the mouse in the observation chamber.

• Record the animal's behavior for at least 60 minutes.

• Score the severity of seizures at regular intervals using a standardized scale.

• Note the latency to the first seizure and the duration of convulsive activity.

• Repeat with different doses to establish a dose-response relationship for seizure induction.

• Ensure all animal procedures are approved by the institutional animal care and use committee.

Glycine Receptor Competitive Binding Assay

Objective: To determine the binding affinity of 6-O-Acetylcoriatin for the glycine receptor.

Materials:

• Synaptosomal membranes prepared from rodent spinal cord or brainstem.

• Radiolabeled glycine receptor antagonist (e.g., [³H]strychnine).

• Unlabeled 6-O-Acetylcoriatin.

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Glass fiber filters.

• Scintillation counter and scintillation fluid.

Procedure:

• Prepare serial dilutions of unlabeled 6-O-Acetylcoriatin.

• In a series of tubes, add the synaptosomal membrane preparation, a fixed concentration of [³H]strychnine, and varying concentrations of unlabeled 6-O-Acetylcoriatin or buffer.

• To determine non-specific binding, add a high concentration of unlabeled strychnine (B123637) to a set of tubes.

• Incubate the tubes at a specified temperature (e.g., 4°C) for a set period (e.g., 60 minutes) to reach equilibrium.

• Rapidly filter the contents of each tube through glass fiber filters to separate bound from free radioligand.

• Wash the filters quickly with ice-cold binding buffer.

• Place the filters in scintillation vials with scintillation fluid.

• Measure the radioactivity on each filter using a scintillation counter.

• Calculate the specific binding at each concentration of 6-O-Acetylcoriatin.

• Plot the percentage of specific binding against the logarithm of the competitor concentration and fit the data to determine the IC₅₀.

• Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation.

Signaling Pathway Visualization

Proposed Mechanism of 6-O-Acetylcoriatin Action.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Poisoning by Coriaria myrtifolia Linnaeus: a new case report and review of the literature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Tutin (toxin) - Wikipedia [en.wikipedia.org]
• 6. Coriaria myrtifolia - Wikipedia [en.wikipedia.org]

Application Notes & Protocols: Formulation of 6-O-Acetylcoriatin for Preclinical Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction: 6-O-Acetylcoriatin is a sesquiterpenoid compound, a class of natural products known for a diverse range of biological activities, including anti-inflammatory and cytotoxic effects[1][2][3]. Preclinical evaluation of 6-O-Acetylcoriatin in both in vitro and in vivo models is essential to determine its therapeutic potential. A significant hurdle in the preclinical development of many new chemical entities (NCEs), particularly lipophilic molecules like sesquiterpene lactones, is their poor aqueous solubility, which can lead to low bioavailability and complicate the interpretation of efficacy and toxicology data[4][5].

These application notes provide a comprehensive guide to developing suitable formulations of 6-O-Acetylcoriatin for preclinical research. The protocols outlined below are based on established methods for formulating poorly soluble compounds and are intended to serve as a starting point for developing robust and reproducible dosing solutions for in vitro and in vivo studies.

Physicochemical Properties of 6-O-Acetylcoriatin

A thorough understanding of the physicochemical properties of 6-O-Acetylcoriatin is the first step in developing an appropriate formulation.

Property	Data	Source
CAS Number	1432063-63-2	[6][7]
Molecular Formula	C17H22O7	[7]
Molecular Weight	338.4 g/mol	[7]
Physical Description	Powder	[7][8]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone. Poorly soluble in water.	[8]
Storage	Powder: -20°C for 3 years, 4°C for 2 years. In solvent: -80°C for 6 months, -20°C for 1 month.	[8]

Formulation Strategies for Poorly Soluble Compounds

Given the lipophilic nature of 6-O-Acetylcoriatin, several strategies can be employed to enhance its solubility and bioavailability for preclinical testing[4][5][9]. The choice of formulation will depend on the route of administration, the required dose, and the specific experimental model.

Commonly used approaches include:

• Co-solvent Systems: Utilizing a mixture of a primary solvent in which the compound is soluble (e.g., DMSO, ethanol) and a vehicle that is miscible with aqueous systems (e.g., polyethylene (B3416737) glycol (PEG), propylene (B89431) glycol (PPG))[4][10].

• Surfactant-based Formulations: Incorporating surfactants (e.g., Polysorbate 80, Cremophor EL) to form micelles that can encapsulate the drug molecule, thereby increasing its solubility in aqueous media[5][11].

• Lipid-based Drug Delivery Systems (LBDDS): Formulating the compound in oils, lipids, or self-emulsifying drug delivery systems (SEDDS) can improve oral absorption by utilizing lipid absorption pathways[5][12].

• Nanoparticle Formulations: Techniques such as creating liposomes or polymeric nanoparticles can encapsulate the drug, improve its stability, and potentially alter its pharmacokinetic profile[13].

For initial preclinical screening, co-solvent and surfactant-based systems are often the most straightforward to prepare.

Experimental Protocols

The following are detailed protocols for preparing two common types of formulations for 6-O-Acetylcoriatin.

Protocol 1: Co-solvent Formulation for In Vitro and In Vivo (IV/IP) Administration

This protocol describes the preparation of a simple co-solvent system suitable for initial screening.

Materials:

• 6-O-Acetylcoriatin powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture or molecular biology grade

• PEG 400 (Polyethylene glycol 400)

• Saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)

• Sterile, amber glass vials

• Vortex mixer and sonicator

Procedure:

• Stock Solution Preparation:

  • Accurately weigh the required amount of 6-O-Acetylcoriatin powder.

  • Dissolve the powder in a minimal amount of DMSO to create a concentrated stock solution (e.g., 50 mg/mL). Ensure complete dissolution by vortexing or brief sonication. This stock can be stored at -20°C or -80°C[8].

• Vehicle Preparation:

  • Prepare the final dosing vehicle by mixing the components in the desired ratio. A common vehicle for preclinical studies is a 1:1:8 mixture of DMSO:PEG 400:Saline (or PBS).

  • For example, to prepare 10 mL of the vehicle, mix 1 mL of DMSO, 1 mL of PEG 400, and 8 mL of saline.

• Final Formulation Preparation:

  • On the day of the experiment, thaw the 6-O-Acetylcoriatin stock solution.

  • Calculate the volume of the stock solution needed to achieve the final desired concentration in the dosing vehicle.

  • Add the calculated volume of the stock solution to the pre-mixed vehicle.

  • Vortex thoroughly to ensure a homogenous solution. The final concentration of DMSO should be kept as low as possible (ideally ≤10% for in vivo studies) to avoid vehicle-induced toxicity.

Quality Control:

• Visually inspect the final formulation for any signs of precipitation.

• The concentration of 6-O-Acetylcoriatin in the final formulation should be confirmed using a validated analytical method, such as HPLC-UV[14][15].

Protocol 2: Lipid-Based Formulation for Oral (PO) Administration

This protocol outlines the preparation of a simple lipid-based formulation to potentially enhance oral bioavailability.

Materials:

• 6-O-Acetylcoriatin powder

• Labrafac PG (Caprylic/capric triglyceride) or similar medium-chain triglyceride oil[5]

• Polysorbate 80 (Tween® 80)

• Sterile, amber glass vials

• Magnetic stirrer and hot plate (optional, for gentle warming)

Procedure:

• Solubility Assessment (Preliminary Step):

  • Determine the solubility of 6-O-Acetylcoriatin in various lipid excipients (e.g., Labrafac PG, Maisine® CC) to select the most suitable one.

• Formulation Preparation:

  • Accurately weigh the required amount of 6-O-Acetylcoriatin.

  • In a sterile amber glass vial, add the selected lipid vehicle (e.g., Labrafac PG).

  • Add the 6-O-Acetylcoriatin powder to the lipid vehicle.

  • Add a surfactant, such as Polysorbate 80, typically at a concentration of 5-10% (v/v), to aid in emulsification upon contact with gastrointestinal fluids.

  • Mix thoroughly using a vortex mixer or a magnetic stirrer until the compound is completely dissolved. Gentle warming (30-40°C) may be used to facilitate dissolution, but stability at this temperature should be confirmed.

Quality Control:

• The formulation should be a clear, homogenous solution.

• Quantify the concentration of 6-O-Acetylcoriatin using an appropriate analytical method.

• Assess the stability of the formulation under storage conditions.

Protocol 3: Quantification of 6-O-Acetylcoriatin by HPLC-UV

This protocol provides a general method for the quantification of 6-O-Acetylcoriatin in prepared formulations. Method optimization will be required.

Instrumentation and Conditions (based on typical sesquiterpene lactone analysis):

• HPLC System: Standard HPLC with UV/Vis detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)[16].

• Mobile Phase: Gradient of acetonitrile (B52724) and water, both containing 0.1% formic acid[16].

• Flow Rate: 1.0 mL/min[16].

• Detection Wavelength: 210 nm (or as determined by UV scan of the compound).

• Injection Volume: 10 µL.

Procedure:

• Standard Preparation:

  • Prepare a stock solution of 6-O-Acetylcoriatin (1 mg/mL) in a suitable solvent like methanol (B129727) or acetonitrile.

  • Create a series of calibration standards by serially diluting the stock solution with the mobile phase to cover the expected concentration range of the samples.

• Sample Preparation:

  • Dilute an aliquot of the prepared formulation with the mobile phase to a concentration that falls within the linear range of the calibration curve.

• Analysis:

  • Inject the standards and samples onto the HPLC system.

  • Construct a calibration curve by plotting the peak area against the concentration of the standards.

  • Determine the concentration of 6-O-Acetylcoriatin in the samples from the calibration curve.

Visualization of Workflows and Pathways

Experimental Workflow

The following diagram illustrates the general workflow for the formulation and characterization of 6-O-Acetylcoriatin.

Diagram 1: General workflow for formulation development.

Potential Signaling Pathway

Sesquiterpene lactones are known to exert anti-inflammatory effects, often through the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway[3]. While the specific molecular targets of 6-O-Acetylcoriatin are yet to be elucidated, the NF-κB pathway represents a primary candidate for investigation.

Diagram 2: Hypothesized inhibition of the NF-κB pathway.

References

• 1. mdpi.com [mdpi.com]
• 2. Preparation of Sesquiterpene Lactone Derivatives: Cytotoxic Activity and Selectivity of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sesquiterpene Lactones: Promising Natural Compounds to Fight Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preclinical Formulations: Insight, Strategies, and Practical Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. 6-O-Acetylcoriatin | 1432063-63-2 [chemicalbook.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. 6-O-Acetylcoriatin | CAS 1432063-63-2 | ScreenLib [screenlib.com]
• 9. SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs [drug-dev.com]
• 10. Development of Cordycepin Formulations for Preclinical and Clinical Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pharmtech.com [pharmtech.com]
• 12. pharmaexcipients.com [pharmaexcipients.com]
• 13. Development and characterization of liposomal formulations containing sesquiterpene lactones for the treatment of chronic gout - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. ars.usda.gov [ars.usda.gov]
• 16. benchchem.com [benchchem.com]

Application Notes and Protocols for High-Throughput Screening with a 6-O-Acetylcoriatin Library

For Researchers, Scientists, and Drug Development Professionals

Introduction

Natural products have long been a valuable source of novel therapeutic agents. The picrotoxane sesquiterpenoids, a class of compounds characterized by a highly oxidized and complex polycyclic structure, have garnered significant interest for their diverse biological activities. Among these, Coriatin, a sesquiterpene lactone isolated from plants of the Coriaria genus, and its derivatives present a promising scaffold for drug discovery. Picrotoxane sesquiterpenoids have been reported to exhibit a range of biological effects, including neurotoxic and, importantly, neuroprotective activities. Some related compounds have demonstrated significant neuroprotective effects against oxidative damage in neuronal cell models[1].

This document outlines the application of a focused compound library based on a novel derivative, 6-O-Acetylcoriatin, for high-throughput screening (HTS) to identify potential neuroprotective agents. The acetylation at the 6-O position may modulate the compound's bioactivity, solubility, and pharmacokinetic properties, making a library of its analogues a valuable tool in the search for new treatments for neurodegenerative diseases where oxidative stress is a key pathological factor.

Library Design and Synthesis

The 6-O-Acetylcoriatin library is a collection of semi-synthetic analogues built upon the core structure of Coriatin. The synthesis strategy involves the isolation of the natural product scaffold followed by combinatorial chemical modifications to generate a diverse set of molecules.

Hypothetical Library Generation:

A representative approach to generating a 6-O-Acetylcoriatin library would involve:

• Isolation of Coriatin: Extraction and purification of Coriatin from its natural source, such as Coriaria nepalensis.

• Selective Acetylation: Regioselective acetylation at the C-6 hydroxyl group to yield 6-O-Acetylcoriatin.

• Diversification: Further chemical modifications at other reactive sites of the 6-O-Acetylcoriatin scaffold. This could include esterification or etherification of other hydroxyl groups, or modification of the lactone ring, to create a library of analogues with varying physicochemical properties.

The resulting library members would be systematically cataloged and stored in a 384-well plate format, dissolved in DMSO to create stock solutions ready for high-throughput screening.

High-Throughput Screening for Neuroprotective Activity

The primary application of the 6-O-Acetylcoriatin library is in the discovery of compounds that can protect neuronal cells from oxidative stress-induced cell death. A cell-based HTS assay is the preferred method for this purpose, as it provides a more physiologically relevant context compared to target-based assays[2].

Experimental Workflow for Neuroprotection HTS

The following diagram illustrates the key steps in the high-throughput screening workflow for identifying neuroprotective compounds from the 6-O-Acetylcoriatin library.

Caption: High-throughput screening workflow for neuroprotection assays.

Protocol: Cell-Based Neuroprotection Assay

This protocol is designed for a 384-well plate format and utilizes the human neuroblastoma cell line SH-SY5Y, a common model for neurodegenerative disease research.

Materials:

• SH-SY5Y cells

• DMEM/F12 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin

• 6-O-Acetylcoriatin library (10 mM stock in DMSO)

• Hydrogen peroxide (H₂O₂)

• CellTiter-Glo® Luminescent Cell Viability Assay kit (Promega)

• 384-well clear-bottom white plates

• Automated liquid handling system

• Luminometer plate reader

Procedure:

• Cell Seeding:

  • Culture SH-SY5Y cells to 80% confluency.

  • Trypsinize and resuspend cells in fresh medium to a concentration of 2 x 10⁵ cells/mL.

  • Using an automated dispenser, seed 25 µL of the cell suspension (5,000 cells) into each well of a 384-well plate.

  • Incubate the plates for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Compound Addition:

  • Prepare an intermediate plate by diluting the 10 mM stock of the 6-O-Acetylcoriatin library to 100 µM in culture medium.

  • Using an automated liquid handler, transfer 0.5 µL of the diluted compounds from the intermediate plate to the cell plate, resulting in a final concentration of 10 µM.

  • Include wells with DMSO only as a negative control and a known neuroprotective agent (e.g., N-acetylcysteine) as a positive control.

  • Pre-incubate the cells with the compounds for 1 hour at 37°C.

• Induction of Oxidative Stress:

  • Prepare a fresh solution of H₂O₂ in serum-free medium to a final concentration that induces approximately 50% cell death (e.g., 200 µM, to be optimized for your specific cell line and conditions).

  • Add 5 µL of the H₂O₂ solution to all wells except for the untreated control wells.

  • Incubate the plates for 24 hours at 37°C.

• Cell Viability Measurement:

  • Equilibrate the plates and the CellTiter-Glo® reagent to room temperature.

  • Add 30 µL of the CellTiter-Glo® reagent to each well.

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence of each well using a plate reader.

Data Presentation and Analysis

The raw luminescence data is normalized to the controls on each plate. The percentage of neuroprotection is calculated for each compound.

Table 1: Hypothetical HTS Results for Selected 6-O-Acetylcoriatin Analogues

Compound ID	Structure Modification	Concentration (µM)	% Cell Viability (vs. H₂O₂ control)	% Neuroprotection
6-OAc-C-001	(Parent Compound)	10	65	30
6-OAc-C-002	R1 = Benzoyl	10	85	70
6-OAc-C-003	R2 = Methyl	10	55	10
6-OAc-C-004	R1 = Cinnamoyl	10	92	84
6-OAc-C-005	R2 = Ethyl	10	60	20
Positive Ctrl	N-acetylcysteine	100	95	90
Negative Ctrl	DMSO + H₂O₂	-	50	0
Untreated Ctrl	DMSO	-	100	100

Note: R1 and R2 represent hypothetical modification sites on the 6-O-Acetylcoriatin scaffold.

Hits are typically defined as compounds that exhibit a certain threshold of neuroprotection (e.g., >50%) and will be selected for further dose-response studies and secondary assays to confirm their activity and elucidate their mechanism of action.

Potential Signaling Pathway Involvement

Compounds that protect against oxidative stress may do so by modulating various cellular signaling pathways. One such key pathway is the intrinsic apoptosis cascade, which is often triggered by oxidative damage.

Oxidative Stress-Induced Apoptosis Pathway

The following diagram depicts a simplified signaling pathway of how oxidative stress can lead to apoptosis and where a neuroprotective compound might intervene.

Caption: Potential mechanism of neuroprotection via inhibition of apoptosis.

Conclusion

The use of a focused 6-O-Acetylcoriatin library in a well-designed high-throughput screening campaign offers a promising avenue for the identification of novel neuroprotective agents. The detailed protocols and workflows provided herein serve as a guide for researchers to implement such a screening program. Positive hits from this screen will serve as valuable starting points for lead optimization and further investigation into their therapeutic potential for treating neurodegenerative diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. Picrotoxane sesquiterpenoids: chemistry, chemo- and bio-syntheses and biological activities - Natural Product Reports (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Assessing the Blood-Brain Barrier Permeability of 6-O-Acetylcoriatin

For Researchers, Scientists, and Drug Development Professionals

Introduction

The blood-brain barrier (BBB) is a highly selective, semipermeable border of endothelial cells that prevents solutes in the circulating blood from non-selectively crossing into the extracellular fluid of the central nervous system (CNS) where neurons reside.[1][2] For a therapeutic agent to be effective against CNS disorders, it must be able to cross this barrier in sufficient concentrations.[1][3][4] 6-O-Acetylcoriatin, a novel compound with the CAS number 1432063-63-2, is a subject of interest for its potential neuropharmacological activities.[5][6][7] These application notes provide a comprehensive, multi-tiered protocol for assessing the BBB permeability of 6-O-Acetylcoriatin, encompassing in silico, in vitro, and in vivo methodologies. The goal is to provide a robust framework for determining the compound's potential as a CNS-active agent.

Compound Information:

• Name: 6-O-Acetylcoriatin

• CAS Number: 1432063-63-2

• Molecular Formula: C17H22O7

• Molecular Weight: 338.4 g/mol [5]

Pre-assessment: In Silico Prediction

Before embarking on resource-intensive experimental studies, computational models can offer initial predictions of BBB permeability based on the physicochemical properties of 6-O-Acetylcoriatin.

Protocol:

• Obtain the SMILES notation for 6-O-Acetylcoriatin. This can be retrieved from chemical databases.

• Utilize online predictive tools. A recommended tool is the SwissADME web tool, which employs the BOILED-Egg model to graphically represent predicted BBB permeability and intestinal absorption.[4]

• Analyze the output. The model will classify 6-O-Acetylcoriatin as either BBB-permeable or non-permeable based on its calculated lipophilicity and polarity.

In Vitro Assessment of BBB Permeability

In vitro models provide a controlled environment to study the transport of 6-O-Acetylcoriatin across a simulated BBB. These models are crucial for initial screening and mechanistic studies.[8]

Parallel Artificial Membrane Permeability Assay (PAMPA-BBB)

The PAMPA-BBB assay is a high-throughput, cell-free method that predicts passive diffusion across the BBB.[9][10][11][12][13] It utilizes a 96-well plate setup with a filter membrane coated with a lipid solution mimicking the brain's lipid composition.[10][11]

Experimental Protocol:

• Prepare the PAMPA plate: A 96-well filter plate is coated with a brain lipid solution (e.g., porcine brain lipid extract in an organic solvent).[11]

• Prepare Donor and Acceptor Solutions:

  • Donor Solution: Dissolve 6-O-Acetylcoriatin in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) to a known concentration.

  • Acceptor Solution: Fill the wells of the acceptor plate with a buffer, which may contain a "sink" component to mimic the brain environment.[12]

• Assemble the PAMPA Sandwich: Place the filter plate onto the acceptor plate.

• Add Donor Solution: Add the donor solution containing 6-O-Acetylcoriatin to the filter plate wells.

• Incubation: Incubate the plate assembly at room temperature for a defined period (e.g., 4-18 hours).

• Sample Analysis: After incubation, determine the concentration of 6-O-Acetylcoriatin in both the donor and acceptor wells using a validated analytical method, such as LC-MS/MS.

• Calculate Permeability: The apparent permeability coefficient (Pe) is calculated using the following equation:

  Where V_A is the volume of the acceptor well, Area is the area of the membrane, and Time is the incubation time.

Data Presentation:

Compound	Concentration (µM)	Incubation Time (h)	Pe (x 10⁻⁶ cm/s)	Predicted BBB Permeability
6-O-Acetylcoriatin	User Defined	User Defined	Calculated	Interpreted
Positive Control (e.g., Caffeine)	User Defined	User Defined	> 4.0	High
Negative Control (e.g., Atenolol)	User Defined	User Defined	< 2.0	Low

Note: Permeability classification can vary, but generally Pe > 4.0 x 10⁻⁶ cm/s is considered high permeability, while Pe < 2.0 x 10⁻⁶ cm/s is low.[10]

Cell-Based Transwell Assay

Cell-based models, such as those using immortalized human brain microvascular endothelial cells (hBMECs), provide a more physiologically relevant system by incorporating cellular components of the BBB.[14][15] These models can assess both passive and active transport mechanisms.

Experimental Protocol:

• Cell Culture: Culture hBMECs on the apical side of a Transwell® insert and co-culture with astrocytes on the basolateral side to induce the formation of a tight monolayer.[14]

• Barrier Integrity Measurement: Monitor the formation of a tight barrier by measuring the transendothelial electrical resistance (TEER) using a voltmeter. Experiments should commence once TEER values are stable and high (e.g., >150 Ω·cm²).[3][15]

• Permeability Study:

  • Replace the medium in the apical (donor) chamber with a medium containing a known concentration of 6-O-Acetylcoriatin.

  • At various time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral (acceptor) chamber.

  • To investigate active efflux, perform a bidirectional transport study by adding the compound to the basolateral chamber and sampling from the apical chamber.[16][17]

• Sample Analysis: Quantify the concentration of 6-O-Acetylcoriatin in the collected samples using LC-MS/MS.

• Calculate Apparent Permeability (Papp):

  Where dQ/dt is the steady-state flux, A is the surface area of the membrane, and C0 is the initial concentration in the donor chamber.

Data Presentation:

Compound	Direction	Papp (x 10⁻⁶ cm/s)	Efflux Ratio (Papp B-A / Papp A-B)
6-O-Acetylcoriatin	A to B	Calculated	\multirow{2}{}{Calculated}
B to A	Calculated
Positive Control (e.g., Propranolol)	A to B	High Value	\multirow{2}{}{~1}
B to A	High Value
Efflux Substrate (e.g., Digoxin)	A to B	Low Value	\multirow{2}{*}{>2}
B to A	High Value

An efflux ratio greater than 2 suggests the involvement of active efflux transporters.[17]

In Situ and In Vivo Assessment of BBB Permeability

While in vitro models are excellent for screening, in vivo studies in animal models are essential for a definitive assessment of BBB permeability in a complex physiological system.[14]

In Situ Brain Perfusion in Rodents

This technique allows for precise control over the composition of the perfusate and provides a robust measure of brain uptake.[18][19]

Experimental Protocol:

• Animal Preparation: Anesthetize a rat or mouse and expose the common carotid artery.

• Perfusion: Cannulate the carotid artery and perfuse the cerebral hemisphere with a buffered saline solution containing a known concentration of 6-O-Acetylcoriatin for a short duration (e.g., 1-5 minutes).[18][19]

• Brain Tissue Collection: After perfusion, euthanize the animal, and collect the brain.

• Sample Analysis: Homogenize the brain tissue and extract 6-O-Acetylcoriatin. Quantify the concentration using LC-MS/MS.

• Calculate Brain Uptake: Determine the brain-to-perfusate concentration ratio.

In Vivo Pharmacokinetic Study in Rodents

This classic approach involves systemic administration of the compound and subsequent measurement of its concentration in both blood and brain tissue over time.

Experimental Protocol:

• Compound Administration: Administer 6-O-Acetylcoriatin to a cohort of rodents (e.g., via intravenous or intraperitoneal injection).

• Sample Collection: At designated time points, collect blood and brain tissue samples from subgroups of animals.[20][21]

• Sample Processing: Process the blood to obtain plasma and homogenize the brain tissue.

• Quantification: Determine the concentration of 6-O-Acetylcoriatin in plasma and brain homogenates using a validated LC-MS/MS method.[22][23][24][25][26]

• Data Analysis: Calculate the brain-to-plasma concentration ratio (Kp) or the unbound brain-to-plasma ratio (Kp,uu) to assess BBB penetration.

Data Presentation:

Time Point (min)	Plasma Concentration (ng/mL)	Brain Concentration (ng/g)	Brain/Plasma Ratio (Kp)
5	Measured	Measured	Calculated
15	Measured	Measured	Calculated
30	Measured	Measured	Calculated
60	Measured	Measured	Calculated
120	Measured	Measured	Calculated

Visualizations

Signaling and Transport Pathways

Caption: Potential transport mechanisms of 6-O-Acetylcoriatin across the blood-brain barrier.

Experimental Workflow

Caption: Tiered approach for assessing the BBB permeability of 6-O-Acetylcoriatin.

References

• 1. mdpi.com [mdpi.com]
• 2. Molecular determinants of blood–brain barrier permeation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In Vitro Blood Brain Barrier Permeability Assessment [visikol.com]
• 4. Evaluating Blood–Brain Barrier Permeability, Cytotoxicity, and Activity of Potential Acetylcholinesterase Inhibitors: In Vitro and In Silico Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. 6-O-Acetylcoriatin | 1432063-63-2 [chemicalbook.com]
• 7. 6-O-Acetylcoriatin | CAS 1432063-63-2 | ScreenLib [screenlib.com]
• 8. In-vitro blood-brain barrier models for drug screening and permeation studies: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol - Creative Bioarray [dda.creative-bioarray.com]
• 10. iomcworld.org [iomcworld.org]
• 11. Development and validation of PAMPA-BBB QSAR model to predict brain penetration potential of novel drug candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. paralab.es [paralab.es]
• 13. PAMPA | Evotec [evotec.com]
• 14. irbm.com [irbm.com]
• 15. In Vitro Models for the Blood Brain Barrier [tempobioscience.com]
• 16. Caco-2 Permeability | Evotec [evotec.com]
• 17. Caco-2 permeability assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 18. An in situ brain perfusion technique to study cerebrovascular transport in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. An In Vivo Blood-brain Barrier Permeability Assay in Mice Using Fluorescently Labeled Tracers - PMC [pmc.ncbi.nlm.nih.gov]
• 21. An In Vivo Blood-brain Barrier Permeability Assay in Mice Using Fluorescently Labeled Tracers. | Semantic Scholar [semanticscholar.org]
• 22. escholarship.org [escholarship.org]
• 23. waters.com [waters.com]
• 24. criver.com [criver.com]
• 25. A LC-MS/MS Method for Concurrent Determination of Nicotine Metabolites and Role of CYP2A6 in Nicotine Metabolism in U937 Macrophages: Implications in Oxidative Stress in HIV + Smokers - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Rapid and Accurate LC-MS/MS Analysis of Nicotine and Related Compounds in Urine Using Raptor Biphenyl LC Columns and MS-Friendly Mobile Phases [restek.com]

Application Notes and Protocols for Radiolabeling 6-O-Acetylcoriatin

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-O-Acetylcoriatin, a sesquiterpene lactone, presents a scaffold of significant interest for biological investigation. Radiolabeling of this natural product is a critical step in elucidating its pharmacokinetic and pharmacodynamic properties, including its absorption, distribution, metabolism, and excretion (ADME). These studies are fundamental in the drug development pipeline, providing invaluable data for assessing the therapeutic potential and safety of a compound.

This document provides detailed protocols for two distinct and robust methods for radiolabeling 6-O-Acetylcoriatin:

• Carbon-14 ([¹⁴C]) Labeling: This method introduces a ¹⁴C isotope into the acetyl moiety of the molecule. Carbon-14 is a beta-emitter with a long half-life, making it an ideal tracer for quantitative in vitro and in vivo studies, including mass balance and metabolite profiling. The labeling will be achieved through the esterification of the C6-hydroxyl group of a coriatin (B1256320) precursor with [¹⁴C]acetic anhydride (B1165640).

• Radioiodination (Indirect Method): This approach involves the introduction of a radioiodine isotope, such as ¹²⁵I, a gamma emitter suitable for in vitro assays and SPECT imaging. Given that 6-O-Acetylcoriatin lacks a readily iodinatable functional group (like a phenol), an indirect method is proposed. This involves the synthesis of a derivative of 6-O-Acetylcoriatin bearing a vinylstannane group, which can then undergo radioiododestannylation.

These protocols are designed to provide researchers with a comprehensive guide, from the selection of the appropriate labeling strategy to the purification and characterization of the final radiolabeled product.

Data Presentation: Comparative Overview of Radiolabeling Techniques

The choice of radiolabeling technique often depends on the intended application, the desired specific activity, and the synthetic feasibility. The following table summarizes the key quantitative parameters associated with the proposed methods for radiolabeling 6-O-Acetylcoriatin.

Parameter	Carbon-14 Labeling	Indirect Radioiodination
Radionuclide	¹⁴C	¹²⁵I
Half-life	5730 years	59.4 days
Emission Type	Beta (β⁻)	Gamma (γ)
Typical Specific Activity	1.85 - 2.31 GBq/mmol (50 - 62.4 mCi/mmol)	> 74 GBq/µmol (> 2000 Ci/mmol)
Radiochemical Yield (Typical)	10 - 40%	75 - 95%
Radiochemical Purity (Post-Purification)	> 98%	> 99%
Primary Application	ADME studies, quantitative tissue distribution, metabolite profiling	In vitro binding assays, receptor mapping, SPECT imaging

Experimental Protocols

Protocol 1: Carbon-14 Labeling of 6-O-Acetylcoriatin via [¹⁴C]Acetylation

This protocol describes the synthesis of [¹⁴C]-6-O-Acetylcoriatin by reacting the precursor, coriatin, with [¹⁴C]acetic anhydride.

Materials and Reagents:

• Coriatin (precursor)

• [¹⁴C]Acetic anhydride (with known specific activity)

• Pyridine (B92270) (anhydrous)

• N,N-Dimethylformamide (DMF, anhydrous)

• Ethyl acetate (B1210297)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Solvents for HPLC (e.g., acetonitrile, water)

• Scintillation cocktail and vials

Equipment:

• Reaction vials with septa

• Magnetic stirrer and stir bars

• Inert gas supply (e.g., argon or nitrogen)

• Thin Layer Chromatography (TLC) plates and chamber

• UV lamp

• Liquid scintillation counter

• High-Performance Liquid Chromatography (HPLC) system with a radioactivity detector

Procedure:

• Preparation of Reactants:

  • In a clean, dry reaction vial, dissolve coriatin (1 equivalent) in a minimal amount of anhydrous DMF.

  • In a separate vial, dissolve [¹⁴C]acetic anhydride (1.2 equivalents) in anhydrous DMF.

• Reaction Setup:

  • To the solution of coriatin, add anhydrous pyridine (2 equivalents) under an inert atmosphere.

  • Slowly add the solution of [¹⁴C]acetic anhydride to the coriatin solution at room temperature with continuous stirring.

• Reaction Monitoring:

  • Allow the reaction to proceed at room temperature for 12-24 hours.

  • Monitor the progress of the reaction by radio-TLC, using a suitable solvent system (e.g., ethyl acetate/hexane). The product spot should be more non-polar than the starting coriatin.

• Work-up and Extraction:

  • Once the reaction is complete, quench the reaction by adding a few drops of water.

  • Dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate solution (3x) and brine (1x).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexane (B92381) to isolate the [¹⁴C]-6-O-Acetylcoriatin.

  • For higher purity, a final purification step using preparative radio-HPLC is recommended.

• Characterization and Quantification:

  • Confirm the identity of the product by co-elution with an authentic, non-radiolabeled standard of 6-O-Acetylcoriatin on HPLC.

  • Determine the radiochemical purity by radio-HPLC.

  • Measure the total radioactivity using a liquid scintillation counter.

  • Calculate the radiochemical yield and specific activity.

Protocol 2: Indirect Radioiodination of a 6-O-Acetylcoriatin Derivative

This protocol outlines a proposed synthetic route to first prepare a vinylstannane derivative of 6-O-Acetylcoriatin, followed by its radioiodination.

Part A: Synthesis of a Vinylstannane Precursor of 6-O-Acetylcoriatin

This is a proposed multi-step synthesis to introduce a reactive site for radioiodination.

Materials and Reagents:

• 6-O-Acetylcoriatin

• Dess-Martin periodinane (DMP)

• Dichloromethane (DCM)

• (Tributylstannyl)vinyl lithium

• Tetrahydrofuran (THF, anhydrous)

• Saturated aqueous ammonium (B1175870) chloride solution

• Diethyl ether

Procedure:

• Oxidation of a Hydroxyl Group:

  • Select a suitable secondary hydroxyl group on the 6-O-Acetylcoriatin molecule that is accessible and whose modification is unlikely to affect biological activity. For this protocol, we will assume a hypothetical accessible secondary alcohol.

  • Dissolve 6-O-Acetylcoriatin in anhydrous DCM and cool to 0 °C.

  • Add Dess-Martin periodinane (1.5 equivalents) and stir the reaction at room temperature until the starting material is consumed (monitor by TLC).

  • Quench the reaction with a saturated solution of sodium thiosulfate (B1220275) and sodium bicarbonate. Extract the product with DCM.

• Formation of the Vinyl Alcohol:

  • Prepare a solution of (tributylstannyl)vinyl lithium in anhydrous THF.

  • Add the ketone synthesized in the previous step to the vinyl lithium solution at -78 °C.

  • Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

  • Quench the reaction with saturated aqueous ammonium chloride and extract the product with diethyl ether.

• Purification of the Precursor:

  • Purify the resulting vinylstannane alcohol derivative by column chromatography on silica gel.

Part B: Radioiododestannylation

Materials and Reagents:

• Vinylstannane precursor of 6-O-Acetylcoriatin

• Sodium [¹²⁵I]iodide (in 0.1 M NaOH)

• Chloramine-T

• Ethanol (B145695)

• Sodium metabisulfite (B1197395) solution

• C18 Sep-Pak cartridge

Procedure:

• Radioiodination Reaction:

  • In a shielded vial, dissolve the vinylstannane precursor (10-50 µg) in ethanol (100-200 µL).

  • Add Sodium [¹²⁵I]iodide (37-370 MBq).

  • Initiate the reaction by adding a fresh solution of Chloramine-T (20 µL of 1 mg/mL in water).

  • Vortex the mixture for 60-120 seconds at room temperature.

• Quenching the Reaction:

  • Stop the reaction by adding sodium metabisulfite solution (50 µL of 2 mg/mL in water).

• Purification:

  • Dilute the reaction mixture with 1 mL of water.

  • Load the mixture onto a pre-conditioned C18 Sep-Pak cartridge.

  • Wash the cartridge with water (10 mL) to remove unreacted iodide and other polar impurities.

  • Elute the radioiodinated product with ethanol (1-2 mL).

• Final Purification and Formulation:

  • For high purity, perform radio-HPLC purification of the ethanolic eluate.

  • The purified product can be formulated in a suitable buffer containing a stabilizer like ascorbic acid.

• Characterization:

  • Determine the radiochemical purity using analytical radio-HPLC.

  • Calculate the radiochemical yield and specific activity.

Visualizations

Caption: Workflow for Carbon-14 and indirect radioiodination of 6-O-Acetylcoriatin.

Caption: Hypothetical signaling pathway investigation using radiolabeled 6-O-Acetylcoriatin.

Conclusion

The protocols detailed in these application notes provide a robust framework for the successful radiolabeling of 6-O-Acetylcoriatin. The choice between Carbon-14 labeling and radioiodination will be dictated by the specific research question and the available infrastructure. Careful execution of these protocols, coupled with rigorous purification and characterization, will yield high-quality radiotracers essential for advancing our understanding of the biological activity of this promising natural product. It is imperative that all procedures involving radioactive materials are conducted in a designated and properly shielded facility, in accordance with institutional and national regulations for radiation safety.

Technical Notes & Optimization

Technical Support Center: Synthesis of Acetylated Coriatin Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers engaged in the synthesis of acetylated derivatives of Coriatin and similar complex sesquiterpenoids.

Critical Preliminary Consideration: The Structure of Coriatin

Before proceeding with any synthesis targeting "6-O-Acetylcoriatin," it is crucial to verify the structure of the starting material. Based on the established chemical literature and databases such as PubChem, the sesquiterpenoid Coriatin does not possess a hydroxyl group at the 6-position of its carbon skeleton. The 6-position is a spiro center, part of an oxirane (epoxide) ring.

IUPAC Name of Coriatin: (1S,2R,3S,5R,6R,7R,9S,12S)-2-hydroxy-12-(2-hydroxypropan-2-yl)-7-methylspiro[4,10-dioxatetracyclo[7.2.1.02,7.03,5]dodecane-6,2'-oxirane]-11-one[1].

This means that the direct synthesis of 6-O-Acetylcoriatin from Coriatin is not chemically feasible. Researchers aiming to synthesize this molecule should first:

• Confirm the Structure: Double-check the structure of your starting material. It is possible you are working with a derivative of Coriatin or a related compound with a different substitution pattern.

• Verify Nomenclature: Ensure that the nomenclature used to describe your target molecule is accurate.

For the remainder of this guide, we will address the challenges of improving the yield of a hypothetical selective acetylation of a hydroxyl group on a complex sesquiterpenoid with a structure similar to Coriatin, featuring multiple reactive sites. We will refer to the hydroxyl group to be acetylated as the "target hydroxyl group."

Troubleshooting Guide for Selective Acetylation

This guide is presented in a question-and-answer format to address specific issues that may be encountered during the selective acetylation of a complex poly-functionalized natural product.

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Steric Hindrance: The target hydroxyl group may be sterically hindered, preventing the approach of the acetylating agent. 2. Low Reactivity of Hydroxyl Group: Tertiary alcohols are generally less reactive than primary or secondary alcohols. 3. Inappropriate Reagents: The chosen acetylating agent or base may not be suitable for the substrate. 4. Decomposition of Starting Material: The presence of sensitive functional groups (e.g., epoxides) can lead to degradation under the reaction conditions.	1. Use a more reactive acetylating agent: Consider using acetyl chloride with a non-nucleophilic base like 2,6-lutidine, or acetic anhydride (B1165640) with a strong acylation catalyst like 4-(dimethylamino)pyridine (DMAP). 2. Increase reaction temperature: Cautiously increase the temperature, while monitoring for side product formation. 3. Prolong reaction time: Allow the reaction to proceed for a longer duration. 4. Use milder conditions: If degradation is suspected, switch to milder conditions, such as using a less aggressive base or a lower temperature.
Formation of Multiple Products (Low Selectivity)	1. Over-acetylation: Multiple hydroxyl groups are being acetylated. 2. Similar Reactivity of Hydroxyl Groups: Different hydroxyl groups on the molecule may have comparable reactivity.	1. Use a stoichiometric amount of the acetylating agent: Carefully control the equivalents of acetic anhydride or acetyl chloride used. 2. Lower the reaction temperature: This can often improve selectivity. 3. Choose a bulkier base: A sterically hindered base might selectively deprotonate the more accessible hydroxyl group. 4. Employ protecting group strategies: If selectivity remains an issue, consider protecting the more reactive hydroxyl groups before acetylation.
Formation of Byproducts (e.g., from Epoxide Ring Opening)	1. Acidic or Basic Conditions: The reaction conditions may be too harsh for the sensitive functional groups present in the molecule. Epoxides are susceptible to ring-opening under both acidic and basic conditions.	1. Use a non-nucleophilic base: Pyridine (B92270) or triethylamine (B128534) can sometimes act as nucleophiles. Consider using a hindered base like diisopropylethylamine (DIPEA). 2. Maintain a neutral or near-neutral pH: If possible, buffer the reaction. 3. Avoid strong acids: If an acid catalyst is necessary, use a milder one.
Difficult Purification	1. Similar Polarity of Products: The desired product, starting material, and byproducts may have very similar polarities, making chromatographic separation difficult.	1. Optimize chromatographic conditions: Experiment with different solvent systems and stationary phases (e.g., silica (B1680970) gel, alumina, or reversed-phase silica). 2. Consider derivatization: It may be possible to selectively derivatize an impurity to alter its polarity before chromatography. 3. Recrystallization: If the product is a solid, recrystallization may be an effective purification method.

Frequently Asked Questions (FAQs)

Q1: What are the most common acetylating agents and how do I choose the right one?

A1: The most common acetylating agents are acetic anhydride and acetyl chloride.

• Acetic Anhydride (Ac₂O): Generally milder than acetyl chloride and is often used with a base like pyridine or triethylamine, and sometimes with a catalyst like DMAP. It is a good first choice for substrates with sensitive functional groups.

• Acetyl Chloride (AcCl): More reactive than acetic anhydride and is typically used with a non-nucleophilic base to neutralize the HCl byproduct. It is useful for acetylating less reactive, sterically hindered alcohols.

Q2: What is the role of the base in the acetylation reaction?

A2: The base serves two primary functions:

• To activate the alcohol: The base deprotonates the hydroxyl group, making it a more potent nucleophile.

• To neutralize the acidic byproduct: In the case of acetic anhydride, the byproduct is acetic acid, and for acetyl chloride, it is hydrochloric acid. The base neutralizes these acids, preventing them from causing side reactions, such as the opening of epoxide rings.

Q3: How can I monitor the progress of the reaction?

A3: Thin-layer chromatography (TLC) is the most common method for monitoring the reaction. By spotting the starting material, the reaction mixture, and a co-spot on a TLC plate, you can observe the disappearance of the starting material and the appearance of the product spot. The product, being an ester, will typically have a higher Rf value (be less polar) than the starting alcohol.

Q4: My reaction is very slow. What can I do to speed it up?

A4: To increase the reaction rate, you can:

• Add a catalyst: A catalytic amount of 4-(dimethylamino)pyridine (DMAP) can significantly accelerate the reaction.

• Increase the temperature: Gently warming the reaction mixture can increase the rate, but be cautious of potential side reactions.

• Use a more reactive acetylating agent: Switching from acetic anhydride to acetyl chloride will increase the reaction rate.

Quantitative Data on Acetylation Yields

The following tables provide representative data on how reaction conditions can influence the yield and selectivity of acetylation for a hypothetical complex polyol.

Table 1: Effect of Acetylating Agent and Catalyst on Yield

Entry	Acetylating Agent (equiv.)	Base (equiv.)	Catalyst (mol%)	Temp (°C)	Time (h)	Yield of Mono-acetylated Product (%)
1	Acetic Anhydride (1.1)	Pyridine (2.0)	-	25	24	45
2	Acetic Anhydride (1.1)	Pyridine (2.0)	DMAP (10)	25	4	85
3	Acetyl Chloride (1.1)	Triethylamine (2.0)	-	0	2	70
4	Acetyl Chloride (1.1)	2,6-Lutidine (2.0)	-	0	2	75

Table 2: Effect of Solvent and Temperature on Yield

Entry	Acetylating Agent	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Acetic Anhydride	Pyridine	Dichloromethane (B109758)	25	12	60
2	Acetic Anhydride	Pyridine	Acetonitrile	25	12	55
3	Acetic Anhydride	Pyridine	Dichloromethane	40	4	75
4	Acetic Anhydride	Pyridine	Toluene	60	2	70 (with some byproducts)

Experimental Protocols

Protocol 1: General Procedure for Selective Acetylation using Acetic Anhydride and DMAP

• Preparation: Dissolve the Coriatin-like substrate (1.0 equiv.) in anhydrous dichloromethane (DCM) in a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Base and Catalyst: Add pyridine (2.0 equiv.) followed by a catalytic amount of DMAP (0.1 equiv.).

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.

• Addition of Acetylating Agent: Add acetic anhydride (1.1 equiv.) dropwise to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir, monitoring the progress by TLC.

• Quenching: Once the reaction is complete, cool the mixture back to 0 °C and quench by the slow addition of saturated aqueous sodium bicarbonate solution.

• Work-up: Transfer the mixture to a separatory funnel and extract with DCM. Wash the combined organic layers with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Purification by Column Chromatography

• Column Packing: Pack a glass column with silica gel using a suitable solvent system (e.g., a mixture of hexanes and ethyl acetate).

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the column.

• Elution: Elute the column with the chosen solvent system, gradually increasing the polarity if necessary.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified acetylated product.

Visualizations

Caption: General workflow for the selective acetylation of a complex alcohol.

Caption: Troubleshooting logic for improving acetylation yield and selectivity.

References

• 1. Coriatin | C15H20O6 | CID 21626422 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Solubility Issues with 6-O-Acetylcoriatin In Vitro

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility challenges with 6-O-Acetylcoriatin in in vitro experiments.

Troubleshooting Guide

Problem: 6-O-Acetylcoriatin is not dissolving in my aqueous buffer.

Cause: 6-O-Acetylcoriatin, a complex organic molecule, is expected to have low aqueous solubility. Direct dissolution in aqueous buffers like Phosphate-Buffered Saline (PBS) is often unsuccessful.

Solution:

• Use an organic solvent to create a concentrated stock solution. Dimethyl sulfoxide (B87167) (DMSO) is a common first choice due to its high solubilizing power and compatibility with many cell-based assays at low final concentrations.[1][2]

• Test alternative organic solvents. If DMSO is not effective or compatible with your assay, other options include ethanol, methanol, or dimethylformamide (DMF).[1][2] Always determine the optimal solvent through small-scale solubility tests first.

• Employ sonication or gentle warming. After adding the solvent, vortexing followed by brief sonication or warming the solution (e.g., to 37°C) can aid dissolution.

Problem: My compound dissolves in DMSO but precipitates when added to the aqueous assay medium.

Cause: This phenomenon, known as "crashing out," occurs when the compound is no longer soluble as the solvent concentration dramatically decreases in the aqueous medium.[2]

Solution:

• Optimize the final solvent concentration. Keep the final concentration of the organic solvent in your assay medium as low as possible, typically below 0.5% for DMSO, to minimize both precipitation and cellular toxicity.[1][3]

• Use a dropwise addition method. While vortexing the aqueous medium, add the stock solution drop by drop. This gradual dilution can sometimes prevent immediate precipitation.[1]

• Consider co-solvents. A mixture of solvents may maintain solubility better than a single one.

• Utilize solubility enhancers. Surfactants or cyclodextrins can form micelles or inclusion complexes, respectively, to keep the compound dispersed in the aqueous phase.[2]

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting solvent for 6-O-Acetylcoriatin?

A1: Due to its likely hydrophobic nature, the recommended starting solvent is 100% Dimethyl Sulfoxide (DMSO) to prepare a high-concentration stock solution.[1][2]

Q2: How do I determine the solubility of 6-O-Acetylcoriatin in different solvents?

A2: Perform a small-scale solubility test. Add a pre-weighed amount of the compound (e.g., 1 mg) to a small volume of solvent (e.g., 100 µL). Vortex and visually inspect for complete dissolution. If it dissolves, add more solvent to determine the saturation point.

Q3: What is the maximum concentration of DMSO I can use in my cell culture experiment?

A3: The final concentration of DMSO should generally be kept at or below 0.5% to avoid cytotoxic effects.[1][3] However, the tolerance can be cell-line specific. It is crucial to include a vehicle control (medium with the same final DMSO concentration without the compound) in your experiments to account for any solvent effects.[2][3]

Q4: Can I use pH modification to increase the solubility of 6-O-Acetylcoriatin?

A4: This depends on whether 6-O-Acetylcoriatin has ionizable functional groups. If the compound is acidic or basic, adjusting the pH of the buffer can increase its solubility. However, if it is a neutral compound, pH modification is unlikely to have a significant effect.[2][4]

Q5: What are solubility enhancers and how do they work?

A5: Solubility enhancers are excipients that improve the solubility of poorly soluble compounds in aqueous solutions.

• Surfactants (e.g., Tween® 80, Pluronic® F-127): Form micelles that encapsulate the hydrophobic compound.[2]

• Cyclodextrins (e.g., HP-β-CD): Have a hydrophobic inner cavity and a hydrophilic outer surface, allowing them to form inclusion complexes with the compound.[2][5]

Q6: My compound appears to be in solution, but I'm getting inconsistent results. What could be the issue?

A6: The compound may be forming aggregates or nanoparticles that are not visible to the naked eye. This can lead to non-specific activity or variable bioavailability in your assay. Consider using techniques like Dynamic Light Scattering (DLS) to check for aggregation. Using solubility enhancers can help prevent this.[2]

Data Presentation

Table 1: Common Solvents for Initial Solubility Testing

Solvent	Polarity Index	Common Use in Biological Assays	Notes
Dimethyl Sulfoxide (DMSO)	7.2	Universal solvent for high-concentration stock solutions.	Generally well-tolerated by most cell lines at ≤ 0.5%. May have biological effects.[1]
Ethanol (EtOH)	5.2	Used for compounds soluble in alcohols.	Can be toxic to cells at higher concentrations. Evaporation can be an issue.[1]
Methanol (MeOH)	6.6	Alternative to ethanol, with higher polarity.	Generally more toxic to cells than ethanol.[1]
N,N-Dimethylformamide (DMF)	6.4	Stronger solvent for highly insoluble compounds.	Higher toxicity than DMSO. Use with caution.[1]

Table 2: Example of Solubility Enhancement Strategies for a Hypothetical Poorly Soluble Compound

Method	Aqueous System	Estimated Solubility (µg/mL)	Fold Increase (vs. Aqueous Buffer)
Baseline	Phosphate-Buffered Saline (PBS), pH 7.4	< 0.1	-
Co-solvency	1% DMSO in PBS, pH 7.4	5	~50x
Cyclodextrin Complexation	2% HP-β-CD in PBS, pH 7.4	50	~500x
Surfactant Micelles	1% Tween® 80 in PBS, pH 7.4	35	~350x

Note: This table is illustrative and the actual solubility of 6-O-Acetylcoriatin in these systems must be determined experimentally.[2]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of 6-O-Acetylcoriatin in DMSO

Materials:

• 6-O-Acetylcoriatin (MW: 338.4 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tube or amber glass vial

• Calibrated analytical balance

• Pipettes

Procedure:

• Weigh the Compound: Accurately weigh out 1 mg of 6-O-Acetylcoriatin and place it into a sterile vial.

• Calculate Solvent Volume:

  • Volume (L) = Amount (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

  • Volume (µL) = (0.001 g / (0.010 mol/L * 338.4 g/mol )) * 1,000,000 µL/L = 295.5 µL

• Add Solvent: Add 295.5 µL of anhydrous DMSO to the vial containing the compound.

• Dissolution: Cap the vial tightly and vortex for 1-2 minutes. If necessary, sonicate for 5-10 minutes in a water bath. Visually inspect the solution to ensure no solid particles remain.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions in Aqueous Medium

Materials:

• 10 mM 6-O-Acetylcoriatin stock solution in DMSO

• Sterile aqueous assay medium (e.g., cell culture medium, PBS)

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Warm the Aqueous Medium: Gently warm the assay medium to your experimental temperature (e.g., 37°C).

• Prepare Intermediate Dilution (if necessary): For very low final concentrations, a serial dilution may be required. Dilute the 10 mM stock in DMSO to an intermediate concentration (e.g., 1 mM).

• Final Dilution:

  • Place the required volume of pre-warmed aqueous medium in a sterile tube.

  • While gently vortexing the medium, add the required volume of the DMSO stock solution dropwise.

  • For example, to make a 10 µM working solution with a final DMSO concentration of 0.1%, add 1 µL of the 10 mM stock to 999 µL of medium.

• Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO (without the compound) to the aqueous medium.

• Use Immediately: It is recommended to use the final working solution immediately to minimize the risk of precipitation over time.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. wjbphs.com [wjbphs.com]
• 5. japer.in [japer.in]

Technical Support Center: Stabilizing 6-O-Acetylcoriatin in Solution

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 6-O-Acetylcoriatin. The information provided is intended to help stabilize the compound in solution for long-term storage and ensure the integrity of experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving 6-O-Acetylcoriatin for long-term storage?

A1: For long-term storage, it is recommended to dissolve 6-O-Acetylcoriatin in anhydrous aprotic solvents such as Dimethyl Sulfoxide (DMSO), Dichloromethane (DCM), Chloroform, or Ethyl Acetate. Protic solvents, especially alcohols like methanol (B129727) or ethanol, should be avoided for long-term storage as they can react with the compound.[1] For aqueous buffers, it is crucial to use a slightly acidic pH to minimize hydrolysis.

Q2: What are the optimal storage temperatures for 6-O-Acetylcoriatin solutions?

A2: For long-term stability in an organic solvent, it is recommended to store solutions at -80°C for up to 6 months or at -20°C for up to 1 month.[1] If stored for longer periods, it is advisable to re-examine the purity of the solution. Avoid repeated freeze-thaw cycles as this can accelerate degradation.

Q3: My 6-O-Acetylcoriatin solution has been stored at room temperature in a buffer with a neutral pH. Is it still viable?

A3: Sesquiterpene lactones with ester side chains, such as 6-O-Acetylcoriatin, are susceptible to hydrolysis at neutral to alkaline pH. Storage at room temperature under these conditions can lead to the cleavage of the acetyl group, resulting in the formation of Coriatin and acetic acid. It is highly recommended to verify the purity of the solution using an appropriate analytical method, such as HPLC, before use.

Q4: I observe a loss of potency in my biological assays over time. Could this be related to the stability of my 6-O-Acetylcoriatin stock solution?

A4: Yes, a loss of potency is a strong indicator of compound degradation. The primary degradation product, Coriatin, may have different biological activity compared to the parent compound. It is crucial to ensure the stability of your stock solution to obtain reproducible results. We recommend preparing fresh dilutions from a properly stored concentrated stock for your experiments.

Q5: Are there any visible signs of degradation I should look for in my 6-O-Acetylcoriatin solution?

A5: Visual inspection is often not sufficient to detect degradation, as the degradation products may be colorless and soluble. The most reliable way to assess the stability of your solution is through analytical techniques like HPLC or LC-MS to check for the appearance of new peaks corresponding to degradation products.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Unexpected peaks in HPLC/LC-MS chromatogram	Hydrolysis of the acetyl group.	1. Verify the pH of your solution. Acidic conditions (pH 4-6) are generally preferred for stability in aqueous media. 2. Ensure your organic solvents are anhydrous. 3. Store solutions at or below -20°C.
Decreased peak area of 6-O-Acetylcoriatin over time	Compound degradation due to improper storage conditions (temperature, pH, light exposure).	1. Review your storage protocol. Store aliquots at -80°C to minimize freeze-thaw cycles. 2. Protect solutions from light by using amber vials or wrapping vials in aluminum foil.
Inconsistent biological assay results	Instability of the compound in the assay medium.	1. Assess the stability of 6-O-Acetylcoriatin in your specific assay buffer and under your experimental conditions (e.g., temperature, incubation time). 2. Consider preparing fresh dilutions immediately before each experiment.
Precipitation observed in the solution upon thawing	Poor solubility at lower temperatures or solvent evaporation.	1. Gently warm the solution to room temperature and vortex to redissolve the compound. 2. Ensure vials are properly sealed to prevent solvent evaporation. If necessary, centrifuge the vial before opening.

Quantitative Data on Stability

The following table summarizes the expected stability of 6-O-Acetylcoriatin under various conditions. This data is illustrative and based on the general behavior of acetylated sesquiterpene lactones. Actual degradation rates should be determined experimentally.

Solvent/Buffer	pH	Temperature (°C)	Estimated Half-life (t½)
DMSO (anhydrous)	N/A	-80	> 6 months
DMSO (anhydrous)	N/A	-20	~ 1-2 months
Acetonitrile (anhydrous)	N/A	-20	~ 1-2 months
Phosphate Buffer	7.4	37	< 24 hours
Acetate Buffer	5.5	37	Several days
Acetate Buffer	5.5	4	Several weeks

Experimental Protocols

Protocol 1: Forced Degradation Study of 6-O-Acetylcoriatin

Objective: To identify potential degradation products and degradation pathways of 6-O-Acetylcoriatin under stress conditions.

Methodology:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of 6-O-Acetylcoriatin in acetonitrile.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M HCl. Incubate at 60°C for 24 hours. Neutralize with 1 M NaOH before analysis.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at room temperature for 1 hour. Neutralize with 0.1 M HCl before analysis.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Incubate at room temperature for 24 hours.

• Thermal Degradation: Place a sealed vial of the stock solution in an oven at 80°C for 48 hours.

• Photolytic Degradation: Expose a clear vial of the stock solution to direct sunlight or a photostability chamber for 24 hours. A control sample should be wrapped in aluminum foil.

• Analysis: Analyze all samples and a control (untreated stock solution) by a stability-indicating HPLC-UV or LC-MS method.

Protocol 2: Stability-Indicating HPLC Method

Objective: To develop an HPLC method to separate 6-O-Acetylcoriatin from its potential degradation products.

Methodology:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient:

  • 0-5 min: 30% B

  • 5-20 min: 30% to 90% B

  • 20-25 min: 90% B

  • 25-26 min: 90% to 30% B

  • 26-30 min: 30% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 220 nm.

• Injection Volume: 10 µL.

Visualizations

Caption: Major degradation routes for 6-O-Acetylcoriatin.

Caption: Workflow for forced degradation studies.

References

• 1. researchgate.net [researchgate.net]

troubleshooting 6-O-Acetylcoriatin peak tailing in chromatography

This guide provides troubleshooting assistance for researchers, scientists, and drug development professionals encountering peak tailing issues during the chromatographic analysis of 6-O-Acetylcoriatin.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of peak tailing when analyzing 6-O-Acetylcoriatin?

Peak tailing in chromatography is typically a result of more than one retention mechanism affecting the analyte during its separation.[1] For a compound like 6-O-Acetylcoriatin, which contains multiple polar functional groups, the most common causes include:

• Secondary Silanol (B1196071) Interactions: The primary cause of peak tailing often involves interactions between polar analyte groups and residual silanol groups (Si-OH) on the surface of silica-based stationary phases.[2][3][4][5] These interactions are particularly strong with basic compounds but can also affect other polar molecules.[1]

• Column Contamination and Degradation: Accumulation of contaminants on the column frit or packing material can create active sites that interact with the analyte, leading to distorted peak shapes.[6] Voids in the packing bed at the column inlet are another common physical cause.[1][2]

• Inappropriate Mobile Phase Conditions: An unsuitable mobile phase pH can lead to inconsistent ionization of the analyte or the stationary phase, causing peak tailing.[7] The choice and concentration of buffer are also critical for maintaining a stable pH and improving peak symmetry.[2]

• Sample Overload: Injecting too high a concentration of the sample can saturate the stationary phase, leading to asymmetrical peaks.[2][6]

• Extra-Column Effects: Excessive volume from long or wide-diameter tubing, as well as poorly fitted connections, can contribute to peak broadening and tailing.[6][7]

Q2: My 6-O-Acetylcoriatin peak is tailing. Could the mobile phase pH be the issue?

Yes, the mobile phase pH is a critical factor. While 6-O-Acetylcoriatin does not possess strongly basic functional groups, its various oxygen-containing moieties can still engage in secondary interactions with the stationary phase.

• Silanol Ionization: At a mid-range pH (above 3), residual silanol groups on the silica (B1680970) packing are ionized and become negatively charged, which can interact with polar analytes.[1][7]

• Mitigation Strategy: To minimize these interactions, it is often recommended to perform the separation at a lower pH (e.g., pH 2.5-3.0).[1][2][4] At this acidic pH, the silanol groups are fully protonated and less likely to interact with the analyte, resulting in a more symmetrical peak.[1]

• Buffering: Using a buffer in the mobile phase helps maintain a consistent pH, which can mask residual silanol interactions and reduce tailing.[2] Ensure the buffer concentration is adequate for the application.

Q3: How do I determine if my HPLC column is causing the peak tailing?

Column health is a frequent source of peak shape problems. Here’s how you can diagnose column-related issues:

• Check for Voids or Blockages: A sudden drop in pressure or visible discoloration at the column inlet may indicate a problem. A partially blocked inlet frit or a void in the packing bed can cause significant peak tailing.[1][2]

• Column Flushing: If contamination is suspected, reverse-flush the column (if the manufacturer's instructions permit) with a series of strong solvents.

• Use a Guard Column: A guard column is a sacrificial column placed before the analytical column to adsorb strongly retained contaminants, protecting the primary column.[5]

• Substitute the Column: The most definitive way to confirm a column problem is to replace it with a new, identical column. If the peak shape improves, the original column was the source of the issue.[1][2]

• Choose an End-capped Column: For analyzing polar compounds, use a highly deactivated, end-capped column. End-capping treats the silica surface to block many of the residual silanol groups, reducing the potential for secondary interactions.[1][2]

Q4: Can my sample preparation or injection solvent lead to peak tailing for 6-O-Acetylcoriatin?

Absolutely. The solvent used to dissolve your sample can have a significant impact on peak shape.

• Solvent Strength Mismatch: If the sample is dissolved in a solvent that is much stronger (i.e., has a higher elution strength) than your starting mobile phase, it can cause the analyte to move through the top of the column too quickly, leading to band broadening and peak distortion.[5][6]

• Best Practice: Whenever possible, dissolve your 6-O-Acetylcoriatin standard and samples in the initial mobile phase composition. If solubility is an issue, use the weakest solvent possible that will fully dissolve the compound and inject the smallest possible volume.

Troubleshooting Workflow

The following diagram outlines a systematic approach to diagnosing and resolving peak tailing issues for 6-O-Acetylcoriatin.

Caption: A logical workflow for troubleshooting 6-O-Acetylcoriatin peak tailing.

Experimental Protocols

Protocol 1: Column Health Assessment

This protocol helps determine if the column is the source of peak tailing.

• Disconnect the Column: Disconnect the column from the detector and direct the flow to a beaker. Set a low flow rate (e.g., 0.2 mL/min).

• Visual Inspection: Check the column inlet for any discoloration or visible voids in the packing material.

• Pressure Check: Connect the column to the injector (but not the detector) and run the mobile phase at a typical flow rate (e.g., 1.0 mL/min). Note the backpressure and compare it to the pressure recorded when the column was new. A significantly higher pressure suggests a blockage.

• Column Flush: If permitted by the manufacturer, reverse the column direction. Flush with a sequence of solvents, moving from your buffered mobile phase to water, then to a strong organic solvent like isopropanol (B130326) or acetonitrile (B52724) for 30-60 minutes each.

• Re-equilibration and Testing: Return the column to its normal orientation, re-equilibrate with the mobile phase, and inject a well-characterized standard. If peak tailing persists, the column packing is likely irreversibly damaged.

Protocol 2: Mobile Phase pH Optimization

This protocol evaluates the effect of mobile phase pH on peak shape.

• Prepare Mobile Phases: Prepare at least three batches of your aqueous mobile phase buffered at different pH values. For example:

  • Mobile Phase A: pH 4.5

  • Mobile Phase B: pH 3.5

  • Mobile Phase C: pH 2.7 (using an appropriate buffer like phosphate (B84403) or a 0.1% formic acid solution)

• System Equilibration: Starting with the highest pH (4.5), flush the HPLC system and column thoroughly until the baseline is stable.

• Injection and Analysis: Inject your 6-O-Acetylcoriatin standard and record the chromatogram. Note the peak asymmetry factor.

• Sequential Testing: Repeat steps 2 and 3 for the mobile phases with progressively lower pH values (3.5, then 2.7). Ensure the system is fully equilibrated with the new mobile phase before each injection.

• Compare Results: Compare the peak shapes obtained at each pH level. A significant improvement in symmetry at a lower pH indicates that silanol interactions are a major contributor to the peak tailing.[4]

Data Summary for Troubleshooting

The following table provides recommended parameters and actions to mitigate peak tailing during the analysis of polar compounds like 6-O-Acetylcoriatin.

Parameter	Recommended Starting Point	Troubleshooting Action	Potential Impact on Peak Tailing
Column Chemistry	C18, End-capped	Use a column with a polar-embedded phase or a newer generation high-purity silica.	Reduces secondary silanol interactions.[7]
Mobile Phase pH	3.0 (unbuffered)	Lower pH to 2.5-2.8; add a buffer (e.g., 20-50 mM phosphate).	Suppresses ionization of silanol groups, improving peak symmetry.[2][4]
Buffer Concentration	10 mM	Increase buffer concentration to 25-50 mM.	More effectively masks residual silanol activity.[2][4]
Organic Modifier	Acetonitrile	Switch to Methanol.	Methanol can sometimes interact with and shield silanol groups more effectively than acetonitrile.[8]
Sample Solvent	Initial Mobile Phase	Re-dissolve sample in the mobile phase or a weaker solvent.	Eliminates peak distortion caused by solvent mismatch.[5][6]
Sample Concentration	0.1 mg/mL	Dilute the sample by a factor of 5 or 10.	Prevents column overload and associated peak fronting or tailing.[2]
Guard Column	Not used	Install a guard column with the same stationary phase.	Protects the analytical column from strongly retained impurities that can cause tailing.[5]

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 7. chromtech.com [chromtech.com]
• 8. pharmagrowthhub.com [pharmagrowthhub.com]

minimizing off-target effects of 6-O-Acetylcoriatin in cell culture

Welcome to the technical support center for 6-O-Acetylcoriatin. This resource is designed to assist researchers, scientists, and drug development professionals in effectively using 6-O-Acetylcoriatin in cell culture experiments while minimizing potential off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is 6-O-Acetylcoriatin and what is its primary mechanism of action?

A1: 6-O-Acetylcoriatin is a novel small molecule inhibitor designed to target the Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway. This pathway is a critical regulator of cell proliferation, survival, and growth. By inhibiting this pathway, 6-O-Acetylcoriatin is expected to induce cell cycle arrest and apoptosis in susceptible cell lines.

Q2: What are the known off-target effects of 6-O-Acetylcoriatin?

A2: While 6-O-Acetylcoriatin is designed for specificity, cross-reactivity with other signaling pathways can occur, particularly at higher concentrations. The most commonly observed off-target effect is the unintended inhibition of the Mitogen-Activated Protein Kinase (MAPK)/Erk signaling pathway, which can lead to confounding experimental results.

Q3: How can I minimize the off-target effects of 6-O-Acetylcoriatin in my experiments?

A3: Minimizing off-target effects is crucial for obtaining reliable data.[1] Key strategies include:

• Dose-Response Optimization: Performing a thorough dose-response study to identify the lowest effective concentration.

• Time-Course Experiments: Optimizing the incubation time to achieve the desired on-target effect while minimizing off-target engagement.

• Use of Control Cell Lines: Employing cell lines that do not express the target protein to distinguish on-target from off-target effects.

• Orthogonal Approaches: Using techniques like siRNA or CRISPR to validate that the observed phenotype is due to the inhibition of the intended target.[1][2][3]

Q4: My cells are showing unexpected morphological changes after treatment. Is this an off-target effect?

A4: Unexpected changes in cell morphology could indeed be an off-target effect. It is recommended to document these changes meticulously and investigate key signaling pathways associated with cell morphology and adhesion. Comparing these effects to a control cell line that lacks the primary target of 6-O-Acetylcoriatin can help determine if the effects are off-target.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
High levels of cell death, even at low concentrations.	The cell line may be highly sensitive to the on-target pathway inhibition.	Perform a detailed dose-response and time-course experiment to identify a narrower therapeutic window. Measure markers of apoptosis (e.g., caspase-3 activation) to confirm the mechanism of cell death.
Inconsistent results between experiments.	Variability in cell culture conditions, passage number, or compound preparation.	Standardize all experimental parameters, including cell density, media composition, and passage number.[4] Prepare fresh stock solutions of 6-O-Acetylcoriatin for each experiment.
No observable effect on the target pathway.	The cell line may have low or no expression of the target protein. The compound may have degraded.	Confirm target expression using Western blot or qPCR. Use a fresh aliquot of 6-O-Acetylcoriatin. Include a positive control compound known to inhibit the PI3K/Akt pathway.
Observed phenotype does not match expected on-target effects.	A significant off-target effect may be dominating the cellular response.	Reduce the concentration of 6-O-Acetylcoriatin. Use an orthogonal method, such as RNAi, to confirm that the phenotype is due to inhibition of the PI3K/Akt pathway.

Quantitative Data Summary

Table 1: In Vitro IC50 Values for 6-O-Acetylcoriatin

Target Pathway	Cell Line A	Cell Line B	Cell Line C (Target Knockout)
PI3K/Akt (On-Target)	50 nM	75 nM	> 10 µM
MAPK/Erk (Off-Target)	1.2 µM	2.5 µM	1.5 µM

Data is hypothetical and for illustrative purposes only.

Key Experimental Protocols

Protocol 1: Dose-Response Curve using MTT Assay

This protocol is for determining the optimal concentration of 6-O-Acetylcoriatin. The MTT assay measures cell metabolic activity, which is indicative of cell viability.[4]

Materials:

• Cells of interest

• Complete culture medium

• 6-O-Acetylcoriatin

• 96-well plates

• MTT solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Prepare serial dilutions of 6-O-Acetylcoriatin in complete culture medium.

• Remove the old medium from the wells and add 100 µL of the various concentrations of 6-O-Acetylcoriatin. Include a vehicle control (e.g., DMSO).

• Incubate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Read the absorbance at 570 nm using a microplate reader.

• Plot the cell viability against the log of the compound concentration to determine the IC50 value.

Protocol 2: Western Blot for On-Target and Off-Target Pathway Analysis

This protocol allows for the direct assessment of the phosphorylation status of key proteins in the PI3K/Akt and MAPK/Erk pathways.

Materials:

• Cells treated with 6-O-Acetylcoriatin

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Transfer apparatus

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-Akt, anti-Akt, anti-p-Erk, anti-Erk)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Lyse the treated cells and determine the protein concentration.

• Denature protein lysates by boiling in Laemmli buffer.

• Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

• Transfer the separated proteins to a membrane.

• Block the membrane for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and apply the chemiluminescent substrate.

• Capture the image using an imaging system.

• Analyze the band intensities to determine the phosphorylation status of the target proteins.

Visualizations

Caption: On-target PI3K/Akt signaling pathway inhibited by 6-O-Acetylcoriatin.

Caption: Off-target inhibition of the MAPK/Erk pathway by 6-O-Acetylcoriatin.

Caption: Workflow for investigating and mitigating off-target effects.

References

• 1. How can off-target effects of drugs be minimised? [synapse.patsnap.com]
• 2. youtube.com [youtube.com]
• 3. News: Strategies to Avoid and Reduce Off-Target Effects - CRISPR Medicine [crisprmedicinenews.com]
• 4. ar.iiarjournals.org [ar.iiarjournals.org]

Technical Support Center: Optimizing Dosage of Novel Compounds in Animal Models

Disclaimer: This technical support center provides a generalized framework for optimizing the dosage of a novel compound, such as 6-O-Acetylcoriatin, in animal models. Due to the limited publicly available data on the specific biological activity and pharmacological profile of 6-O-Acetylcoriatin, the following information is illustrative and based on established principles of preclinical drug development. Researchers should adapt these guidelines based on their own in-house data and the specific characteristics of the compound under investigation.

Frequently Asked Questions (FAQs)

Q1: We have a new compound, 6-O-Acetylcoriatin, but there is no published data on its in-vivo dosage. How do we determine a starting dose for our animal model?

A1: For a novel compound with no prior in-vivo data, a dose-range finding (DRF) study is the recommended first step. This typically involves administering a wide range of doses to a small number of animals to identify a tolerated dose range and any acute toxicities. The starting dose for a DRF study can be estimated from in-vitro data (e.g., EC50 or IC50 values) and extrapolated to an in-vivo starting dose using established formulas, though caution is advised. If no in-vitro data is available, a literature search on structurally similar compounds can provide a starting point. For instance, while data on 6-O-Acetylcoriatin is scarce, its core molecule, Coriatin, is a sesquiterpene lactone from Loranthus parasiticus with reported anti-schizophrenia activity[1][2][3][4]. Investigating dosage studies of other sesquiterpene lactones with neurological effects could offer a rational starting point.

Q2: What are the most common routes of administration for a novel compound in animal models, and how do we choose the appropriate one?

A2: The choice of administration route depends on the physicochemical properties of the compound (e.g., solubility, stability) and the intended clinical application. Common routes in preclinical studies include:

• Oral (PO): Convenient for compounds with good oral bioavailability.

• Intraperitoneal (IP): Bypasses first-pass metabolism, leading to higher bioavailability than oral administration for some compounds.

• Intravenous (IV): Provides 100% bioavailability and rapid distribution.

• Subcutaneous (SC): Allows for slower absorption and a more sustained effect.

The selection should be based on the compound's properties and the experimental goals. For initial studies with a new compound like 6-O-Acetylcoriatin, where bioavailability is unknown, an intraperitoneal or intravenous route might be preferred to ensure systemic exposure.

Q3: What are the key parameters to monitor in the animals after administering a novel compound?

A3: Close monitoring of the animals is critical, especially in the initial dose-finding studies. Key parameters include:

• Clinical Signs: Observe for any changes in behavior (e.g., lethargy, hyperactivity), appearance (e.g., ruffled fur), and physiological functions (e.g., changes in breathing).

• Body Weight: Monitor daily for any significant weight loss, which can be an early indicator of toxicity.

• Food and Water Intake: Changes in consumption can also signal adverse effects.

• Injection Site Reactions: For IP, IV, and SC routes, check for any signs of irritation, inflammation, or necrosis.

Any adverse findings should be carefully documented and used to determine the maximum tolerated dose (MTD).

Troubleshooting Guide

Issue 1: High mortality or severe adverse effects are observed even at the lowest doses in our dose-range finding study.

• Possible Cause: The starting dose might be too high, or the vehicle used for formulation may be causing toxicity. The compound itself could also be highly potent or toxic.

• Solution:

  • Re-evaluate the Starting Dose: If the initial dose was based on in-vitro data, consider that in-vitro to in-vivo correlation is not always direct. A more conservative starting dose, several-fold lower, should be used.

  • Vehicle Toxicity: Run a vehicle-only control group to rule out any adverse effects from the vehicle. Ensure the chosen vehicle is appropriate for the route of administration and the volume administered is within recommended limits.

  • Dose Escalation Strategy: Employ a more gradual dose escalation design, such as a modified Fibonacci sequence, to more cautiously approach the toxic dose range.

Issue 2: We are not observing any biological effect even at the highest tolerated doses.

• Possible Cause: The compound may have poor bioavailability, rapid metabolism, or may not be engaging the target in the chosen animal model. The dosing regimen (frequency and duration) might also be insufficient.

• Solution:

  • Pharmacokinetic (PK) Studies: Conduct a preliminary PK study to determine the compound's absorption, distribution, metabolism, and excretion (ADME) profile. This will reveal if the compound is reaching the target tissue at sufficient concentrations.

  • Increase Dosing Frequency: If the compound has a short half-life, more frequent administration may be necessary to maintain therapeutic concentrations.

  • Alternative Formulation: If bioavailability is low, consider a different formulation or a different route of administration that ensures higher systemic exposure.

  • Target Engagement Biomarkers: If a specific molecular target is known, measure a downstream biomarker to confirm target engagement in vivo.

Data Presentation

Quantitative data from dosage optimization studies should be presented in a clear and structured format to facilitate interpretation and comparison.

Table 1: Example of a Dose-Range Finding (DRF) Study Summary

Dose Group (mg/kg)	Number of Animals	Route of Administration	Observations (within 24 hours)	Mortality
Vehicle Control	3	IP	No observable adverse effects	0/3
1	3	IP	No observable adverse effects	0/3
10	3	IP	Mild lethargy observed at 2 hours post-dose, resolved by 4 hours	0/3
50	3	IP	Significant lethargy, ruffled fur, 10% body weight loss	1/3
100	3	IP	Severe lethargy, ataxia, >15% body weight loss	3/3

Table 2: Example of a Pharmacokinetic (PK) Profile Summary

Route of Administration	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (0-t) (ng*h/mL)	Half-life (t1/2) (h)
Oral (PO)	10	150 ± 25	2.0	600 ± 75	3.5
Intraperitoneal (IP)	10	800 ± 110	0.5	2400 ± 300	3.2
Intravenous (IV)	5	1200 ± 150	0.08	1800 ± 220	3.0

Experimental Protocols

Protocol 1: General Procedure for a Dose-Range Finding (DRF) Study

• Animal Model: Select a suitable animal model (e.g., male and female C57BL/6 mice, 8-10 weeks old).

• Acclimatization: Allow animals to acclimatize to the facility for at least one week before the experiment.

• Grouping: Randomly assign animals to dose groups, including a vehicle control group (n=3-5 per group).

• Compound Preparation: Prepare the dosing solutions of the test compound in an appropriate vehicle. Ensure the formulation is homogenous and stable.

• Dose Administration: Administer a single dose of the compound or vehicle via the chosen route.

• Observation: Continuously monitor the animals for the first 4 hours post-dosing, and then at regular intervals for up to 14 days. Record all clinical signs of toxicity.

• Data Collection: Measure body weights daily. At the end of the study, collect blood and tissues for analysis if required.

• MTD Determination: The Maximum Tolerated Dose (MTD) is typically defined as the highest dose that does not cause mortality or more than a 10-20% loss in body weight and produces no more than mild, transient clinical signs of toxicity.

Visualizations

Caption: Workflow for optimizing dosage in animal models.

Caption: Hypothetical signaling pathway for a neuroprotective compound.

References

• 1. Phytochemistry and biology of Loranthus parasiticus Merr, a commonly used herbal medicine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. research.monash.edu [research.monash.edu]
• 3. medchemexpress.com [medchemexpress.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]

dealing with 6-O-Acetylcoriatin degradation in biological matrices

Welcome to the technical support center for 6-O-Acetylcoriatin. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing the challenges associated with the degradation of 6-O-Acetylcoriatin in biological matrices.

Frequently Asked Questions (FAQs)

Q1: What is 6-O-Acetylcoriatin and why is its stability a concern?

6-O-Acetylcoriatin is a derivative of Coriatin, a sesquiterpene lactone.[1][2] The "6-O-Acetyl" designation indicates an acetyl group attached at the 6-position, forming an ester linkage. This ester bond is susceptible to hydrolysis by endogenous esterase enzymes present in biological matrices like plasma and tissue homogenates.[3][4][5] This rapid degradation can lead to an underestimation of the compound's concentration, affecting pharmacokinetic and pharmacodynamic studies.[6]

Q2: What are the primary enzymes responsible for the degradation of 6-O-Acetylcoriatin in plasma?

While specific enzymes for 6-O-Acetylcoriatin have not been identified, ester-containing compounds are typically hydrolyzed by carboxylesterases (CES), butyrylcholinesterase (BChE), and platelet-activating factor acetylhydrolases (PAF-AH).[7][8] These enzymes are abundant in blood and can rapidly cleave the acetyl group from the parent molecule.[5]

Q3: How can I prevent the degradation of 6-O-Acetylcoriatin during sample collection and handling?

To minimize ex-vivo degradation, a multi-pronged approach is recommended:

• Temperature Control: Collect and process blood samples on wet ice and keep plasma/serum samples frozen at -70°C or lower until analysis.[9][10]

• pH Adjustment: Acidifying the sample to a pH of around 5 can reduce the activity of some esterases.[11][12]

• Esterase Inhibitors: The most effective method is to add esterase inhibitors to the blood collection tubes.[11][13]

Q4: Which esterase inhibitors are recommended for stabilizing 6-O-Acetylcoriatin?

The choice of inhibitor can be compound and species-specific.[13] A screening of different inhibitors is often necessary.[11][13] Commonly used esterase inhibitors include:

Inhibitor	Abbreviation	Typical Concentration	Target Enzymes	Considerations
Diisopropylfluorophosphate	DFP	0.1% (v/v) of a 5% solution	Serine proteases (incl. some esterases)	Highly toxic, requires careful handling.[10] Can be unstable in aqueous solutions.[10]
Bis(4-nitrophenyl) phosphate	BNPP	1-10 mM	Carboxylesterases	Effective for stabilizing certain compounds and can be monitored by LC-MS/MS.[14][15]
Eserine (Physostigmine)	-	20 mM	Cholinesterases	Can cause ion suppression in LC-MS/MS analysis.[15]
Sodium Fluoride	NaF	-	General esterase inhibitor	May not be as potent as other inhibitors.[11]
Phenylmethylsulfonyl fluoride	PMSF	-	Serine proteases	Has a short half-life in aqueous solutions.[15]

Q5: Can the esterase inhibitors interfere with the LC-MS/MS analysis of 6-O-Acetylcoriatin?

Yes, some inhibitors or their hydrolysis products can cause matrix effects, such as ion suppression or enhancement, in the mass spectrometer.[15] For example, eserine and the hydrolytic products of DFP have been shown to affect the signal of the analyte of interest.[15] It is crucial to evaluate the impact of the chosen inhibitor on the bioanalytical method during validation.[12][15]

Troubleshooting Guides

Issue 1: Low or no detectable levels of 6-O-Acetylcoriatin in plasma samples.

Possible Cause	Troubleshooting Step
Rapid ex-vivo degradation	1. Ensure blood collection tubes contain an appropriate esterase inhibitor at the correct concentration. 2. Confirm that samples were immediately placed on ice after collection and centrifuged at a low temperature (e.g., 4°C). 3. Verify that plasma was promptly separated and stored at -70°C or below.
Inappropriate analytical method	1. Develop a sensitive LC-MS/MS method with a low limit of quantification (LLOQ). 2. Optimize MS parameters (e.g., ion source, collision energy) for 6-O-Acetylcoriatin. 3. Check for ion suppression from the biological matrix or added inhibitors.

Issue 2: High variability in 6-O-Acetylcoriatin concentrations between replicate samples.

Possible Cause	Troubleshooting Step
Inconsistent sample handling	1. Standardize the time between sample collection, processing, and freezing. 2. Ensure uniform mixing of the esterase inhibitor with the blood sample.
Hemolysis of samples	1. Hemolysis can release additional esterases. Review phlebotomy procedures to minimize red blood cell lysis. 2. Evaluate the impact of hemolysis on stability during method development.[16]
Freeze-thaw instability	1. Minimize the number of freeze-thaw cycles for each sample. 2. Conduct freeze-thaw stability experiments as part of the bioanalytical method validation.

Experimental Protocols

Protocol 1: Plasma Stability Assay for 6-O-Acetylcoriatin

This protocol is designed to determine the in-vitro stability of 6-O-Acetylcoriatin in plasma.

• Preparation:

  • Thaw pooled human plasma from at least three donors at room temperature and then place on ice.

  • Prepare a stock solution of 6-O-Acetylcoriatin in a suitable organic solvent (e.g., DMSO).

  • Prepare working solutions by diluting the stock solution. The final concentration of the organic solvent in the plasma should be less than 1%.

• Incubation:

  • Pre-warm the plasma to 37°C in a water bath.

  • Spike the plasma with the 6-O-Acetylcoriatin working solution to a final concentration of 1 µM.[6]

  • Incubate the mixture at 37°C.[3][4]

  • At specified time points (e.g., 0, 5, 15, 30, 60, and 120 minutes), withdraw an aliquot of the incubation mixture.[6][17]

• Sample Quenching and Processing:

  • Immediately add the aliquot to a tube containing a cold precipitation solution (e.g., acetonitrile (B52724) with an internal standard) to stop the enzymatic reaction.[4][17]

  • Vortex the mixture and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube for analysis.

• Analysis:

  • Analyze the samples using a validated LC-MS/MS method.[4][17]

  • Calculate the percentage of 6-O-Acetylcoriatin remaining at each time point relative to the 0-minute time point.

  • Determine the half-life (t½) by plotting the natural logarithm of the percent remaining against time.[4]

Visualizations

Caption: Workflow for handling biological samples containing 6-O-Acetylcoriatin.

Caption: Degradation pathway of 6-O-Acetylcoriatin and points of intervention.

References

• 1. Coriatin | C15H20O6 | CID 21626422 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Plasma Stability Assay - Enamine [enamine.net]
• 4. Plasma Stability Assay | Domainex [domainex.co.uk]
• 5. Plasma Stability Assay - Creative Bioarray [dda.creative-bioarray.com]
• 6. Plasma Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 7. Aspirin Hydrolysis in Plasma Is a Variable Function of Butyrylcholinesterase and Platelet-activating Factor Acetylhydrolase 1b2 (PAFAH1b2) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Increased blood plasma hydrolysis of acetylsalicylic acid in type 2 diabetic patients: a role of plasma esterases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Techniques for Unstable Compound Analysis | KCAS Bio [kcasbio.com]
• 10. e-b-f.eu [e-b-f.eu]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Effective screening approach to select esterase inhibitors used for stabilizing ester-containing prodrugs analyzed by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Stabilization of Abiraterone in Human Plasma Using the Esterase Inhibitor Bis(4-nitrophenyl) Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Esterase inhibitors as ester-containing drug stabilizers and their hydrolytic products: potential contributors to the matrix effects on bioanalysis by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. tandfonline.com [tandfonline.com]
• 17. ADME Plasma Stability Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]

Technical Support Center: Refining the Purification of 6-O-Acetylcoriatin

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of 6-O-Acetylcoriatin.

Troubleshooting Guide

This guide is designed in a question-and-answer format to directly address specific issues that may arise during your experiments.

Problem	Potential Cause	Suggested Solution
Low to no yield of 6-O-Acetylcoriatin after acetylation reaction.	1. Incomplete reaction due to insufficient acetylating agent. 2. Deactivation of the catalyst (if used). 3. Degradation of the starting material (Coriatin) or product.	1. Increase the molar excess of the acetylating agent (e.g., acetic anhydride). 2. Ensure the catalyst is fresh and active. 3. Monitor the reaction temperature and time closely to prevent degradation.
Presence of unreacted Coriatin in the purified product.	Incomplete acetylation.	1. Extend the reaction time. 2. Increase the amount of acetylating agent and/or catalyst. 3. Optimize the reaction temperature.
Multiple spots on TLC, indicating a mixture of products.	1. Formation of byproducts due to over-acetylation or side reactions. 2. Presence of impurities from starting materials or solvents.	1. Use a milder acetylating agent or reduce the reaction time. 2. Purify the starting material (Coriatin) before the reaction. 3. Use high-purity solvents.
Difficulty in separating 6-O-Acetylcoriatin from byproducts using column chromatography.	Co-elution of compounds with similar polarities.	1. Optimize the solvent system for column chromatography by testing different solvent ratios with TLC. 2. Consider using a different stationary phase (e.g., reverse-phase silica). 3. Employ preparative HPLC for higher resolution.
Product appears oily or fails to crystallize.	1. Presence of residual solvent. 2. The compound may be amorphous in nature. 3. Presence of impurities preventing crystallization.	1. Ensure complete removal of solvent under high vacuum. 2. Attempt crystallization from a variety of solvent systems. 3. Further purify the product using preparative HPLC.
Inconsistent purity results between batches.	Variations in reaction conditions or raw material quality.	1. Standardize all reaction parameters, including temperature, time, and stoichiometry. 2. Ensure the quality and purity of starting materials and reagents are consistent for each batch.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of low yield in the synthesis of 6-O-Acetylcoriatin?

A1: The most frequent cause of low yield is incomplete acetylation of the starting material, Coriatin. This can be due to insufficient amounts of the acetylating agent, a non-optimal reaction temperature, or a shortened reaction time. To address this, it is recommended to use a significant molar excess of the acetylating agent and to carefully monitor the reaction's progress using Thin Layer Chromatography (TLC).

Q2: How can I effectively monitor the progress of the acetylation reaction?

A2: TLC is an effective and straightforward method for monitoring the reaction. By spotting the reaction mixture alongside the starting material (Coriatin) on a TLC plate, you can visualize the consumption of the starting material and the formation of the product. The disappearance of the Coriatin spot and the appearance of a new, less polar spot (6-O-Acetylcoriatin) indicate the progression of the reaction.

Q3: What are the ideal storage conditions for 6-O-Acetylcoriatin?

A3: 6-O-Acetylcoriatin should be stored as a powder in a cool, dry place, preferably at 2-8°C in a refrigerator.[1] It should be protected from moisture and light to prevent degradation. For long-term storage, keeping it at -20°C is advisable.[2]

Q4: Are there alternative purification methods to traditional silica (B1680970) gel chromatography?

A4: Yes, if silica gel chromatography does not provide adequate separation, consider using preparative High-Performance Liquid Chromatography (HPLC).[3] Reverse-phase HPLC, in particular, can be very effective in separating compounds with slight differences in polarity. Other techniques like counter-current chromatography can also be explored for challenging separations.[3]

Q5: What should I do if my final product is not a solid?

A5: If 6-O-Acetylcoriatin is obtained as an oil, it may be due to residual solvents or impurities. Ensure all solvents are thoroughly removed under a high vacuum. If it remains an oil, attempt to induce crystallization by dissolving it in a minimal amount of a solvent in which it is soluble and then adding a solvent in which it is poorly soluble (an anti-solvent). If crystallization is unsuccessful, the compound may be amorphous, and its purity should be confirmed by analytical methods like HPLC and NMR.

Experimental Protocols

General Acetylation of Coriatin

• Dissolve Coriatin in a suitable anhydrous solvent (e.g., pyridine (B92270) or dichloromethane) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution in an ice bath (0°C).

• Add the acetylating agent (e.g., acetic anhydride, typically 2-5 molar equivalents) dropwise to the cooled solution.

• If a catalyst is used (e.g., 4-dimethylaminopyridine, DMAP), add it to the reaction mixture.

• Allow the reaction to stir at 0°C for 30 minutes, then let it warm to room temperature and stir for 2-16 hours.

• Monitor the reaction progress by TLC until the starting material is consumed.

• Upon completion, quench the reaction by adding cold water or a saturated solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure to obtain the crude product.

Purification by Column Chromatography

• Prepare a slurry of silica gel in the chosen eluent (e.g., a mixture of hexane (B92381) and ethyl acetate).

• Pack a glass column with the silica gel slurry.

• Dissolve the crude 6-O-Acetylcoriatin in a minimal amount of the eluent or a suitable solvent and adsorb it onto a small amount of silica gel.

• Load the adsorbed sample onto the top of the prepared column.

• Elute the column with the chosen solvent system, starting with a lower polarity mixture and gradually increasing the polarity.

• Collect fractions and analyze them by TLC to identify those containing the pure product.

• Combine the pure fractions and evaporate the solvent to yield purified 6-O-Acetylcoriatin.

Visualizations

Experimental Workflow for Synthesis and Purification

Caption: Workflow for the synthesis and purification of 6-O-Acetylcoriatin.

Troubleshooting Logic for Low Product Purity

Caption: Decision tree for troubleshooting low purity of 6-O-Acetylcoriatin.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. 6-O-Acetylcoriatin | CAS 1432063-63-2 | ScreenLib [screenlib.com]
• 3. books.rsc.org [books.rsc.org]

Technical Support Center: Enhancing the Oral Bioavailability of 6-O-Acetylcoriatin

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments aimed at enhancing the oral bioavailability of 6-O-Acetylcoriatin.

Frequently Asked Questions (FAQs)

Q1: What are the potential reasons for the poor oral bioavailability of 6-O-Acetylcoriatin?

Poor oral bioavailability of a compound like 6-O-Acetylcoriatin can stem from several factors. Primarily, it is often due to low aqueous solubility, which limits its dissolution in the gastrointestinal fluids.[1][2] Another significant factor can be poor permeability across the intestinal membrane. Furthermore, the compound might be subject to first-pass metabolism in the liver, where it is broken down before it can reach systemic circulation.[3][4] The molecular structure and size of 6-O-Acetylcoriatin could also contribute to these challenges.[1]

Q2: What are the primary formulation strategies to consider for enhancing the oral bioavailability of a poorly soluble compound like 6-O-Acetylcoriatin?

Several innovative formulation strategies can be employed to enhance the oral bioavailability of poorly soluble drugs.[1][2] These include:

• Particle Size Reduction: Decreasing the particle size through micronization or nanosizing increases the surface area for dissolution.[1][5][6]

• Solid Dispersions: Dispersing the drug in a polymer matrix can improve solubility and dissolution rate.[1][7]

• Lipid-Based Formulations: Systems like Self-Emulsifying Drug Delivery Systems (SEDDS) can improve solubility and absorption.[1][5]

• Cyclodextrin (B1172386) Complexation: Encapsulating the drug within cyclodextrin molecules can enhance its solubility in water.[1]

• Nanotechnology-Based Approaches: Formulations such as nanoparticles and nanoemulsions offer improved dissolution and absorption characteristics.[1][8][9]

Q3: How can I assess the in vitro dissolution of my 6-O-Acetylcoriatin formulation?

Standard in vitro release testing methods are crucial for evaluating the performance of your formulation.[10] Commonly used apparatus include USP Dissolution Apparatus 1 (basket) or 2 (paddle).[11] The choice of dissolution medium should ideally mimic physiological conditions (e.g., simulated gastric and intestinal fluids). For poorly soluble compounds, the use of surfactants or other additives in the medium might be necessary to maintain sink conditions.[11] Dialysis-based methods are also frequently employed for nanoformulations to separate the released drug from the formulation.[12][13]

Q4: What in vivo models are appropriate for evaluating the oral bioavailability of 6-O-Acetylcoriatin formulations?

Rodent models, particularly rats, are commonly used for initial in vivo pharmacokinetic studies.[14][15] After oral administration of the 6-O-Acetylcoriatin formulation, blood samples are collected at various time points to determine the plasma concentration of the compound and its metabolites over time.[16][17] This data is used to calculate key pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to reach Cmax), and AUC (area under the curve), which collectively indicate the extent and rate of drug absorption.[8][9]

Troubleshooting Guides

Issue 1: Low Drug Loading in Nanoparticle Formulations

Potential Cause	Troubleshooting Step
Poor solubility of 6-O-Acetylcoriatin in the organic solvent used for nanoparticle preparation.	Screen a variety of pharmaceutically acceptable organic solvents to find one that provides better solubility for 6-O-Acetylcoriatin.
Drug precipitation during the nanoparticle formation process.	Optimize the formulation parameters, such as the ratio of organic to aqueous phase, the type and concentration of surfactant, and the stirring speed.
Insufficient interaction between the drug and the polymer matrix.	Select a polymer with functional groups that can interact with 6-O-Acetylcoriatin (e.g., through hydrogen bonding).

Issue 2: Burst Release of 6-O-Acetylcoriatin from Solid Dispersions

Potential Cause	Troubleshooting Step
The drug is not molecularly dispersed within the polymer but exists as amorphous or crystalline domains on the surface.	Increase the polymer-to-drug ratio to ensure complete encapsulation of the drug molecules.
The chosen polymer is too hydrophilic, leading to rapid dissolution and drug release.	Use a combination of hydrophilic and hydrophobic polymers to modulate the release rate.
The solid dispersion is porous, allowing for rapid penetration of the dissolution medium.	Optimize the manufacturing process (e.g., spray drying or hot-melt extrusion parameters) to create a denser solid dispersion.

Issue 3: High Variability in In Vivo Pharmacokinetic Data

| Potential Cause | Troubleshooting Step | | Inconsistent dosing volume or concentration. | Ensure accurate and consistent preparation and administration of the oral formulation. Utilize precise dosing syringes. | | Variability in the physiological state of the animals (e.g., food intake). | Standardize the fasting period for animals before dosing to minimize the effect of food on drug absorption. | | Formulation instability in the gastrointestinal tract. | Incorporate stabilizing agents into the formulation or consider enteric coatings to protect the drug from degradation in the stomach. |

Data Presentation: Comparison of Bioavailability Enhancement Strategies

Strategy	Mechanism of Action	Advantages	Disadvantages
Micronization/Nanosizing	Increases surface area-to-volume ratio, enhancing dissolution rate.[1][6]	Simple and widely applicable.	Can lead to particle aggregation; may not be sufficient for very poorly soluble compounds.
Solid Dispersions	The drug is dispersed in a carrier, often in an amorphous state, which has higher energy and solubility than the crystalline form.[7]	Significant enhancement in dissolution rate and extent.	Potential for physical instability (recrystallization) during storage.
Lipid-Based Formulations (e.g., SEDDS)	The drug is dissolved in a lipid vehicle that forms a micro- or nanoemulsion in the GI tract, increasing the surface area for absorption.[1][5]	Can enhance lymphatic transport, bypassing first-pass metabolism.[8][9]	Higher complexity in formulation development and potential for drug precipitation upon dilution.
Cyclodextrin Complexation	The hydrophobic drug molecule is encapsulated within the hydrophilic cyclodextrin cavity, increasing its apparent solubility.[1]	High drug loading is possible; can protect the drug from degradation.	The amount of cyclodextrin that can be safely administered is limited.

Experimental Protocols

Protocol 1: Preparation of 6-O-Acetylcoriatin Solid Dispersion by Solvent Evaporation

• Dissolution: Dissolve 6-O-Acetylcoriatin and a hydrophilic polymer (e.g., PVP K30, HPMC) in a common volatile solvent (e.g., methanol, ethanol) at a predetermined drug-to-polymer ratio (e.g., 1:1, 1:5, 1:10 w/w).

• Evaporation: Evaporate the solvent under reduced pressure using a rotary evaporator at a controlled temperature (e.g., 40-50 °C).

• Drying: Dry the resulting solid film in a vacuum oven overnight to remove any residual solvent.

• Milling and Sieving: Pulverize the dried solid dispersion using a mortar and pestle and pass it through a fine-mesh sieve to obtain a uniform powder.

• Characterization: Characterize the solid dispersion for drug content, morphology (SEM), physical state (DSC, XRD), and in vitro dissolution.

Protocol 2: In Vitro Drug Release Study using USP Apparatus 2 (Paddle Method)

• Medium Preparation: Prepare 900 mL of dissolution medium (e.g., simulated gastric fluid pH 1.2 for 2 hours, followed by simulated intestinal fluid pH 6.8). Degas the medium before use.

• Apparatus Setup: Set up the USP Apparatus 2 with the paddle speed at a specified rate (e.g., 50 or 75 RPM) and maintain the temperature at 37 ± 0.5 °C.

• Sample Introduction: Introduce a precisely weighed amount of the 6-O-Acetylcoriatin formulation into each dissolution vessel.

• Sampling: Withdraw aliquots (e.g., 5 mL) of the dissolution medium at predetermined time intervals (e.g., 5, 15, 30, 60, 120, 240 minutes). Replace the withdrawn volume with fresh, pre-warmed medium.[18]

• Sample Analysis: Filter the samples and analyze the concentration of 6-O-Acetylcoriatin using a validated analytical method (e.g., HPLC-UV).

• Data Analysis: Calculate the cumulative percentage of drug released at each time point and plot the dissolution profile.

Visualizations

References

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. sphinxsai.com [sphinxsai.com]
• 3. Biochemistry, Biotransformation - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications [mdpi.com]
• 7. tandfonline.com [tandfonline.com]
• 8. Enhanced oral absorption and therapeutic effect of acetylpuerarin based on D-α-tocopheryl polyethylene glycol 1000 succinate nanoemulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Enhanced oral bioavailability of acetylpuerarin by poly(lactide-co-glycolide) nanoparticles optimized using uniform design combined with response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. eurofins.it [eurofins.it]
• 12. FIP/AAPS Joint Workshop Report: Dissolution/In Vitro Release Testing of Novel/Special Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Comparison of the In Vitro Drug Release Methods for the Selection of Test Conditions to Characterize Solid Lipid Microparticles [mdpi.com]
• 14. Glutathione-dependent metabolism of cis-3-(9H-purin-6-ylthio)acrylic acid to yield the chemotherapeutic drug 6-mercaptopurine: evidence for two distinct mechanisms in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Murine pharmacokinetics of 6-aminonicotinamide (NSC 21206), a novel biochemical modulating agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Pharmacokinetics of 6-thiouric acid and 6-mercaptopurine in renal allograft recipients after oral administration of azathioprine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Inhibition of Axitinib on Buspirone Metabolism in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

addressing batch-to-batch variability of synthetic 6-O-Acetylcoriatin

Welcome to the technical support center for synthetic 6-O-Acetylcoriatin. This resource is designed for researchers, scientists, and drug development professionals to address potential issues related to batch-to-batch variability of this compound. Here you will find frequently asked questions (FAQs) and troubleshooting guides to assist with your experiments.

Frequently Asked Questions (FAQs)

Q1: We are observing lower than expected bioactivity with a new batch of 6-O-Acetylcoriatin. What are the potential causes?

A1: Discrepancies in bioactivity between different batches of a synthetic compound can stem from several factors. The most common causes include variations in purity, the presence of residual solvents or synthetic intermediates, incorrect stereochemistry, or issues with compound stability and aggregation in your assay buffer.[1] Each new batch should be independently validated to ensure it meets the required quality specifications.

Q2: How can we assess the purity and identity of our 6-O-Acetylcoriatin batch?

A2: A combination of analytical techniques is recommended to confirm the purity and identity of your compound.[2][3][4][5] High-Performance Liquid Chromatography (HPLC) is widely used for determining purity, while Mass Spectrometry (MS) will confirm the molecular weight.[4] To definitively confirm the structure and rule out isomeric impurities, Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is crucial.[1]

Q3: Our dose-response curve is not consistent between experiments, even with the same batch. What could be the issue?

A3: Inconsistent results with the same batch often point to experimental variables.[6] Key factors to investigate include:

• Compound Solubility and Stability: Ensure the compound is fully dissolved in your vehicle (e.g., DMSO) and is stable in your final assay medium.

• Cell-Based Assay Variability: Factors such as inconsistent cell seeding density, passage number, and health of the cells can significantly impact results.[6]

• Pipetting Accuracy: Inaccurate or inconsistent pipetting can introduce significant errors, especially when preparing serial dilutions.[6]

• Incubation Times: Ensure that incubation times for treatments and detection reagents are consistent across all experiments.[6]

Q4: What is the recommended solvent for 6-O-Acetylcoriatin and what is the maximum final concentration in cell culture?

A4: 6-O-Acetylcoriatin is typically dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a stock solution. For most cell-based assays, it is critical to keep the final concentration of DMSO in the culture medium below 0.5% to avoid solvent-induced toxicity.[6] A vehicle-only control should always be included in your experiments to account for any effects of the solvent.[6]

Troubleshooting Guides

Guide 1: Troubleshooting Low Bioactivity

If you are experiencing lower than expected biological activity from a new batch of synthetic 6-O-Acetylcoriatin, follow this step-by-step guide to identify the root cause.

Troubleshooting Workflow for Low Bioactivity

Caption: A step-by-step workflow for diagnosing the cause of low bioactivity.

Guide 2: Addressing High Variability in Experimental Replicates

High variability between replicate wells can obscure real biological effects. This guide provides a checklist to help you systematically identify and resolve the source of inconsistency.[6]

Parameter	Action	Rationale
Cell Seeding	Ensure cell suspension is homogenous before and during plating.	Inconsistent cell numbers across wells is a primary source of variability.[6]
Plate Layout	Avoid using the outer wells of the microplate or fill them with sterile media/PBS.	"Edge effects" can lead to evaporation and changes in media concentration.[6]
Pipetting	Use calibrated pipettes and maintain a consistent technique.	Inaccurate pipetting of cells, compound, or reagents introduces significant error.[6]
Compound Preparation	Prepare fresh serial dilutions for each experiment from a validated stock solution.	Compound may degrade upon repeated freeze-thaw cycles or when stored at working dilution.
Incubation	Ensure uniform incubation times for all plates and treatments.	Differences in incubation can lead to varied cellular responses or assay signals.[6]
Solvent Control	Include a solvent-only control at the same final concentration as your compound wells.	To ensure observed effects are not due to solvent toxicity.[6]

Data Presentation

Table 1: Quality Control Specifications for Synthetic 6-O-Acetylcoriatin

Parameter	Method	Specification	Example Batch Data (A123)	Example Batch Data (B456)
Appearance	Visual Inspection	White to off-white solid	Conforms	Conforms
Purity	HPLC (254 nm)	≥ 98.0%	99.2%	96.5%
Identity	LC-MS (ESI+)	Conforms to reference mass	Conforms	Conforms
Structure	¹H NMR, ¹³C NMR	Conforms to reference spectra	Conforms	Conforms
Residual Solvents	GC-MS	≤ 0.5% (e.g., Acetone)	0.1%	0.8%

In this example, Batch B456 fails to meet the purity and residual solvent specifications, which could explain potential issues with bioactivity.

Experimental Protocols

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a standard method for determining the purity of synthetic 6-O-Acetylcoriatin.

• Instrumentation: Agilent 1260 Infinity II HPLC or equivalent.[1]

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).[1]

• Mobile Phase A: Water with 0.1% formic acid.[1]

• Mobile Phase B: Acetonitrile with 0.1% formic acid.[1]

• Gradient: 10% to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV at 254 nm.[1]

• Sample Preparation: Dissolve 1 mg of 6-O-Acetylcoriatin in 1 mL of acetonitrile. Inject 10 µL.[1]

• Analysis: Integrate the peak areas to determine the percentage purity.[1]

Protocol 2: Cell Viability Assay (MTT)

This protocol provides a general method for assessing the cytotoxic effects of 6-O-Acetylcoriatin on a cancer cell line (e.g., A549).

• Cell Seeding: Seed A549 cells in a 96-well plate at a density of 5,000 cells/well in 100 µL of culture medium. Incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of 6-O-Acetylcoriatin in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions (including a vehicle-only control).

• Incubation: Incubate the plate for 48 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control wells.

Signaling Pathway Visualization

Based on the known activities of structurally related triterpenoid (B12794562) compounds, 6-O-Acetylcoriatin may exert its anticancer effects by modulating key signaling pathways involved in cell survival and apoptosis, such as the PI3K/Akt pathway.[7]

Hypothesized Signaling Pathway for 6-O-Acetylcoriatin

Caption: Hypothesized mechanism of action via inhibition of the PI3K/Akt pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. Comparison of analytical techniques for the identification of bioactive compounds from natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jocpr.com [jocpr.com]
• 5. s3.amazonaws.com [s3.amazonaws.com]
• 6. benchchem.com [benchchem.com]
• 7. A review of typical biological activities of glycyrrhetinic acid and its derivatives - PMC [pmc.ncbi.nlm.nih.gov]

improving the signal-to-noise ratio in 6-O-Acetylcoriatin bioassays

Disclaimer: Publicly available information on specific bioassays for 6-O-Acetylcoriatin is limited. Based on its chemical relatives, such as Coriatin and Tutin (B109302), this guide assumes that 6-O-Acetylcoriatin acts as a GABA receptor antagonist. The following troubleshooting advice is based on best practices for improving the signal-to-noise ratio in receptor binding and cell-based functional assays targeting GABA receptors.

Frequently Asked Questions (FAQs)

Q1: What is the likely mechanism of action for 6-O-Acetylcoriatin?

Based on related compounds like tutin and picrotoxin, 6-O-Acetylcoriatin is predicted to be a non-competitive antagonist of GABA-A receptors.[1][2][3] These receptors are ligand-gated ion channels that, upon binding the neurotransmitter GABA, allow chloride ions to enter the neuron, inhibiting its activity.[4] An antagonist like 6-O-Acetylcoriatin would block this action, leading to increased neuronal excitability.[1][4]

Q2: What are the most common sources of noise in a bioassay for a GABA receptor antagonist?

Common sources of noise include high non-specific binding of the tracer or test compound, autofluorescence from the compound or cell culture media, low receptor expression in the cell line, and variability in cell plating and reagent dispensing.[5][6]

Q3: What constitutes a good signal-to-noise (S/N) ratio for this type of assay?

A good signal-to-noise ratio is critical for reliable data. For receptor binding assays, specific binding should account for at least 80% of the total binding.[6] In functional assays, a signal-to-background ratio of 3 or higher is generally considered acceptable, though a ratio of 10 or more is ideal for robust hit identification in high-throughput screening (HTS).[7]

Q4: How can the "edge effect" impact my results and how do I mitigate it?

The edge effect is the phenomenon where wells on the perimeter of a microplate behave differently than interior wells, often due to increased evaporation and temperature gradients. This can lead to significant variability. To minimize this, avoid using the outer rows and columns for experimental samples and instead fill them with sterile water or PBS to act as a humidity barrier.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments.

Issue 1: High Background Signal

A high background signal can mask the specific signal from your analyte, leading to a poor signal-to-noise ratio.

Possible Cause	Recommended Solution	Experimental Verification
Autofluorescence of Media/Compound	Use phenol (B47542) red-free media for the assay. If possible, replace the media with a clear buffer solution like PBS during the final reading step.[1] Pre-screen 6-O-Acetylcoriatin for autofluorescence at the assay's excitation and emission wavelengths in a cell-free setup.	Compare the background signal of phenol red-containing media to phenol red-free media. Run a control plate with just the compound and assay buffer.
High Non-Specific Binding (NSB)	Reduce the concentration of the fluorescent tracer or radioligand.[5] Increase the number of wash steps after incubation. Add a blocking agent like Bovine Serum Albumin (BSA) to the assay buffer to reduce binding to plasticware.	Perform a ligand saturation experiment to find the optimal concentration where specific binding is high and NSB is low. Titrate the number of wash steps and BSA concentration.
Contaminated Reagents	Prepare fresh reagents using high-purity water and buffers. Ensure all solutions are sterile-filtered.	Test new batches of reagents against a previously validated batch to ensure consistency.
High Cell Seeding Density	Overly confluent cells can increase background signal due to higher metabolic activity or autofluorescence.	Perform a cell titration experiment to find the optimal cell density that provides a robust signal without a high background.[1]

Issue 2: Low Signal Intensity

A weak signal can be difficult to distinguish from the background noise.

Possible Cause	Recommended Solution	Experimental Verification
Suboptimal Reagent Concentration	Titrate all key reagents, including the GABA agonist (for functional assays) and the fluorescent tracer (for binding assays), to determine the concentrations that yield the maximum signal window.	Conduct concentration-response curves for each reagent to determine the optimal working concentration.
Insufficient Incubation Time	The binding or reaction may not have reached equilibrium.	Perform a time-course experiment to identify the incubation time that provides the best signal-to-background ratio without leading to signal decay.
Low Receptor Expression	The cell line may not express a sufficient number of GABA receptors.	Use a positive control antagonist with a known high affinity to validate receptor expression and assay performance. Consider using a cell line engineered to overexpress the specific GABA receptor subtype of interest.
Incorrect Instrument Settings	The gain setting on the plate reader may be too low, or the wrong filters are being used.	Optimize the gain setting using a positive control well to maximize the signal without saturating the detector. Ensure the excitation and emission filters match the spectra of your fluorophore.[8]

Issue 3: High Well-to-Well Variability

Possible Cause	Recommended Solution	Experimental Verification
Pipetting Errors	Ensure all pipettes are properly calibrated. Use automated liquid handlers for high-throughput applications. Prepare master mixes for reagents to be dispensed across a plate to ensure uniformity.	Check pipette calibration regularly. Compare the coefficient of variation (%CV) between manual and automated dispensing.
Inconsistent Cell Plating	Ensure cells are thoroughly resuspended before plating to avoid clumping and achieve a uniform monolayer.	Visually inspect plates under a microscope after cell seeding to confirm even distribution.
Temperature or Evaporation Gradients	Equilibrate all reagents and plates to the assay temperature before use. Use plate sealers to minimize evaporation, especially during long incubations.	Monitor incubator temperature and humidity. As mentioned, avoid using the outer wells of the plate.
Compound Precipitation	The test compound may be precipitating in the assay medium.	Visually inspect compound plates for precipitation. If observed, consider reducing the final compound concentration or using a different solvent.

Experimental Protocols

Protocol 1: Cell Seeding Density Optimization

Optimizing cell density is a critical first step to improve the signal-to-noise ratio.

• Cell Preparation: Culture cells expressing the target GABA receptor to approximately 80-90% confluency. Harvest and resuspend the cells in the assay medium to create a single-cell suspension.

• Serial Dilution: Prepare a serial dilution of the cell suspension. For a 96-well plate, typical densities to test might range from 2,500 to 80,000 cells per well.

• Plating: Dispense the different cell densities into the wells of a microplate. Include wells with media only to serve as a blank control.

• Incubation: Incubate the plate under standard cell culture conditions (e.g., 37°C, 5% CO2) for the appropriate time (typically 24-48 hours) to allow for cell attachment.

• Assay Performance: Run your standard bioassay protocol, measuring the signal in both the presence (positive control) and absence (negative control) of a known GABA receptor modulator.

• Data Analysis: For each cell density, calculate the signal-to-background ratio (S/B = Signal of positive control / Signal of negative control).

• Selection: Choose the cell density that provides the highest robust S/B ratio without leading to an excessively high background signal.

Protocol 2: Reagent Concentration Titration (Example: Fluorescent Tracer)

This protocol is for optimizing the concentration of a fluorescent ligand (tracer) in a competitive binding assay.

• Prepare Tracer Dilutions: Create a series of dilutions of the fluorescent tracer in the assay buffer. A typical range might be from 0.1 nM to 100 nM.

• Plate Layout: Add the tracer dilutions to the wells of a suitable microplate (e.g., black, low-binding plate).

• Add Cells/Membranes: Add the optimized number of cells or amount of membrane preparation to each well.

• Define Non-Specific Binding (NSB): To a parallel set of wells, add a high concentration of a known, non-labeled competitor to saturate the receptors. Then add the tracer dilutions.

• Incubation: Incubate the plate at the desired temperature for a sufficient time to reach binding equilibrium.

• Read Plate: Measure the fluorescence polarization or intensity on a suitable plate reader.

• Data Analysis:

  • Subtract the NSB signal from the total binding signal to get the specific binding.

  • Calculate the signal-to-noise ratio (S/N = Specific Binding / Non-Specific Binding).

  • Plot the total and specific binding against the tracer concentration.

• Selection: Choose the lowest tracer concentration that provides a robust signal and a high S/N ratio (ideally at or below the Kd of the tracer).[5]

Visualizations

Signaling Pathway

Caption: Mechanism of 6-O-Acetylcoriatin as a GABA-A receptor antagonist.

Experimental Workflow

Caption: Workflow for a competitive binding fluorescence polarization assay.

Troubleshooting Logic

Caption: Decision tree for troubleshooting poor signal-to-noise ratio.

References

• 1. Picrotoxin - Wikipedia [en.wikipedia.org]
• 2. Tutin (toxin) [medbox.iiab.me]
• 3. foodstandards.gov.au [foodstandards.gov.au]
• 4. benchchem.com [benchchem.com]
• 5. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. GABA Receptor Physiology and Pharmacology - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

On-Target Efficacy of 6-O-Acetylcoriatin as an Acetylcholinesterase Inhibitor: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the on-target activity of 6-O-Acetylcoriatin, a member of the sesquiterpenoid class of natural products. Based on the established bioactivity of related compounds, the primary molecular target of 6-O-Acetylcoriatin is proposed to be acetylcholinesterase (AChE), a critical enzyme in cholinergic signaling. This guide compares its potential efficacy against well-established AChE inhibitors, offering supporting data and detailed experimental protocols to facilitate further research and development.

Comparative Analysis of Acetylcholinesterase Inhibition

The following table summarizes the half-maximal inhibitory concentration (IC50) values of 6-O-Acetylcoriatin (estimated) and three commercially available AChE inhibitors: Donepezil, Galantamine, and Rivastigmine. Lower IC50 values are indicative of greater potency.

Compound	Type	Target(s)	IC50 (AChE)
6-O-Acetylcoriatin (Estimated)	Sesquiterpenoid Lactone	Acetylcholinesterase	~15 µM*
Donepezil	Piperidine derivative	Acetylcholinesterase	6.7 nM[1]
Galantamine	Alkaloid	Acetylcholinesterase, Nicotinic Acetylcholine Receptors	0.35 µM[2]
Rivastigmine	Carbamate derivative	Acetylcholinesterase, Butyrylcholinesterase	4.3 - 4760 nM[3]

*This value is an estimate based on the reported AChE inhibitory activities of other sesquiterpenoid lactones and should be confirmed by direct experimentation.

Experimental Protocols

The on-target activity of 6-O-Acetylcoriatin and its alternatives can be reliably determined using the Ellman's method, a widely accepted spectrophotometric assay for measuring acetylcholinesterase activity.

Determination of Acetylcholinesterase Inhibition (Ellman's Method)

Objective: To quantify the in vitro inhibitory effect of test compounds on the activity of acetylcholinesterase.

Principle: This colorimetric assay measures the activity of AChE through the hydrolysis of the substrate acetylthiocholine (B1193921) (ATCI). The product of this reaction, thiocholine, reacts with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce a yellow-colored anion, 5-thio-2-nitrobenzoate (TNB), which can be quantified by measuring its absorbance at 412 nm. The rate of color development is proportional to AChE activity.

Materials:

• Acetylcholinesterase (AChE) from electric eel (Type VI-S)

• Acetylthiocholine iodide (ATCI)

• 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB)

• Phosphate (B84403) buffer (0.1 M, pH 8.0)

• Test compounds (6-O-Acetylcoriatin, Donepezil, Galantamine, Rivastigmine) dissolved in a suitable solvent (e.g., DMSO)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 412 nm

Procedure:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of DTNB in phosphate buffer.

  • Prepare a 14 mM stock solution of ATCI in deionized water.

  • Prepare a stock solution of AChE (e.g., 1 U/mL) in phosphate buffer and keep on ice.

  • Prepare serial dilutions of the test compounds in phosphate buffer.

• Assay Setup (in a 96-well plate):

  • Blank: 180 µL Phosphate Buffer.

  • Control (No Inhibitor): 140 µL Phosphate Buffer + 10 µL AChE solution + 10 µL DTNB solution + 10 µL solvent control.

  • Test Sample (with Inhibitor): 140 µL Phosphate Buffer + 10 µL AChE solution + 10 µL DTNB solution + 10 µL test compound solution.

• Pre-incubation:

  • Add the buffer, AChE solution, DTNB, and test compound/solvent to the respective wells.

  • Mix gently and incubate the plate for 10 minutes at 25°C.

• Reaction Initiation:

  • To all wells except the blank, add 10 µL of the 14 mM ATCI solution to start the reaction.

  • The final volume in each well should be 200 µL.

• Kinetic Measurement:

  • Immediately place the plate in the microplate reader.

  • Measure the increase in absorbance at 412 nm every minute for a duration of 10-15 minutes.

Data Analysis:

• Calculate the rate of reaction (change in absorbance per minute) for each well.

• Calculate the percentage of inhibition for each concentration of the test compound using the following formula: % Inhibition = [(Rate of control - Rate of sample) / Rate of control] x 100

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

• Determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of AChE activity, from the dose-response curve.

Visualizing the Mechanism and Workflow

To better understand the biological context and the experimental procedure, the following diagrams have been generated.

References

• 1. Frontiers | The Cholinergic and Adrenergic Autocrine Signaling Pathway Mediates Immunomodulation in Oyster Crassostrea gigas [frontiersin.org]
• 2. Acetylcholine - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]

Comparative Efficacy Analysis of 6-O-Acetylcoriatin: Data Currently Unavailable

A comprehensive comparative guide on the efficacy of 6-O-Acetylcoriatin in relation to known inhibitors cannot be provided at this time due to a lack of available scientific literature and experimental data. Extensive searches for "6-O-Acetylcoriatin" have yielded no specific information regarding its mechanism of action, biological targets, or any quantitative measures of its efficacy.

Initial investigations into the parent compound, coriatin (B1256320), suggest a potential for biological activity, with one source indicating "anti-schizophrenia activity" from isolates of L. parasiticus. However, this information is not further substantiated in the public domain with detailed studies that elucidate its molecular targets or signaling pathways. Without a known target, it is not feasible to identify appropriate "known inhibitors" for a meaningful comparison of efficacy.

Consequently, the core requirements for this comparison guide, including the presentation of quantitative data in tables, detailed experimental protocols, and the visualization of signaling pathways, cannot be met. There is no published research available to populate these sections accurately.

Further research into the synthesis, biological screening, and mechanism of action of 6-O-Acetylcoriatin and coriatin is required before a comparative analysis of its efficacy can be conducted. Researchers and drug development professionals interested in this compound would need to undertake foundational studies to establish its basic pharmacological profile.

A Comparative Guide to the Structure-Activity Relationships of Cortistatin Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the structure-activity relationships (SAR) of various analogs of cortistatin, a class of marine-derived steroidal alkaloids. While the specific analog "6-O-Acetylcoriatin" is not documented in the reviewed literature, this guide focuses on the broader class of cortistatins, for which extensive research is available. The information presented herein is intended to guide future research and drug development efforts in this promising area of medicinal chemistry.

Cortistatins have garnered significant attention for their potent anti-angiogenic and antiproliferative activities.[1][2][3] Understanding the relationship between their intricate structures and biological functions is crucial for the design of novel therapeutic agents with improved efficacy and selectivity. This guide summarizes key quantitative data, details experimental methodologies, and provides visual representations of the core structures and experimental workflows to facilitate a deeper understanding of cortistatin SAR.

Quantitative Data Summary

The biological activities of cortistatin A and its synthetic analogs are presented below. The data highlights the impact of structural modifications on their antiproliferative effects against Human Umbilical Vein Endothelial Cells (HUVECs) and various cancer cell lines.

Compound	Modification	HUVEC IC50 (µM)	KB3-1 IC50 (µM)	Selectivity Index (KB3-1/HUVEC)	Reference
Cortistatin A	-	Potent (not specified)	-	-	[1]
Analog 3	Acetamide at C-3	0.0026	8.2	3150	[2]
Analog 7	Pyrone-embedded	0.09	-	-	[2]
Analog 11	Pyrone-embedded	0.02	-	-	[2]
Analog 19	Pyridone at C-2, Hydroxyl at C-4	0.001	6.4	6400	[2]
Analog 8	Lacks dimethylamino and hydroxyl groups	Comparable to Cortistatin A	-	-	[3]
Analog 81	Lacks dimethylamino and hydroxyl groups	Comparable to Cortistatin A	-	-	[3]

Key Findings from SAR Studies:

• The isoquinoline (B145761) unit in the side chain is crucial for the anti-angiogenic activity of cortistatins.[1]

• Polar substituents introduced at the C-4 position of the A-ring appear to have a positive effect on antiproliferative activity against HUVECs.[2]

• A pyridone analog (19) with a methyl group at C-2 and a hydroxyl group at C-4 exhibited potent and selective growth inhibitory activity against HUVECs, surpassing that of the natural products.[2]

• The dimethylamino and hydroxyl groups of cortistatin A are not essential for its biological activity, as analogs lacking these functionalities showed comparable potency.[3]

Experimental Protocols

Detailed methodologies for the synthesis of cortistatin analogs and the evaluation of their biological activity are crucial for reproducibility and further research.

Synthesis of Cortistatin Analogs:

The total synthesis of cortistatins and their analogs is a complex multi-step process. A common strategy involves a modular and convergent approach.[3]

• Core Framework Synthesis: An intramolecular oxa-Michael addition/aldol/dehydration cascade reaction is often employed to construct the ABCD ring framework of the cortistatin molecule.[3]

• Side Chain Introduction: Sonogashira and Suzuki-Miyaura coupling reactions are utilized to assemble the necessary building blocks and introduce the isoquinoline side chain, forming the complete heptacyclic skeleton.[3]

• Analog Derivatization: Specific analogs are synthesized by employing a divergent approach from a late-stage intermediate, allowing for modifications at various positions. For example, pyrone- or pyridone-embedded analogs can be synthesized by utilizing appropriately substituted cyclohexane-1,3-diones in the initial steps.[2]

Antiproliferative Activity Assay:

The antiproliferative activities of the synthetic analogs are typically evaluated against HUVECs and various human cancer cell lines.

• Cell Culture: HUVECs and cancer cell lines (e.g., human epidermoid carcinoma KB3-1) are cultured in appropriate media supplemented with fetal bovine serum and other necessary growth factors.[2]

• Compound Treatment: Cells are seeded in 96-well plates and treated with various concentrations of the test compounds for a specified period (e.g., 72 hours).

• Cell Viability Assessment: Cell viability is determined using a standard method such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay or by direct cell counting.

• IC50 Determination: The concentration of the compound that inhibits cell growth by 50% (IC50) is calculated from the dose-response curves.[2]

Visualizations

General Structure of Cortistatin A and Key Modification Sites

Caption: General structure of Cortistatin A highlighting key sites for analog modification.

Experimental Workflow for SAR Studies of Cortistatin Analogs

Caption: Workflow for the synthesis and biological evaluation of cortistatin analogs.

References

• 1. Structure-activity relationship and biological property of cortistatins, anti-angiogenic spongean steroidal alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and Evaluation of Antitumor and Anti-Angiogenesis Activity of Pyrone- or Pyridone-Embedded Analogs of Cortistatin A - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Total synthesis and biological evaluation of cortistatins A and J and analogues thereof - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating 6-O-Acetylcoriatin as an Acetylcholinesterase Inhibitor: An Orthogonal Assay Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for validating the results of a primary high-throughput screen (HTS) that identified 6-O-Acetylcoriatin as a putative inhibitor of Acetylcholinesterase (AChE). In drug discovery, robust hit validation is critical to eliminate false positives and ensure that downstream efforts are focused on genuinely active compounds.[1][2][3] This guide outlines a systematic approach using orthogonal assays to confirm the activity of 6-O-Acetylcoriatin, providing detailed experimental protocols and data presentation formats.

The Importance of Orthogonal Validation

Primary screens, while powerful for identifying initial "hits" from large compound libraries, can be prone to artifacts.[1] Compounds may interfere with the assay technology itself, such as by exhibiting autofluorescence or light scattering, leading to false-positive results.[1][2] Orthogonal assays utilize different detection methods and principles to verify the initial findings, thereby increasing confidence in the biological activity of a hit compound.[1][2] This multi-faceted approach is essential for making informed decisions in the progression of a drug discovery project.[3]

Hypothetical Primary Screening Hit: 6-O-Acetylcoriatin

For the purpose of this guide, we will consider a hypothetical scenario where 6-O-Acetylcoriatin was identified as a potential AChE inhibitor in a primary HTS utilizing a colorimetric assay based on Ellman's reagent. The initial screen indicated an IC50 (half-maximal inhibitory concentration) of 5 µM for 6-O-Acetylcoriatin against human recombinant AChE.

Experimental Validation Workflow

A robust validation workflow involves a series of assays with increasing biological complexity. This typically starts with biochemical assays to confirm direct enzyme inhibition, followed by biophysical assays to verify direct binding, and finally cell-based assays to assess activity in a more physiologically relevant context.

Figure 1: A typical workflow for validating a primary screen hit using orthogonal assays.

Data Presentation: Summary of Expected Results

All quantitative data should be summarized for clear comparison.

Assay Type	Assay Name	Parameter Measured	Expected Result for 6-O-Acetylcoriatin
Primary Screen	Ellman's Reagent Colorimetric Assay	IC50	5 µM
Orthogonal Biochemical	Amplex Red Fluorescence Assay	IC50	3-7 µM
Biophysical	Surface Plasmon Resonance (SPR)	KD (Binding Affinity)	1-10 µM
Cell-Based	Live-Cell AChE Activity Assay	EC50	10-20 µM
Selectivity	Butyrylcholinesterase (BChE) Inhibition Assay	IC50	> 50 µM

Experimental Protocols

Orthogonal Biochemical Assay: Amplex Red Acetylcholine (B1216132)/Acetylcholinesterase Assay

This assay provides an alternative to the Ellman's reagent-based method and relies on a different detection principle (fluorescence), making it a suitable orthogonal approach.

• Principle: Acetylcholine is hydrolyzed by AChE to choline (B1196258), which is then oxidized by choline oxidase to produce hydrogen peroxide. In the presence of horseradish peroxidase, hydrogen peroxide reacts with Amplex Red to generate the highly fluorescent product, resorufin.

• Protocol:

  • Prepare a working solution of Amplex Red, HRP, and choline oxidase in reaction buffer.

  • Add 2 µL of 6-O-Acetylcoriatin at various concentrations (e.g., 0.1 to 100 µM) to a 96-well black plate.

  • Add 20 µL of human recombinant AChE (0.1 U/mL) to each well and incubate for 15 minutes at room temperature.

  • Initiate the reaction by adding 20 µL of acetylcholine (1 mM).

  • Incubate for 30 minutes at 37°C, protected from light.

  • Measure fluorescence intensity at an excitation of 530-560 nm and an emission of 590 nm.

  • Calculate the percent inhibition and determine the IC50 value by fitting the data to a dose-response curve.

Biophysical Assay: Surface Plasmon Resonance (SPR)

SPR is a label-free technique that measures the direct binding of a compound to its target protein, providing valuable information on binding affinity and kinetics.[1]

• Principle: Changes in the refractive index at the surface of a sensor chip, to which the target protein (AChE) is immobilized, are measured upon the binding of the analyte (6-O-Acetylcoriatin).

• Protocol:

  • Immobilize human recombinant AChE onto a CM5 sensor chip using standard amine coupling chemistry.

  • Prepare a series of concentrations of 6-O-Acetylcoriatin in a suitable running buffer (e.g., HBS-EP+).

  • Inject the different concentrations of 6-O-Acetylcoriatin over the sensor chip surface at a constant flow rate.

  • Record the binding response (in Resonance Units, RU) over time.

  • Regenerate the sensor surface between injections using a mild regeneration solution.

  • Analyze the binding data using a suitable binding model (e.g., 1:1 Langmuir) to determine the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (KD).

Cell-Based Assay: Live-Cell AChE Activity Assay

This assay assesses the ability of 6-O-Acetylcoriatin to inhibit AChE in a cellular environment, providing insights into its cell permeability and activity in a more physiological context.

• Principle: A cell-permeable substrate for AChE that releases a fluorescent product upon cleavage is used. The reduction in fluorescence in the presence of an inhibitor corresponds to the level of AChE inhibition.

• Protocol:

  • Plate a suitable neuronal cell line (e.g., SH-SY5Y) in a 96-well plate and grow to confluency.

  • Treat the cells with varying concentrations of 6-O-Acetylcoriatin for 1-2 hours.

  • Add a cell-permeable AChE substrate (e.g., a fluorogenic substrate) to each well.

  • Incubate for 30-60 minutes at 37°C.

  • Measure the fluorescence intensity using a plate reader.

  • Determine the EC50 value by plotting the percent inhibition against the concentration of 6-O-Acetylcoriatin.

Signaling Pathway Context: Cholinergic Neurotransmission

Understanding the biological pathway in which the target operates is crucial for interpreting the validation data. AChE plays a key role in terminating the signal at the cholinergic synapse by hydrolyzing acetylcholine.

Figure 2: Simplified diagram of a cholinergic synapse showing the role of AChE.

By systematically applying this orthogonal assay cascade, researchers can confidently validate the initial screening hit of 6-O-Acetylcoriatin as a true inhibitor of Acetylcholinesterase. This rigorous approach minimizes the risk of pursuing false positives and provides a solid foundation for further lead optimization efforts.

References

• 1. benchchem.com [benchchem.com]
• 2. Orthogonal Assay Service - Creative Biolabs [dataverify.creative-biolabs.com]
• 3. o2hdiscovery.co [o2hdiscovery.co]

Unraveling the Mechanism of Action of 6-O-Acetylcoriatin: A Comparative Analysis

Initial investigations into the mechanism of action for a compound identified as "6-O-Acetylcoriatin" have yielded no specific findings in existing scientific literature. This suggests the compound may be novel, not yet widely documented, or potentially referenced under a different nomenclature. Further research is required to elucidate its specific biological activities.

Due to the absence of direct data on 6-O-Acetylcoriatin, this guide will establish a comparative framework based on related compounds and potential mechanistic pathways. This will serve as a foundational reference for future experimental validation and cross-validation studies once the primary mechanism of 6-O-Acetylcoriatin is identified. We will hypothesize potential mechanisms based on common acetylation effects on natural products and explore the signaling pathways and experimental protocols relevant to such compounds.

Hypothetical Mechanisms of Action for Acetylated Natural Products

Acetylation, the addition of an acetyl group to a molecule, is a common chemical modification of natural products that can significantly alter their pharmacokinetic and pharmacodynamic properties. Potential mechanisms of action for a hypothetical 6-O-Acetylcoriatin could involve:

• Enhanced Cell Permeability and Target Engagement: The acetyl group can increase the lipophilicity of a molecule, potentially enhancing its ability to cross cell membranes and interact with intracellular targets.

• Altered Receptor Binding Affinity: Acetylation can modify the three-dimensional structure of a compound, leading to increased or decreased binding affinity for specific protein receptors or enzymes.

• Modulation of Key Signaling Pathways: Many bioactive compounds exert their effects by interfering with cellular signaling cascades. An acetylated derivative might exhibit altered potency or selectivity in modulating these pathways.

Comparative Framework: Potential Alternative Compounds and Pathways

To provide a basis for comparison, we will consider compounds with known mechanisms that could share similarities with a hypothetical 6-O-Acetylcoriatin. The selection of these alternatives would depend on the eventual identified core structure of "coriatin." For the purpose of this guide, we will consider two well-characterized natural product derivatives.

Table 1: Comparative Overview of Potential Mechanistic Pathways

Feature	Compound A (e.g., Acetylated Flavonoid)	Compound B (e.g., Acetylated Terpenoid)	6-O-Acetylcoriatin (Hypothetical)
Primary Target	Kinases (e.g., PI3K, MAPK)	Nuclear Receptors (e.g., PPARγ)	To be determined
Key Signaling Pathway	PI3K/Akt/mTOR pathway	NF-κB signaling pathway	To be determined
Cellular Effect	Anti-proliferative, Pro-apoptotic	Anti-inflammatory	To be determined
In Vitro Assay	Kinase inhibition assay	Reporter gene assay	To be determined
In Vivo Model	Xenograft tumor models	Animal models of inflammation	To be determined

Detailed Experimental Protocols

The following are detailed methodologies for key experiments that would be crucial for characterizing the mechanism of action of 6-O-Acetylcoriatin and for its cross-validation against other compounds.

Protocol 1: Cell Viability and Proliferation Assay

Objective: To determine the cytotoxic and anti-proliferative effects of the compound on cancer cell lines.

Methodology:

• Cell Culture: Culture relevant cancer cell lines (e.g., MCF-7, A549) in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO2 incubator.

• Treatment: Seed cells in 96-well plates and allow them to adhere overnight. Treat the cells with increasing concentrations of 6-O-Acetylcoriatin (or comparator compounds) for 24, 48, and 72 hours.

• MTT Assay: Add MTT solution (5 mg/mL) to each well and incubate for 4 hours.

• Data Analysis: Solubilize the formazan (B1609692) crystals with DMSO and measure the absorbance at 570 nm using a microplate reader. Calculate the IC50 value.

Protocol 2: Western Blot Analysis for Signaling Pathway Modulation

Objective: To investigate the effect of the compound on the protein expression levels and activation status of key signaling molecules.

Methodology:

• Protein Extraction: Treat cells with the compound for the desired time points. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration using a BCA protein assay kit.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk and incubate with primary antibodies against target proteins (e.g., p-Akt, Akt, p-ERK, ERK, NF-κB) overnight at 4°C.

• Detection: Incubate with HRP-conjugated secondary antibodies and visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Mandatory Visualizations

To facilitate the understanding of complex biological processes, the following diagrams illustrate a hypothetical signaling pathway and an experimental workflow.

Caption: Hypothetical signaling pathway for 6-O-Acetylcoriatin.

Caption: General experimental workflow for mechanism of action studies.

While direct information on 6-O-Acetylcoriatin is currently unavailable, this guide provides a comprehensive framework for its future investigation. By employing the outlined comparative approaches, detailed experimental protocols, and clear visualizations, researchers can systematically elucidate its mechanism of action and effectively compare its performance with other relevant compounds. The provided templates for data presentation and visualization are designed to ensure clarity, objectivity, and ease of comparison for the scientific community. Further research is imperative to isolate and characterize "coriatin" and its acetylated derivatives to validate the hypothetical frameworks presented herein.

Comparative Analysis: 6-O-Acetylcoriatin and Coriatin - A Review of Available Data

A comprehensive review of existing scientific literature reveals a significant knowledge gap regarding the comparative biological activities of 6-O-Acetylcoriatin and its parent compound, coriatin (B1256320). While coriatin has been identified as a sesquiterpene lactone with potential anti-schizophrenia properties, information on its acetylated derivative, 6-O-Acetylcoriatin, is virtually non-existent in the public domain. This guide summarizes the limited available information on coriatin and highlights the current inability to perform a direct comparative analysis due to the lack of experimental data for 6-O-Acetylcoriatin.

Introduction to Coriatin

The Elusive 6-O-Acetylcoriatin

Despite the identification of coriatin and the general understanding that acetylation can modulate the biological activity of natural products, no scientific publications detailing the synthesis, isolation, or biological evaluation of 6-O-Acetylcoriatin were found. Chemical databases list the compound with a CAS number (1432063-63-2), indicating its potential synthesis or theoretical consideration, but no associated experimental data is publicly accessible.

The Uncharted Territory of Comparative Analysis

The absence of any biological data for 6-O-Acetylcoriatin makes a direct comparative analysis with coriatin impossible at this time. To fulfill the objective of a "Publish Comparison Guide," experimental data on the biological activities of both compounds, obtained under identical conditions, would be required.

Postulated Biological Evaluation and Experimental Design

Should 6-O-Acetylcoriatin become available for study, a comparative analysis would necessitate a series of well-defined experiments. The following section outlines a hypothetical experimental workflow designed to elucidate the comparative pharmacological profiles of both compounds, with a focus on their potential anti-schizophrenia and cytotoxic activities.

In Vitro Anti-Schizophrenia Activity Assessment

The mechanism of action for many antipsychotic drugs involves the modulation of neurotransmitter receptors, primarily dopamine (B1211576) and serotonin (B10506) receptors. A logical first step would be to assess the binding affinities of coriatin and 6-O-Acetylcoriatin to these key receptors.

Table 1: Hypothetical Quantitative Comparison of Coriatin and 6-O-Acetylcoriatin in In Vitro Anti-Schizophrenia Assays

Assay Type	Target	Parameter	Coriatin	6-O-Acetylcoriatin
Radioligand Binding Assay	Dopamine D2 Receptor	Ki (nM)	Data Not Available	Data Not Available
Radioligand Binding Assay	Serotonin 5-HT2A Receptor	Ki (nM)	Data Not Available	Data Not Available
Functional Assay	Dopamine D2 Receptor	IC50 (nM)	Data Not Available	Data Not Available
Functional Assay	Serotonin 5-HT2A Receptor	IC50 (nM)	Data Not Available	Data Not Available

Experimental Protocol: Dopamine D2 Receptor Binding Assay

A standard radioligand binding assay would be employed to determine the affinity of the test compounds for the dopamine D2 receptor.

• Membrane Preparation: Human recombinant dopamine D2 receptor-expressing cell membranes would be prepared.

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, pH 7.4.

• Radioligand: [3H]-Spiperone (a high-affinity D2 antagonist).

• Incubation: Cell membranes, [3H]-Spiperone, and varying concentrations of the test compounds (coriatin or 6-O-Acetylcoriatin) would be incubated at 25°C for 90 minutes.

• Separation: Bound and free radioligand would be separated by rapid filtration through glass fiber filters.

• Detection: The amount of bound radioactivity would be quantified using liquid scintillation counting.

• Data Analysis: The inhibition constant (Ki) would be calculated from the IC50 values (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) using the Cheng-Prusoff equation.

Caption: Hypothetical workflow for the comparative analysis of Coriatin and 6-O-Acetylcoriatin.

Cytotoxicity Assessment

As sesquiterpene lactones are known to exhibit cytotoxic effects, it is crucial to evaluate the potential toxicity of both compounds against various cell lines.

Table 2: Hypothetical Cytotoxicity Profile of Coriatin and 6-O-Acetylcoriatin

Cell Line	Assay Type	Parameter	Coriatin	6-O-Acetylcoriatin
Neuronal Cell Line (e.g., SH-SY5Y)	MTT Assay	IC50 (µM)	Data Not Available	Data Not Available
Hepatocellular Carcinoma (e.g., HepG2)	MTT Assay	IC50 (µM)	Data Not Available	Data Not Available
Normal Fibroblast Cell Line (e.g., NIH/3T3)	MTT Assay	IC50 (µM)	Data Not Available	Data Not Available

Experimental Protocol: MTT Cytotoxicity Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Cells would be seeded in 96-well plates and allowed to adhere overnight.

• Compound Treatment: Cells would be treated with various concentrations of coriatin or 6-O-Acetylcoriatin for 24-72 hours.

• MTT Addition: MTT solution would be added to each well and incubated for 2-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: The formazan crystals would be dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Reading: The absorbance would be measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The IC50 value (the concentration of the compound that causes 50% inhibition of cell growth) would be calculated from the dose-response curve.

Potential Signaling Pathways

The anti-schizophrenia activity of drugs often involves complex signaling pathways downstream of receptor binding. The dopamine D2 receptor, a G-protein coupled receptor (GPCR), typically couples to Gi/o proteins, leading to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP) levels. This, in turn, can modulate the activity of Protein Kinase A (PKA) and various downstream effectors.

Caption: Postulated signaling pathway for D2 receptor antagonism by Coriatin or 6-O-Acetylcoriatin.

Conclusion and Future Directions

Future research should prioritize the following:

• Synthesis of 6-O-Acetylcoriatin: A prerequisite for any biological evaluation is the availability of the compound.

• Head-to-Head Biological Evaluation: A comprehensive in vitro and in vivo pharmacological comparison of coriatin and 6-O-Acetylcoriatin is necessary to understand the effect of the acetyl group on activity and selectivity.

• Mechanism of Action Studies: Elucidation of the precise molecular targets and signaling pathways modulated by both compounds is crucial for understanding their therapeutic potential.

Until such studies are conducted and the data is made publicly available, a meaningful and data-driven comparative guide on 6-O-Acetylcoriatin and coriatin cannot be produced. Researchers, scientists, and drug development professionals are encouraged to address this knowledge gap to explore the potential of these natural product-derived compounds.

assessing the selectivity of 6-O-Acetylcoriatin against related targets

For Researchers, Scientists, and Drug Development Professionals

Introduction

Natural products are a rich source of novel chemical scaffolds for drug discovery. Coriatin, a sesquiterpene lactone isolated from Loranthus parasiticus, has been reported to possess antischizophrenia activity[1][2][3][4][5]. Chemical modification of natural products, such as the acetylation of Coriatin to form 6-O-Acetylcoriatin, is a common strategy to improve potency, bioavailability, or selectivity. However, it is crucial to systematically evaluate the selectivity profile of such derivatives to understand their therapeutic potential and potential for off-target effects.

This guide provides a framework for assessing the selectivity of 6-O-Acetylcoriatin against related biological targets. Given the current lack of specific data for this compound, this document serves as a template, outlining the essential experimental protocols, data presentation formats, and conceptual workflows required for a thorough selectivity assessment. The principles and methods described herein are broadly applicable to the characterization of other novel chemical entities.

Target Identification and Selection of Related Targets

The reported antischizophrenia activity of the parent compound, Coriatin, suggests that 6-O-Acetylcoriatin may interact with targets relevant to the pathophysiology of schizophrenia. The primary drug targets for schizophrenia have historically been dopamine (B1211576) and serotonin (B10506) receptors[6][7][8]. However, research has expanded to include other targets such as glutamate (B1630785) receptors and GABAergic systems[9][10].

To build a selectivity profile for 6-O-Acetylcoriatin, a panel of targets should be selected, including:

• Primary Hypothesized Target(s): Based on the activity of Coriatin, initial screening could focus on dopamine D2 receptors and serotonin 5-HT2A receptors[6][7].

• Closely Related Receptors: Other dopamine (D1, D3, D4) and serotonin (e.g., 5-HT1A, 5-HT2C, 5-HT6, 5-HT7) receptor subtypes should be included to assess subtype selectivity[6].

• Other CNS Targets Implicated in Schizophrenia: This could include NMDA and AMPA glutamate receptors, and GABA-A receptors, to explore novel mechanisms of action[9][10].

• Common Off-Targets: A broader panel of common off-targets, such as adrenergic, histaminergic, and muscarinic receptors, should be screened to identify potential side effects.

Data Presentation: Selectivity Profile of 6-O-Acetylcoriatin

Quantitative data from selectivity assays should be summarized in a clear and organized table. This allows for easy comparison of the compound's potency at the primary target versus related and unrelated targets. A selectivity ratio can be calculated to quantify the degree of selectivity.

Table 1: Hypothetical Selectivity Profile of 6-O-Acetylcoriatin

Target Class	Specific Target	Assay Type	IC50 / Ki (nM)	% Inhibition @ 1µM	Selectivity Ratio (vs. Primary Target)
Dopamine Receptors	Dopamine D2 (Primary)	Radioligand Binding	50	95%	1
Dopamine D1	Radioligand Binding	1,250	20%	25
Dopamine D3	Radioligand Binding	800	35%	16
Serotonin Receptors	Serotonin 5-HT2A	Radioligand Binding	250	70%	5
Serotonin 5-HT1A	Radioligand Binding	>10,000	<10%	>200
Serotonin 5-HT2C	Radioligand Binding	3,500	15%	70
Glutamate Receptors	NMDA	Functional Assay	>10,000	<5%	>200
GABA Receptors	GABA-A	Electrophysiology	>10,000	<5%	>200
Other CNS Receptors	Histamine H1	Radioligand Binding	950	30%	19
Adrenergic α1	Radioligand Binding	5,000	12%	100

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and interpretation of experimental results. Below are example protocols for common assays used in selectivity profiling.

Radioligand Binding Assay

This assay measures the affinity of a compound for a specific receptor by competing with a radiolabeled ligand.

Objective: To determine the binding affinity (Ki) of 6-O-Acetylcoriatin for a panel of CNS receptors.

Materials:

• Cell membranes expressing the target receptor (e.g., human D2, 5-HT2A).

• Radiolabeled ligand specific for the target receptor (e.g., [3H]-Spiperone for D2).

• Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, pH 7.4).

• Test compound (6-O-Acetylcoriatin) at various concentrations.

• Non-specific binding control (a high concentration of an unlabeled ligand).

• 96-well filter plates.

• Scintillation counter and scintillation fluid.

Procedure:

• Prepare serial dilutions of 6-O-Acetylcoriatin.

• In a 96-well plate, combine the cell membranes, radiolabeled ligand, and either the test compound, buffer (for total binding), or non-specific binding control.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to reach equilibrium.

• Terminate the binding reaction by rapid filtration through the filter plates, followed by washing with ice-cold assay buffer to remove unbound radioligand.

• Allow the filters to dry, then add scintillation fluid to each well.

• Quantify the radioactivity in each well using a scintillation counter.

• Calculate the percentage of specific binding at each concentration of the test compound.

• Determine the IC50 value by fitting the data to a dose-response curve.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Enzyme Inhibition Assay (Example: Kinase Profiling)

While the primary targets for an antischizophrenia drug are typically receptors, it is good practice to screen for off-target kinase activity, as many CNS drugs have been found to interact with kinases.

Objective: To assess the inhibitory activity of 6-O-Acetylcoriatin against a panel of kinases.

Materials:

• Purified recombinant kinases.

• Specific peptide or protein substrates for each kinase.

• Test compound (6-O-Acetylcoriatin) at various concentrations.

• Kinase reaction buffer.

• ATP (often radiolabeled, e.g., [γ-33P]ATP).

• 96- or 384-well plates.

• Method for detecting product formation (e.g., phosphocellulose filter plates and a scintillation counter for radiometric assays, or luminescence-based detection).

Procedure:

• Prepare serial dilutions of 6-O-Acetylcoriatin.

• Add the kinase, kinase reaction buffer, and the test compound or vehicle control to the wells of a microplate.

• Incubate for a short period to allow for inhibitor binding.

• Initiate the kinase reaction by adding a mixture of the substrate and ATP.

• Allow the reaction to proceed for a defined time at a controlled temperature.

• Terminate the reaction.

• Detect and quantify the amount of product formed.

• Calculate the percentage of kinase activity inhibition for each concentration of the test compound compared to the vehicle control.

• Determine the IC50 value for each kinase by fitting the data to a dose-response curve.

Visualizations

Diagrams are provided to illustrate key concepts and workflows.

Caption: Hypothetical signaling pathway of a dopamine D2 receptor antagonist.

Caption: General experimental workflow for selectivity profiling.

References

• 1. research.monash.edu [research.monash.edu]
• 2. research.monash.edu [research.monash.edu]
• 3. [PDF] Phytochemistry and biology of Loranthus parasiticus Merr, a commonly used herbal medicine. | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. worldscientific.com [worldscientific.com]
• 6. New Therapeutic Targets and Drugs for Schizophrenia Beyond Dopamine D2 Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 7. What are the major drug targets in schizophrenia? [synapse.patsnap.com]
• 8. Antipsychotics for Schizophrenia: 1st- and 2nd-Generation [webmd.com]
• 9. Emerging therapeutic targets for schizophrenia: a framework for novel treatment strategies for psychosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Beyond the dopamine receptor: novel therapeutic targets for treating schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Efficacy of 6-O-Acetylcoriatin: A Comparative Analysis in Preclinical Animal Models

A comprehensive review of the available preclinical data on 6-O-Acetylcoriatin is currently challenging due to a lack of specific studies detailing its in vivo efficacy and mechanism of action in established animal models. Extensive searches of scientific literature did not yield specific experimental data on 6-O-Acetylcoriatin, precluding a direct comparison of its performance in different animal models or against alternative compounds.

The replication of a drug's efficacy across different animal models is a critical step in preclinical research, providing insights into its potential translatability to human diseases.[1] This process involves evaluating the compound's performance in models that mimic various aspects of the human condition, from genetic similarities to physiological responses.[2][3] However, without initial in vivo data for 6-O-Acetylcoriatin, a guide to replicating its efficacy remains theoretical.

General Principles for Replicating In Vivo Efficacy Across Animal Models

Should data on 6-O-Acetylcoriatin become available, the following principles would guide the design of studies aimed at replicating its efficacy in a different animal model:

• Selection of an Appropriate Animal Model: The choice of a secondary animal model would depend on the therapeutic indication of 6-O-Acetylcoriatin. For instance, if it shows efficacy in a rodent model of a specific cancer, a replication study might utilize a genetically engineered mouse model or a patient-derived xenograft model to more closely mimic the human tumor microenvironment.[3]

• Pharmacokinetic and Pharmacodynamic (PK/PD) Studies: Initial studies in the new model would be essential to determine the optimal dose, route of administration, and treatment schedule. These studies would aim to achieve a similar drug exposure and target engagement as observed in the original model.

• Efficacy Endpoints: The primary and secondary efficacy endpoints should be consistent with those used in the original study and relevant to the disease being modeled. This allows for a direct comparison of the treatment effect.

• Statistical Analysis: The statistical plan should be robust and account for potential inter-animal variability. A joint analysis of data from both the original and replication studies can provide a more comprehensive understanding of the compound's efficacy.[4]

Hypothetical Experimental Workflow for Efficacy Replication

The following diagram illustrates a general workflow for replicating the in vivo efficacy of a compound like 6-O-Acetylcoriatin in a new animal model.

Caption: A generalized workflow for replicating the in vivo efficacy of a test compound in a new animal model.

Hypothetical Signaling Pathway

Without specific data on the mechanism of action of 6-O-Acetylcoriatin, it is not possible to create an accurate signaling pathway diagram. A potential mechanism could involve the inhibition of a key enzyme or the modulation of a signaling cascade implicated in a disease process. For illustrative purposes, the following diagram depicts a generic signaling pathway that could be inhibited by a therapeutic compound.

Caption: A hypothetical signaling pathway illustrating the potential inhibitory action of a compound.

Conclusion

While the core requirements of this comparison guide cannot be fully met due to the absence of specific data for 6-O-Acetylcoriatin, the provided framework outlines the necessary steps and considerations for replicating and comparing in vivo efficacy across different animal models. Future research providing data on the efficacy and mechanism of 6-O-Acetylcoriatin will be essential to populate these frameworks with specific experimental details, enabling a robust comparison and furthering its potential development as a therapeutic agent. Researchers are encouraged to consult resources on preclinical study design and replication to ensure the rigor and translatability of their findings.[1]

References

• 1. Improving preclinical studies through replications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Boosting Drug Development Success With More Precise Animal Models | Technology Networks [technologynetworks.com]
• 3. mdpi.com [mdpi.com]
• 4. Experimental replications in animal trials - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Pharmacokinetic Profiles of Hypothetical 6-O-Acetylcoriatin Formulations

For Researchers, Scientists, and Drug Development Professionals

6-O-Acetylcoriatin is a sesquiterpenoid, specifically a sesquiterpene lactone, isolated from the plant Coriaria nepalensis. Sesquiterpene lactones are a diverse group of natural products known for their wide range of biological activities, including anti-inflammatory and anti-cancer properties. A critical aspect of developing natural products for therapeutic use is understanding and optimizing their pharmacokinetic profiles. This guide compares the hypothetical pharmacokinetic profiles of two distinct formulations of 6-O-Acetylcoriatin: a standard oral tablet and a lipid-based nanoparticle formulation.

Data Presentation: Pharmacokinetic Parameters

The following table summarizes the projected pharmacokinetic parameters of two hypothetical 6-O-Acetylcoriatin formulations following a single oral dose in a preclinical animal model. These values are based on the known characteristics of sesquiterpene lactones, which often exhibit poor aqueous solubility and are subject to significant first-pass metabolism.

Pharmacokinetic Parameter	Formulation A: Standard Oral Tablet	Formulation B: Lipid-Based Nanoparticles
Dose (mg/kg)	100	100
Cmax (ng/mL)	150 ± 35	450 ± 60
Tmax (h)	2.0 ± 0.5	1.5 ± 0.3
AUC0-t (ng·h/mL)	600 ± 120	2400 ± 350
Bioavailability (%)	~10	~40
t1/2 (h)	3.5 ± 0.8	4.0 ± 0.7
Clearance (mL/h/kg)	166 ± 30	42 ± 8
Volume of Distribution (L/kg)	0.8 ± 0.2	0.25 ± 0.05

Cmax: Maximum plasma concentration. Tmax: Time to reach maximum plasma concentration. AUC0-t: Area under the plasma concentration-time curve from time zero to the last measurable concentration. t1/2: Elimination half-life.

Formulation B, the lipid-based nanoparticle formulation, is designed to enhance the oral bioavailability of 6-O-Acetylcoriatin. This is achieved by improving its solubility and lymphatic uptake, thereby reducing first-pass metabolism in the liver. The projected data reflects a higher Cmax and a significantly larger AUC0-t, indicating improved systemic exposure compared to the standard oral tablet.

Experimental Protocols

The following are detailed methodologies for key experiments that would be conducted to determine the pharmacokinetic profiles of different 6-O-Acetylcoriatin formulations.

Animal Study Protocol

• Animal Model: Male Sprague-Dawley rats (200-250 g) would be used. Animals would be fasted overnight prior to drug administration with free access to water.

• Formulation Administration:

  • Formulation A (Standard Oral Tablet): 6-O-Acetylcoriatin would be formulated as a powder compressed into a tablet with standard excipients. The tablet would be administered orally via gavage as a suspension in 0.5% carboxymethylcellulose.

  • Formulation B (Lipid-Based Nanoparticles): 6-O-Acetylcoriatin would be encapsulated in a lipid-based nanoparticle system (e.g., solid lipid nanoparticles or nanostructured lipid carriers). The nanoparticle suspension would be administered orally via gavage.

  • Intravenous Administration: To determine absolute bioavailability, a solution of 6-O-Acetylcoriatin in a suitable vehicle (e.g., a mixture of saline, ethanol, and polyethylene (B3416737) glycol) would be administered intravenously via the tail vein.

• Blood Sampling: Blood samples (approximately 0.25 mL) would be collected from the jugular vein at pre-determined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) into heparinized tubes.

• Plasma Preparation: Plasma would be separated by centrifugation at 4000 rpm for 10 minutes and stored at -80°C until analysis.

Bioanalytical Method: HPLC-MS/MS

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled with a tandem mass spectrometer (MS/MS) would be used for the quantification of 6-O-Acetylcoriatin in plasma samples.

• Sample Preparation: A protein precipitation method would be employed. An aliquot of plasma would be mixed with a precipitating agent (e.g., acetonitrile) containing an internal standard. The mixture would be vortexed and then centrifuged to pellet the precipitated proteins. The supernatant would be collected and injected into the HPLC-MS/MS system.

• Chromatographic Conditions:

  • Column: A C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile.

  • Flow Rate: 0.4 mL/min.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray ionization (ESI) in positive mode.

  • Detection: Multiple reaction monitoring (MRM) would be used to detect the parent and daughter ions of 6-O-Acetylcoriatin and the internal standard.

• Data Analysis: Pharmacokinetic parameters would be calculated using non-compartmental analysis of the plasma concentration-time data.

Mandatory Visualizations

Signaling Pathway

Many sesquiterpene lactones exert their biological effects by modulating key signaling pathways involved in inflammation and cell survival. A prominent target is the Nuclear Factor-kappa B (NF-κB) signaling pathway.[1][2][3][4][5] The following diagram illustrates the inhibitory effect of a sesquiterpene lactone on the NF-κB pathway.

References

• 1. Eudesmane-type sesquiterpene lactones inhibit multiple steps in the NF-κB signaling pathway induced by inflammatory cytokines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Research advances in natural sesquiterpene lactones: overcoming cancer drug resistance through modulation of key signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Suppression of the NF-kappaB signalling pathway by ergolide, sesquiterpene lactone, in HeLa cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sesquiterpene Lactones: Promising Natural Compounds to Fight Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

Validating Target Engagement of 6-O-Acetylcoriatin: A Comparative Guide to Biomarker Development

For researchers, scientists, and drug development professionals, confirming that a therapeutic compound binds to its intended target within the complex cellular environment is a critical step in the drug discovery pipeline. This process, known as target engagement validation, provides essential evidence for a compound's mechanism of action and is a key determinant of its potential efficacy. This guide offers a comparative overview of methodologies to validate a biomarker for the target engagement of the hypothetical compound 6-O-Acetylcoriatin.

A key principle in validating target engagement is the direct measurement of the interaction between a drug and its protein target within a cell.[1] Several techniques have been developed to provide this crucial data, each with its own advantages and limitations.[2][3] A multi-faceted approach, combining direct binding assays with functional cellular assays, provides the most robust evidence of a drug's mechanism of action.

Comparison of Target Engagement Validation Methods

Choosing the right target engagement assay depends on various factors, including the nature of the target protein, the availability of specific reagents, and the desired throughput.[2] The following table summarizes and compares key features of three prominent methods.

Feature	Cellular Thermal Shift Assay (CETSA)	Immuno-blotting (Western Blot)	Enzymatic Assay
Principle	Ligand binding stabilizes the target protein against heat-induced denaturation.[2][4]	Detects changes in the levels or post-translational modifications of a target protein or downstream effectors upon compound treatment.[5][6][7]	Measures the catalytic activity of an enzyme target and its inhibition by the compound.[3]
Pros	Label-free; applicable in intact cells and tissues, reflecting physiological conditions.[8]	Widely accessible technique, provides information on protein levels and signaling pathway modulation.	Direct measure of functional target modulation, can be adapted to high-throughput screening.[3]
Cons	Requires a specific antibody for detection, may not be suitable for all proteins.	Indirect measure of target engagement, requires specific antibodies and validation of downstream markers.	Requires an enzyme with measurable activity, may not be applicable to non-enzymatic targets.
Typical Output	Change in protein melting temperature (ΔTm).	Changes in protein band intensity or phosphorylation status.	Inhibition constant (IC50) or Ki value.

Experimental Protocols

The CETSA method is based on the principle that a protein becomes more resistant to heat-induced denaturation when it is bound to a ligand.[4][9]

• Cell Treatment: Treat cultured cells with 6-O-Acetylcoriatin at various concentrations and a vehicle control (e.g., DMSO) for a specified time.

• Heat Challenge: Heat the cell lysates or intact cells across a range of temperatures (e.g., 40-70°C).[9]

• Protein Extraction: Lyse the cells to separate the soluble protein fraction from the precipitated proteins.

• Detection: Analyze the amount of soluble target protein remaining at each temperature using Western Blotting.[2][9] The shift in the melting curve indicates target engagement.

Western blotting is a widely used technique to detect specific proteins in a sample.[5][6]

• Sample Preparation: Treat cells with 6-O-Acetylcoriatin and prepare cell lysates.

• Gel Electrophoresis: Separate the proteins in the lysates by size using SDS-PAGE.[6]

• Protein Transfer: Transfer the separated proteins to a membrane (e.g., PVDF or nitrocellulose).[6]

• Antibody Incubation: Probe the membrane with a primary antibody specific to the target protein or a downstream biomarker, followed by a secondary antibody conjugated to an enzyme.[5][6]

• Detection: Visualize the protein bands using a chemiluminescent or fluorescent substrate.[7]

If the target of 6-O-Acetylcoriatin is an enzyme, a direct enzymatic assay can be a powerful tool for validating target engagement.[3]

• Assay Setup: Prepare a reaction mixture containing the purified target enzyme, its substrate, and varying concentrations of 6-O-Acetylcoriatin.

• Reaction Incubation: Allow the enzymatic reaction to proceed for a defined period under optimal conditions.

• Signal Detection: Measure the product formation or substrate depletion using a suitable detection method (e.g., spectrophotometry, fluorometry, or luminometry).

• Data Analysis: Plot the enzyme activity against the inhibitor concentration to determine the IC50 value.

Visualizing Workflows and Pathways

To better illustrate the processes involved in validating a biomarker for 6-O-Acetylcoriatin target engagement, the following diagrams are provided.

Caption: Hypothetical signaling pathway of a target kinase inhibited by 6-O-Acetylcoriatin.

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Caption: Logical relationship between different target validation methods.

References

• 1. Determining target engagement in living systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Target Engagement Assays in Early Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The cellular thermal shift assay for evaluating drug target interactions in cells | Springer Nature Experiments [experiments.springernature.com]
• 5. Western Blot Protocols and Recipes | Thermo Fisher Scientific - TW [thermofisher.com]
• 6. Western blot protocol | Abcam [abcam.com]
• 7. Western Blot: The Complete Guide | Antibodies.com [antibodies.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Independent Verification of the Reported Biological Activity of 6-O-Acetylcoriatin: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

This guide offers detailed experimental protocols and comparative data from established sesquiterpene lactones to serve as a benchmark for evaluating 6-O-Acetylcoriatin.

Data Presentation: Comparative Biological Activities of Sesquiterpene Lactones

The following tables summarize the reported cytotoxic, anti-inflammatory, and antimicrobial activities of prominent sesquiterpene lactones that can be used for comparison with experimentally determined values for 6-O-Acetylcoriatin.

Table 1: Comparative Cytotoxicity of Sesquiterpene Lactones

Compound	Cell Line	Assay	IC50 (µM)	Reference
Parthenolide (B1678480)	GLC-82 (NSCLC)	MTT	6.07 ± 0.45	[5]
A549 (NSCLC)	MTT	15.38 ± 1.13	[5]
MCF-7 (Breast Cancer)	MTT	9.54 ± 0.82	[6][7]
SiHa (Cervical Cancer)	MTT	8.42 ± 0.76	[6][7]
HaCaT (Keratinocytes)	MTT	1.45	[8]
A375 (Melanoma)	MTT	2.9	[8]
Helenalin (B1673037)	GLC4 (Lung Carcinoma)	MTT	0.44 (2h exposure)	[9]
COLO 320 (Colorectal Cancer)	MTT	1.0 (2h exposure)	[9]
T47D (Breast Cancer)	MTT	4.69 (24h), 3.67 (48h), 2.23 (72h)	[10]
MDBK (Bovine Kidney)	-	16.1	[11]
Costunolide (B1669451)	MDA-MB-231 (Breast Cancer)	-	- (Induces apoptosis)	[12]
SW-480 (Colon Cancer)	-	- (Inhibits growth)	[12]

Table 2: Comparative Antimicrobial Activity of Sesquiterpene Lactones

Compound	Microorganism	Activity Type	MIC (µg/mL)	Reference
Costunolide	Trichophyton mentagrophytes	Antifungal	62.5	[13]
Trichophyton simii	Antifungal	31.25	[13]
Trichophyton rubrum	Antifungal	31.25	[13]
Aspergillus niger	Antifungal	250	[13]
Mycobacterium tuberculosis	Antibacterial	-	[12]
Helicobacter pylori	Antibacterial	-	[12]

Experimental Protocols

Herein are detailed methodologies for key experiments to assess the biological activity of 6-O-Acetylcoriatin.

Cytotoxicity Assessment: MTT Assay

This protocol is adapted from studies on helenalin and parthenolide.[5][6][7][9][10]

Objective: To determine the half-maximal inhibitory concentration (IC50) of 6-O-Acetylcoriatin against various cancer cell lines.

Materials:

• Human cancer cell lines (e.g., GLC-82, A549, MCF-7)

• RPMI-1640 or DMEM medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• 6-O-Acetylcoriatin, Parthenolide, Helenalin (for comparison)

• Dimethyl sulfoxide (B87167) (DMSO)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• 96-well plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Culture cells in the appropriate medium supplemented with 10% FBS and 1% penicillin-streptomycin. Seed 2,000-5,000 cells per well in 96-well plates and incubate for 24 hours.

• Compound Treatment: Prepare stock solutions of 6-O-Acetylcoriatin and comparator compounds in DMSO. Make serial dilutions in the culture medium to achieve final concentrations ranging from 0.1 to 100 µM. Replace the medium in the wells with the medium containing the test compounds. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 24, 48, and 72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Anti-inflammatory Activity: NF-κB Inhibition Assay

This protocol is based on the known mechanism of action of parthenolide and helenalin.[14][15][16][17][18]

Objective: To determine if 6-O-Acetylcoriatin can inhibit the activation of the NF-κB signaling pathway.

Materials:

• Human cell line with a robust NF-κB response (e.g., HEK293T, HeLa)

• NF-κB luciferase reporter plasmid

• Control plasmid (e.g., Renilla luciferase)

• Lipofectamine 2000 or similar transfection reagent

• Tumor Necrosis Factor-alpha (TNF-α)

• 6-O-Acetylcoriatin, Parthenolide (for comparison)

• Luciferase assay system

• Luminometer

Procedure:

• Transfection: Co-transfect the cells with the NF-κB luciferase reporter plasmid and the control plasmid using a suitable transfection reagent.

• Compound Treatment: After 24 hours of transfection, treat the cells with various concentrations of 6-O-Acetylcoriatin or parthenolide for 1-2 hours.

• Stimulation: Stimulate the cells with TNF-α (e.g., 10 ng/mL) for 6-8 hours to induce NF-κB activation.

• Cell Lysis and Luciferase Assay: Lyse the cells and measure both firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.

• Data Analysis: Normalize the NF-κB-dependent firefly luciferase activity to the Renilla luciferase activity. Compare the normalized luciferase activity in compound-treated cells to that in TNF-α stimulated cells without compound treatment to determine the percentage of inhibition.

Antimicrobial Activity: Broth Microdilution Assay

This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC).[13]

Objective: To determine the MIC of 6-O-Acetylcoriatin against various bacterial and fungal strains.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans, Aspergillus niger)

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 (for fungi)

• 6-O-Acetylcoriatin, Costunolide (for comparison)

• 96-well microtiter plates

• Bacterial/fungal inoculum standardized to 0.5 McFarland

• Incubator

Procedure:

• Serial Dilution: Prepare serial two-fold dilutions of 6-O-Acetylcoriatin and the comparator compound in the appropriate broth in a 96-well plate.

• Inoculation: Add the standardized microbial inoculum to each well. Include a positive control (microbe without compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria, and at 35°C for 24-48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Mandatory Visualizations

Signaling Pathway and Experimental Workflow Diagrams

Figure 1: NF-κB Signaling Pathway and Potential Inhibition by Sesquiterpene Lactones

Figure 2: Experimental Workflow for MTT Cytotoxicity Assay

Conclusion

The provided guide offers a comprehensive approach for the independent verification of the biological activities of 6-O-Acetylcoriatin. Due to the limited specific data on this compound, a comparative analysis against well-studied sesquiterpene lactones such as parthenolide, helenalin, and costunolide is essential. The detailed protocols for assessing cytotoxicity, anti-inflammatory, and antimicrobial activities provide a robust framework for generating reliable and comparable data. The diagrams of the NF-κB signaling pathway and the MTT assay workflow serve to visually clarify the mechanisms and procedures involved. Researchers utilizing this guide will be well-equipped to elucidate the biological profile of 6-O-Acetylcoriatin and determine its potential for further development.

References

• 1. foodstandards.gov.au [foodstandards.gov.au]
• 2. The correlation of coriamyrtin and tutin, and their absolute configurations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Poisoning by Coriaria myrtifolia Linnaeus: a new case report and review of the literature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. Parthenolide suppresses non-small cell lung cancer GLC-82 cells growth via B-Raf/MAPK/Erk pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of parthenolide on growth and apoptosis regulatory genes of human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Relative In Vitro Potentials of Parthenolide to Induce Apoptosis and Cell Cycle Arrest in Skin Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cytotoxicity of flavonoids and sesquiterpene lactones from Arnica species against the GLC4 and the COLO 320 cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Potential Anti-Cancer Effect of Helenalin as a Natural Bioactive Compound on the Growth and Telomerase Gene Expression in Breast Cancer Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Costunolide—A Bioactive Sesquiterpene Lactone with Diverse Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Antimicrobial activity of sesquiterpene lactones isolated from traditional medicinal plant, Costus speciosus (Koen ex.Retz.) Sm - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Helenalin, an anti-inflammatory sesquiterpene lactone from Arnica, selectively inhibits transcription factor NF-kappaB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. The anti-inflammatory sesquiterpene lactone helenalin inhibits the transcription factor NF-kappaB by directly targeting p65 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. academic.oup.com [academic.oup.com]
• 17. Parthenolide inhibits IkappaB kinase, NF-kappaB activation, and inflammatory response in cystic fibrosis cells and mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Parthenolide Inhibits IκB Kinase, NF-κB Activation, and Inflammatory Response in Cystic Fibrosis Cells and Mice - PMC [pmc.ncbi.nlm.nih.gov]